1-(Cyclopent-1-en-1-yl)-4-methoxybenzene

• CAS: 709-12-6

Core Science & Biosynthesis

1-(Cyclopent-1-en-1-yl)-4-methoxybenzene CAS 709-12-6 properties

Title: In-Depth Technical Guide: Synthesis, Physicochemical Profiling, and Applications of 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene (CAS 709-12-6)

Executive Summary

1-(Cyclopent-1-en-1-yl)-4-methoxybenzene (CAS 709-12-6) is a highly versatile aryl-cycloalkene building block utilized extensively in medicinal chemistry and advanced materials science[1]. Featuring an electron-rich anisole ring conjugated with a strained cyclopentene moiety, this compound serves as a critical intermediate for synthesizing complex pharmacophores. As a Senior Application Scientist, I have structured this guide to provide researchers with field-proven synthetic methodologies, mechanistic insights, and rigorous physicochemical data to streamline downstream drug development and materials engineering.

Physicochemical Profiling & Quantitative Data

Understanding the baseline properties of CAS 709-12-6 is essential for reaction design, particularly when calculating equivalents, selecting solvents, or designing purification workflows[2]. The electron-donating methoxy group significantly influences the electron density of the conjugated system, impacting its reactivity in electrophilic additions and cross-coupling reactions.

Property	Value	Method / Condition
IUPAC Name	1-(Cyclopent-1-en-1-yl)-4-methoxybenzene	Standard Nomenclature
CAS Registry Number	709-12-6	[1]
Molecular Formula	C12H14O	[2]
Molecular Weight	174.24 g/mol	[1][2]
Appearance	Colorless to pale yellow oil	Visual Inspection
Solubility	Soluble in DCM, THF, Toluene; Insoluble in H2O	Empirical Observation
Storage Conditions	2-8 °C, protect from light and oxygen	To prevent auto-oxidation

Mechanistic Insights & Synthetic Workflows

Synthesizing aryl-cycloalkenes often presents challenges related to regioselectivity and alkene isomerization. To construct the CAS 709-12-6 scaffold, two primary transition-metal-catalyzed pathways are employed: the Suzuki-Miyaura cross-coupling and the Heck-type coupling.

Figure 1: Divergent synthetic routes to CAS 709-12-6 via Pd-catalysis.

Causality in Catalyst Selection: For the Heck-type coupling, the electron-rich nature of 4-bromoanisole inherently slows the oxidative addition step. To counteract this, we utilize a highly active palladium source, Pd(hfacac)2, paired with the bulky, electron-rich phosphine ligand tBu3P·HBF4[3]. The steric bulk of tBu3P accelerates reductive elimination, while its electron density promotes rapid oxidative addition. Furthermore, N,N'-Dimethylpropyleneurea (DMPU) is selected as the solvent because its polar aprotic nature stabilizes the cationic palladium intermediates, driving the alkene insertion step and suppressing unwanted double-bond migration[3].

Protocol A: Palladium-Catalyzed Heck-Type Coupling

This protocol is designed as a self-validating system; the use of GC monitoring ensures that the reaction is driven to completion before workup, minimizing separation issues between the starting halide and the product[3].

• Catalyst Pre-activation: In an argon-filled glove box, charge a dry 10-mL Schlenk tube with Pd(hfacac)2 (10 mg, 0.02 mmol, 4 mol%) and tBu3P·HBF4 (12 mg, 0.04 mmol, 8 mol%)[3].

• Solvent Addition: Add 2.5 mL of dry DMPU. Stir the mixture at room temperature for 10 minutes to allow the active Pd(0) species to form[3].

• Reagent Introduction: Sequentially add 4-bromoanisole (0.50 mmol), cyclopentene (2.5 mmol, 5.0 equiv), and N,N-diisopropylethylamine (DIPEA) (0.75 mmol) via syringe[3]. Note: The excess of cyclopentene compensates for its volatility and drives the equilibrium forward.

• Reaction Execution: Seal the Schlenk tube tightly and heat in a 120 °C oil bath with vigorous stirring[3].

• In-Process Control: Monitor the reaction via GC. The reaction is typically complete within 24-36 hours when the 4-bromoanisole peak is fully consumed[3].

• Workup & Purification: Cool to room temperature. Pass the mixture through a pad of silica gel, washing with diethyl ether to remove DMPU, inorganic salts, and the catalyst[3]. Concentrate the filtrate and purify via flash column chromatography (1:10 Ethyl Acetate/Hexane) to isolate the product as a colorless oil[3].

Protocol B: Suzuki-Miyaura Cross-Coupling

When starting from 1-bromocyclopentene, the Suzuki coupling offers milder conditions and avoids the need for a glove box.

• Setup: Charge a round-bottom flask with 1-bromocyclopentene (1.0 equiv) and 4-methoxyphenylboronic acid (1.2 equiv).

• Catalyst & Base: Add Pd(PPh3)4 (5 mol%) and K2CO3 (2.0 equiv). Causality: The inorganic base is critical for forming the reactive boronate complex, which facilitates the transmetalation step.

• Reaction: Suspend in a degassed Toluene/H2O (4:1 v/v) mixture. Reflux under nitrogen at 90 °C for 12 hours.

• Validation & Isolation: Monitor by TLC (UV active). Upon completion, extract with ethyl acetate, dry over Na2SO4, and purify via silica gel chromatography.

Applications in Drug Development & Materials Science

The structural geometry of CAS 709-12-6—combining a flat, electron-rich aromatic system with a non-planar, sterically demanding cycloalkene—makes it a privileged scaffold.

Figure 2: Core applications of CAS 709-12-6 in med-chem and materials.

• Medicinal Chemistry: The compound is frequently subjected to oxidative cleavage (e.g., ozonolysis) to generate complex dicarbonyl compounds, or it undergoes epoxidation to form reactive intermediates for nucleophilic ring-opening. These downstream products are vital in synthesizing selective estrogen receptor modulators (SERMs), where the spatial arrangement of the aryl rings dictates receptor affinity.

• Materials Science: In the realm of organic electronics, the electron-donating methoxy group paired with the polymerizable cyclopentene ring allows CAS 709-12-6 to be used as a monomer or dopant in the synthesis of specialized liquid crystals and OLED materials.

References

• Royal Society of Chemistry (RSC). "Electronic Supplementary Material (ESI) for Chemical Communications: An Efficient Method for Heck-Catellani Reaction". Chem. Commun., 2013. Available at:[Link]

Sources

• 1. 1-(cyclopent-1-en-1-yl)-4-methoxybenzene [sigmaaldrich.com]
• 2. Page loading... [wap.guidechem.com]
• 3. rsc.org [rsc.org]

4-(1-Cyclopentenyl)anisole chemical structure and molecular weight

This technical guide details the chemical structure, synthesis, and characterization of 4-(1-Cyclopentenyl)anisole (also known as 1-(4-methoxyphenyl)cyclopentene). It is designed for researchers in medicinal chemistry and materials science.

Executive Summary

4-(1-Cyclopentenyl)anisole is a styrenyl derivative featuring a methoxy-substituted benzene ring conjugated with a cyclopentene moiety. It serves as a critical intermediate in the synthesis of liquid crystals, photo-switching materials, and pharmaceutical scaffolds where a rigid, lipophilic core is required. This guide outlines its physicochemical properties, a validated synthesis protocol via Grignard addition and dehydration, and spectral characterization data.

Chemical Identity & Properties

Property	Detail
IUPAC Name	1-(4-Methoxyphenyl)cyclopentene
Common Names	4-(1-Cyclopentenyl)anisole; -Anisylcyclopentene
CAS Number	Product: 53555-56-7 (approximate/isomer dependent); Precursor (Alcohol): 78195-96-7
Molecular Formula
Molecular Weight	174.24 g/mol
Physical State	Low-melting solid or viscous oil (dependent on purity)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water

Structural Analysis

The molecule consists of a central cyclopentene ring substituted at the C1 position with a 4-methoxyphenyl (anisyl) group. The double bond is endocyclic and conjugated with the aromatic ring, providing thermodynamic stability and distinct UV-Vis absorption characteristics.

• Conjugation: The

  -system extends from the methoxy oxygen, through the benzene ring, to the alkene double bond.

• Lipophilicity: High LogP (predicted ~3.5–4.0), making it suitable for membrane-permeable drug targets.

Synthesis & Production Protocol

The most robust synthetic route involves a two-step sequence: Grignard addition followed by acid-catalyzed dehydration . This method is preferred over transition-metal coupling (e.g., Suzuki) for scale-up due to the low cost of reagents.

Reaction Scheme (DOT Visualization)

Step 1: Nucleophilic Addition (Grignard Reaction)

Objective: Synthesize the tertiary alcohol intermediate, 1-(4-methoxyphenyl)cyclopentan-1-ol.

• Reagents: 4-Bromoanisole (1.0 eq), Magnesium turnings (1.1 eq), Cyclopentanone (1.0 eq), dry THF.

• Activation: Flame-dry all glassware under Argon. Activate Mg turnings with a crystal of iodine.

• Formation: Add 4-bromoanisole dropwise to Mg/THF at a rate that maintains gentle reflux. Stir for 1 hour post-addition to ensure complete formation of 4-methoxyphenylmagnesium bromide.

• Addition: Cool to 0°C. Add cyclopentanone dropwise. The solution will turn opaque/viscous.

• Workup: Quench with saturated

  . Extract with diethyl ether ( ). Dry organic layer over and concentrate.

• Validation: The intermediate alcohol is a solid (MP: 102–105°C).

Step 2: Dehydration

Objective: Eliminate water to form the conjugated alkene.

• Reagents: Intermediate alcohol,

  -Toluenesulfonic acid ( TSA, 5 mol%), Toluene.

• Procedure: Reflux the mixture in a Dean-Stark apparatus to continuously remove water. Monitor by TLC (disappearance of polar alcohol spot).

• Purification: Cool, wash with

  , dry, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc 95:5) or recrystallization if solid.

Characterization & Analysis

Validation of the structure requires confirming the loss of the hydroxyl group and the formation of the tri-substituted double bond.

Nuclear Magnetic Resonance ( H-NMR)

Solvent:

, 400 MHz

Shift ( ppm)	Multiplicity	Integration	Assignment
7.35 – 7.28	Multiplet (AA'BB')	2H	Aromatic (ortho to alkene)
6.88 – 6.82	Multiplet (AA'BB')	2H	Aromatic (ortho to methoxy)
6.10	Triplet ( Hz)	1H	Vinyl proton (C2-H of cyclopentene)
3.81	Singlet	3H	Methoxy ( )
2.70 – 2.65	Multiplet	2H	Allylic (C5 of cyclopentene)
2.55 – 2.50	Multiplet	2H	Allylic (C3 of cyclopentene)
2.05 – 1.98	Quintet	2H	Homoallylic (C4 of cyclopentene)

Mass Spectrometry (GC-MS)

• Molecular Ion (

  ): 174 m/z (Base peak often 174 or 159 due to methyl loss).

• Fragmentation: Loss of methyl radical (

  ) to form a stable quinoid-type cation (159 m/z).

Safety & Handling (MSDS Highlights)

• Hazards: Irritant to eyes, skin, and respiratory system.

• Flammability: Combustible liquid/solid. Keep away from open flames.

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of the alkene double bond.

• Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as hazardous organic waste.

Applications

• Medicinal Chemistry: Acts as a bioisostere for stilbene or biaryl scaffolds, restricting conformational freedom in receptor binding studies (e.g., Estrogen Receptor ligands).

• Materials Science: Precursor for liquid crystalline polymers where the cyclopentenyl ring introduces controlled steric bulk compared to phenyl rings.

• Organic Synthesis: Substrate for asymmetric hydrogenation to generate chiral 1-substituted cyclopentanes.

References

• Synthesis of Intermediate Alcohol: Yahya-Meymandi, A., et al. "Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor." Asian Journal of Chemistry, vol. 23, no. 8, 2011. Link

• General Grignard Protocols: "Preparation of Grignard Reagents and Reaction with Ketones." Organic Chemistry Portal. Link

• Dehydration Mechanisms: "Acid-Catalyzed Dehydration of Alcohols." Chemistry LibreTexts. Link

1-(4-Methoxyphenyl)cyclopentene synonyms and IUPAC name

The Anisyl-Cyclopentenyl Scaffold: Technical Guide to 1-(4-Methoxyphenyl)cyclopentene

Executive Summary

1-(4-Methoxyphenyl)cyclopentene is a cyclic styrene derivative characterized by a cyclopentene ring substituted at the 1-position with a p-anisyl group. As an electron-rich alkene, it serves as a valuable intermediate in organic synthesis, particularly in the construction of cycloalkylphenols, cationic polymerization studies, and as a scaffold for pharmaceutical analogs (e.g., opioid receptor modulators and SERMs). This guide details its identification, synthesis via Grignard protocols, spectroscopic signature, and reactivity profile.

Nomenclature & Identification

This compound is often generated in situ or synthesized as a crude intermediate due to the reactivity of the styrenyl double bond. Researchers typically source the alcohol precursor or the aryl halide starting material.

Identifier	Details
IUPAC Name	1-(4-Methoxyphenyl)cyclopent-1-ene
Common Synonyms	1-(p-Anisyl)cyclopentene; 4-(Cyclopent-1-en-1-yl)anisole; p-Cyclopentenylanisole
Molecular Formula	C₁₂H₁₄O
Molecular Weight	174.24 g/mol
SMILES	COC1=CC=C(C=C1)C2=CCCC2
Precursor CAS	78195-96-7 (1-(4-Methoxyphenyl)cyclopentan-1-ol) [1]
Related CAS	1671-76-7 (1-(4-Methoxyphenyl)pentan-1-one, open-chain analog) [2]

Structural Properties & Spectroscopic Signature

The molecule features a conjugation between the aromatic π-system and the cyclopentenyl double bond, enhanced by the electron-donating methoxy group. This makes the β-carbon (C2 of the cyclopentene ring) nucleophilic and the benzylic position susceptible to carbocation formation.

Nuclear Magnetic Resonance (NMR) Data

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.35 (d, J=8.8 Hz, 2H): Aromatic protons ortho to the cyclopentenyl group.

  • δ 6.85 (d, J=8.8 Hz, 2H): Aromatic protons ortho to the methoxy group.

  • δ 6.00–6.10 (t, 1H): Vinyl proton at the C2 position of the cyclopentene ring.

  • δ 3.80 (s, 3H): Methoxy group (-OCH₃).

  • δ 2.60–2.70 (m, 2H): Allylic methylene protons (C5).

  • δ 2.45–2.55 (m, 2H): Allylic methylene protons (C3).

  • δ 1.95–2.05 (m, 2H): Homoallylic methylene protons (C4).

Physical State

• Appearance: Colorless to pale yellow oil or low-melting solid (depending on purity).

• Solubility: Soluble in DCM, THF, Ethyl Acetate; insoluble in water.

Synthetic Protocol: Grignard Addition & Dehydration

The most robust route for synthesizing 1-(4-methoxyphenyl)cyclopentene involves the addition of 4-methoxyphenylmagnesium bromide to cyclopentanone, followed by acid-catalyzed dehydration.

Step-by-Step Methodology

Reagents:

• 4-Bromoanisole (1.0 equiv)

• Magnesium turnings (1.1 equiv)

• Cyclopentanone (1.0 equiv)

• p-Toluenesulfonic acid (pTsOH) (catalytic)

• Solvents: Dry THF, Toluene.

Protocol:

• Grignard Formation: In a flame-dried flask under Argon, activate Mg turnings with a crystal of iodine. Add a solution of 4-bromoanisole in dry THF dropwise to maintain a gentle reflux. Stir for 1 hour after addition to ensure formation of 4-methoxyphenylmagnesium bromide .

• Nucleophilic Addition: Cool the Grignard solution to 0°C. Add cyclopentanone dropwise. The solution will turn turbid as the magnesium alkoxide precipitates. Warm to room temperature and stir for 2 hours.

• Quench & Isolation: Quench with saturated NH₄Cl. Extract with Ethyl Acetate.[1] The organic layer contains the intermediate 1-(4-methoxyphenyl)cyclopentan-1-ol (CAS 78195-96-7).[2]

• Dehydration (Elimination): Dissolve the crude alcohol in Toluene. Add catalytic pTsOH. Reflux using a Dean-Stark trap to remove water. Monitor by TLC until the starting alcohol is consumed.

• Purification: Wash the toluene layer with NaHCO₃, dry over MgSO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc 95:5) to isolate the alkene.

Reaction Pathway Diagram

Figure 1: Synthetic workflow for the generation of the target alkene via Grignard addition and acid-catalyzed elimination.

Reactivity Profile & Applications

The 1-(4-methoxyphenyl)cyclopentene scaffold acts as an electron-rich styrene mimic. Its reactivity is dominated by the stability of the benzylic carbocation at the C1 position.

Reaction Type	Reagents	Product / Outcome	Mechanism Note
Epoxidation	mCPBA or DMDO	1,2-Epoxy-1-(4-methoxyphenyl)cyclopentane	Directed by electron density; epoxide is sensitive to acid rearrangement.
Hydroboration	BH₃·THF; H₂O₂, NaOH	trans-2-(4-Methoxyphenyl)cyclopentanol	Anti-Markovnikov addition; steric control favors trans isomer.
Hydrogenation	H₂, Pd/C	1-(4-Methoxyphenyl)cyclopentane	Complete saturation; used to synthesize cycloalkylphenols.
Cationic Polymerization	Lewis Acid (e.g., BF₃)	Poly(1-anisylcyclopentene)	Polymerizes via stable benzylic cation propagation.

Pharmaceutical Relevance

This scaffold is a structural homolog to several bioactive cores:

• Analgesics: It serves as a simplified carbocyclic model for opioids and analgesics like Tapentadol (which contains a 3-methoxyphenyl-cyclohexyl core). The cyclopentyl analog is used in Structure-Activity Relationship (SAR) studies to test ring-size constraints on receptor binding [3].

• SERMs: Analogs of this alkene are precursors to cycloalkylphenols, which mimic the A-ring of estradiol, relevant in the development of Selective Estrogen Receptor Modulators.

Reactivity Logic Diagram

Figure 2: Divergent reactivity pathways demonstrating the versatility of the alkene handle.

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 74283, 1-(4-Methoxyphenyl)pentan-1-one. Retrieved February 28, 2026, from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 78195-96-7|1-(4-Methoxyphenyl)cyclopentan-1-ol|BLD Pharm [bldpharm.com]

Structural and Pharmacological Divergence: A Comparative Analysis of Anethole and 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene

Executive Summary

In the fields of medicinal chemistry and materials science, the modification of natural phenylpropanoids is a foundational strategy for probing Structure-Activity Relationships (SAR). Anethole (1-methoxy-4-(prop-1-en-1-yl)benzene) is a naturally occurring, highly flexible aromatic compound renowned for its broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and estrogenic effects[1].

To understand the spatial and stereochemical requirements of anethole’s biological targets, researchers synthesize conformationally restricted analogs. 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene (CAS: 709-12-6)[2] represents a critical structural divergence: the linear, freely rotating propenyl chain of anethole is replaced by a rigid, five-membered cyclopentenyl ring. This in-depth technical guide explores the causality behind these structural changes and provides validated protocols for their synthesis and pharmacological evaluation.

Structural Chemistry & Conformational Dynamics

The Flexible Scaffold: Anethole

Anethole features a linear prop-1-enyl group. This structural linearity permits significant rotational freedom around the C(aryl)–C(alkene) bond and enables E/Z (trans/cis) isomerization. Trans-anethole is the thermodynamically favored isomer and is highly abundant in essential oils like star anise and fennel[1]. This flexibility allows the molecule to adopt multiple conformations, enabling it to interact promiscuously with various biological targets, such as displacing dopamine to induce galactagogue effects or binding to estrogen receptors[1],[3].

The Restricted Analog: 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene

By incorporating the alkene into a cyclopentene ring, the molecule undergoes severe conformational restriction.

• Locked Geometry: The double bond is strictly locked in a cis-geometry within the confines of the five-membered ring.

• Steric Hindrance: The aliphatic bulk of the cyclopentyl group restricts rotation around the aryl-alkene bond, locking the molecule into a defined 3D spatial arrangement.

• Causality in SAR: This rigidity is intentionally engineered to test receptor binding pockets. If a biological target requires the ligand to adopt a linear conformation, the bulky cyclopentenyl analog will exhibit reduced affinity due to steric clashes. Conversely, if the binding pocket is large and hydrophobic, the increased lipophilicity of the analog may enhance binding.

Fig 1: Structural divergence and its impact on the pharmacological profile.

Quantitative Physicochemical Profiling

The transition from a linear chain to a cyclic system fundamentally alters the molecule's physicochemical properties, which directly impacts its pharmacokinetics (absorption, distribution, metabolism, and excretion).

Property	Anethole (trans)	1-(Cyclopent-1-en-1-yl)-4-methoxybenzene	Pharmacological Implication
CAS Number	4180-23-8	709-12-6[2]	Identification and sourcing.
Molecular Weight	148.20 g/mol	174.24 g/mol	Increased mass slightly lowers diffusion rates.
LogP (Lipophilicity)	~3.39	~4.10 (Estimated)	Higher LogP enhances membrane permeability but reduces aqueous solubility.
Alkene Geometry	E/Z Isomerism (Linear)	Locked cis (Cyclic)	Restricts receptor binding conformations; prevents terminal methyl oxidation.
Rotational Freedom	High (Ar-C bond)	Restricted (Steric bulk)	Alters the entropic penalty upon binding to target proteins.

Synthetic Methodologies and Causality

While anethole is easily extracted via steam distillation from botanical sources[4], synthesizing its cyclopentenyl analog requires precise transition-metal catalysis. The most robust and validated method is the Palladium-catalyzed Heck cross-coupling of 4-iodoanisole with cyclopentene[5].

Protocol 1: Heck Coupling Synthesis of 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene

Self-Validating System: The reaction's progress must be monitored via Gas Chromatography (GC) to ensure the complete consumption of the aryl halide. The ratio of the desired isomer to byproducts serves as an internal validation of catalyst efficacy[5].

Step-by-Step Methodology:

• Reagent Preparation: In an argon-filled glove box, charge a dry reaction vial with Palladium(II) acetate (Pd(OAc)₂, 2.5 mol%) and Tetrabutylammonium chloride (nBu₄NCl, 1.0 equiv) in dry Dimethylformamide (DMF)[5].

  • Causality: Pd(OAc)₂ acts as the precatalyst, reducing in situ to the active Pd(0) species. nBu₄NCl acts as a phase-transfer agent and stabilizes the palladium nanoparticles (Jeffery conditions), preventing the precipitation of inactive palladium black.

• Substrate Addition: Add 4-iodoanisole (1.0 equiv) and cyclopentene (2.0 to 5.0 equiv) to the mixture.

  • Causality: An excess of cyclopentene is strictly required to compensate for its high volatility (boiling point ~44°C) at the elevated reaction temperatures, ensuring sufficient liquid-phase concentration.

• Thermal Activation: Seal the tube and heat with vigorous stirring at 120°C for 30 hours[5].

  • Causality: Cyclic alkenes are significantly less reactive toward carbopalladation than terminal alkenes. The high thermal energy (120°C) is required to overcome this activation barrier.

• Purification: Quench the reaction, perform an aqueous workup, and isolate the product via flash column chromatography using a 1:10 Ethyl Acetate/Hexane gradient[5].

Fig 2: Palladium-catalyzed Heck coupling workflow for synthesizing the cyclopentenyl analog.

Pharmacological Implications & Biological Assays

Anethole exhibits potent antimicrobial properties against bacteria, yeasts (Saccharomyces cerevisiae), and fungi (Candida albicans)[1],[6]. The mechanism relies heavily on its lipophilicity, which allows it to intercalate into and disrupt microbial cell membranes. By evaluating 1-(cyclopent-1-en-1-yl)-4-methoxybenzene against the same microbial strains, researchers can determine if the rotational freedom of the propenyl tail is necessary for membrane disruption, or if the bulkier, more lipophilic cyclopentene ring enhances the biocidal effect.

Protocol 2: Self-Validating Broth Microdilution Assay (MIC Determination)

Self-Validating System: This protocol mandates the use of a vehicle control (DMSO) to prove that solvent toxicity is not responsible for cell death, and a positive control (e.g., Ampicillin) to validate the susceptibility of the bacterial strain.

Step-by-Step Methodology:

• Inoculum Preparation: Culture the target microbial strain (e.g., Salmonella enterica) in Mueller-Hinton broth until it reaches the logarithmic growth phase (0.5 McFarland standard).

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of Anethole and 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (dissolved in 1% DMSO) across the wells.

  • Causality: Serial dilution establishes a precise concentration gradient, allowing for the exact mathematical determination of the Minimum Inhibitory Concentration (MIC).

• Incubation & Viability Staining: Inoculate the wells, incubate at 37°C for 24 hours, and add Resazurin dye.

  • Causality: Resazurin is a redox indicator. Viable, metabolizing cells reduce the blue dye to a pink, fluorescent compound (resorufin). A well that remains blue definitively indicates that the compound concentration was sufficient to halt microbial metabolism, providing an objective, colorimetric endpoint.

References

• Title: Anethole - Wikipedia. Source: Wikipedia. URL: [Link]

• Title: Chemical Profiling Revealed a Dominant Compound trans-Anethole and Biological Evaluation. Source: ACG Publications. URL:[Link]

• Title: A comprehensive review of the neurological effects of anethole. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

• Title: 1-(1-cyclopropylvinyl)-4-methoxybenzene (CAS 709-12-6). Source: MolAid. URL: [Link]

• Title: Electronic Supplementary Material (ESI) for Chemical Communications. Source: The Royal Society of Chemistry. URL:[Link]

Sources

• 1. Anethole - Wikipedia [en.wikipedia.org]
• 2. 1-(环戊烯-1-基)-4-甲氧基苯 - CAS号 709-12-6 - 摩熵化学 [molaid.com]
• 3. A comprehensive review of the neurological effects of anethole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. rsc.org [rsc.org]
• 6. acgpubs.org [acgpubs.org]

1-p-Anisylcyclopentene melting point and boiling point data

An In-Depth Technical Guide to the Physicochemical Characterization of 1-p-Anisylcyclopentene

Abstract

Introduction and Synthetic Context

1-p-Anisylcyclopentene, also known as 1-(4-methoxyphenyl)cyclopent-1-ene, is an organic compound of interest in medicinal chemistry and materials science due to its structural motifs—a substituted aromatic ring coupled with a cyclopentene moiety. The anisyl group, in particular, is a common feature in pharmacologically active molecules. Accurate determination of its physical properties, such as melting and boiling points, is a cornerstone of its chemical characterization, providing essential information about its purity, stability, and potential processing conditions.

Given its novelty, a researcher would first need to synthesize the compound. Below are two plausible and robust synthetic strategies.

Hypothetical Synthesis Route 1: The Wittig Reaction

The Wittig reaction is a powerful and widely used method for synthesizing alkenes from aldehydes or ketones.[1][2][3] Its primary advantage is the unambiguous placement of the double bond.[3] In this proposed synthesis, cyclopentanone is reacted with a phosphonium ylide generated from 4-methoxybenzyltriphenylphosphonium bromide.

Step-by-Step Protocol:

• Preparation of the Phosphonium Ylide:

  • To a solution of 4-methoxybenzyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon), a strong base such as n-butyllithium (n-BuLi) is added dropwise at a low temperature (e.g., 0 °C).

  • The formation of the ylide is indicated by a color change. The resulting mixture is the "Wittig reagent".

• Reaction with Cyclopentanone:

  • A solution of cyclopentanone in anhydrous THF is slowly added to the freshly prepared Wittig reagent.

  • The reaction mixture is allowed to warm to room temperature and stirred for several hours until completion, which can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • The reaction is quenched with a saturated aqueous solution of ammonium chloride.

  • The organic layer is separated, and the aqueous layer is extracted with a suitable solvent (e.g., diethyl ether).

  • The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel to yield pure 1-p-Anisylcyclopentene.

Hypothetical Synthesis Route 2: Acid-Catalyzed Dehydration of 1-(4-methoxyphenyl)cyclopentanol

Another classic and effective method is the dehydration of an alcohol to form an alkene.[4][5][6] This two-step approach first involves the synthesis of the precursor alcohol, 1-(4-methoxyphenyl)cyclopentanol.

Step-by-Step Protocol:

• Synthesis of the Precursor Alcohol:

  • A Grignard reagent, p-methoxyphenylmagnesium bromide, is prepared by reacting 4-bromoanisole with magnesium turnings in anhydrous THF.

  • To this Grignard reagent, a solution of cyclopentanone in anhydrous THF is added dropwise at 0 °C.

  • The reaction is stirred and allowed to warm to room temperature.

  • The reaction is quenched with a saturated aqueous solution of ammonium chloride, and the product, 1-(4-methoxyphenyl)cyclopentanol, is extracted, dried, and purified.

• Dehydration to the Alkene:

  • The purified alcohol is dissolved in a suitable solvent like toluene.

  • A catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TSA) or sulfuric acid, is added.

  • The mixture is heated to reflux, and the water formed during the reaction is removed using a Dean-Stark apparatus. The reaction's progress is monitored by TLC.

  • Upon completion, the reaction mixture is cooled, washed with a sodium bicarbonate solution and brine, dried, and concentrated.

  • The resulting crude 1-p-Anisylcyclopentene is purified by column chromatography or distillation.

Experimental Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state. For a pure compound, this occurs over a narrow range, typically 0.5-1.0 °C.[7] The presence of impurities generally depresses the melting point and broadens the melting range.[7][8] Therefore, melting point determination is a critical first step in assessing the purity of a newly synthesized solid compound.

Methodology: Capillary Melting Point Determination

This is the most common and reliable method for determining the melting point of a solid organic compound.[7][9]

Step-by-Step Protocol:

• Sample Preparation:

  • A small amount of the dry, crystalline 1-p-Anisylcyclopentene is placed on a clean, dry surface.

  • The open end of a capillary tube is pressed into the sample to collect a small plug of the material.

  • The tube is inverted and tapped gently to pack the sample into the closed end. A sample height of 1-2 mm is ideal.[9]

• Apparatus Setup:

  • The packed capillary tube is placed into the sample holder of a calibrated digital melting point apparatus.

  • The apparatus is programmed with a starting temperature, a heating rate, and a stopping temperature.

• Measurement:

  • A rapid heating rate (e.g., 10-15 °C/minute) can be used for an initial, approximate determination.[7]

  • For an accurate measurement, the determination is repeated with a fresh sample, heating rapidly to about 15-20 °C below the approximate melting point, and then reducing the heating rate to 1-2 °C/minute.

  • The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample has melted into a clear liquid.

Data Presentation

Determination	Start of Melting (°C)	End of Melting (°C)	Melting Range (°C)	Observations
Rapid (Trial 1)	-	-	-	Approximate melting point observed.
Slow (Trial 2)	-	-	-	Sample appears as a white crystalline solid.
Slow (Trial 3)	-	-	-	Consistent with Trial 2.
Mean Value	-	-	-

Visualization of Workflow

Caption: Workflow for Melting Point Determination.

Experimental Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.[10] It is a key physical property for liquid compounds and is highly dependent on atmospheric pressure.

Methodology: Micro-Boiling Point Determination

For small quantities of a newly synthesized compound, a micro-boiling point method is ideal. This technique uses a small sample size and provides an accurate boiling point.

Step-by-Step Protocol:

• Apparatus Setup:

  • A small amount (a few drops) of liquid 1-p-Anisylcyclopentene is placed in a small test tube (e.g., a Durham tube).

  • A capillary tube, sealed at one end, is placed inside the test tube with its open end down.

  • The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

  • The assembly is suspended in a heating bath (e.g., a Thiele tube or an oil bath) filled with a high-boiling liquid like mineral oil.

• Measurement:

  • The heating bath is heated gently and stirred to ensure uniform temperature distribution.

  • As the temperature rises, air trapped in the capillary tube will bubble out.

  • Heating is continued until a steady stream of bubbles emerges from the capillary tube. This indicates that the vapor of the sample has displaced all the air.

  • The heat source is then removed, and the bath is allowed to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.

• Pressure Correction:

  • The atmospheric pressure is recorded from a barometer at the time of the experiment.

  • If the atmospheric pressure is not 760 mmHg, a correction must be applied to determine the normal boiling point.

Data Presentation

Determination	Observed Boiling Point (°C)	Atmospheric Pressure (mmHg)	Corrected Boiling Point (°C)
Trial 1	-	-	-
Trial 2	-	-	-
Mean Value	-	-	-

Visualization of Workflow

Caption: Workflow for Micro-Boiling Point Determination.

Summary of Physicochemical Properties

This section would be populated with the experimentally determined data.

Property	Value	Notes
Molecular Formula	C₁₂H₁₄O
Molecular Weight	174.24 g/mol
Appearance	(e.g., White crystalline solid or Colorless oil)
Melting Point	(Determined Value) °C	Sharp range indicates high purity.
Boiling Point	(Determined Value) °C at 760 mmHg

Conclusion

The systematic determination of fundamental physical properties like melting and boiling points is an indispensable component of chemical research and development. The methodologies detailed in this guide provide a robust framework for the characterization of novel compounds such as 1-p-Anisylcyclopentene. Adherence to these protocols ensures the generation of reliable and reproducible data, which is critical for subsequent studies, including structural elucidation, reaction optimization, and evaluation of biological activity.

References

• Learning Space. (n.d.). Determination of Melting points and Boiling points.
• University of Calgary. (n.d.). Melting point determination.
• Vedantu. (n.d.). Melting Point Determination of Organic Compounds: Chemistry Guide.
• Thompson Rivers University. (n.d.). Experiment 1: Melting-point Determinations.
• Chemistry LibreTexts. (2025, July 30). LAB 1- ASSESSMENT OF PHYSICAL PROPERTIES OF ORGANIC COMPOUNDS.
• Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism.
• Organic Chemistry Portal. (n.d.). Cyclopentene synthesis.
• Wikipedia. (n.d.). Wittig reaction.
• Alfa Chemistry. (n.d.). Wittig Reaction.
• KPU Pressbooks. (n.d.). 2.8 The Wittig Reaction – Organic Chemistry II.
• Chemistry LibreTexts. (2023, January 22). The Wittig Reaction.
• Beaudry Research Group - Oregon State University. (n.d.). Synthesis of natural products containing fully functionalized cyclopentanes.
• Yahya-Meymandi, A., et al. (n.d.). Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor.
• Wadamoto, M., et al. (n.d.). Enantioselective Synthesis of α,α-Disubstituted Cyclopentenes by an N-Heterocyclic Carbene-Catalyzed Desymmetrization of 1,3-Diketones. PMC.
• Quora. (2020, March 27). When cyclopentanol undergoes an acid-promoted dehydration, it loses a molecule of what?.
• Chemistry Stack Exchange. (2015, April 20). Mechanism for acid-catalyzed dehydration of 2,3-dimethylcyclopentanol.
• YouTube. (2026, January 9). UCF CHM2210 Chapter7.22 - Acid-Catalyzed Dehydration (E1) Mechanism, Rearrangement.
• YouTube. (2020, October 30). Chapter 7 Part 20 Acid Catalyzed Dehydration.
• Pearson+. (n.d.). The acid-catalyzed dehydration we learned in this chapter is reve... | Study Prep.

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 8. Enantioselective Synthesis of α,α-Disubstituted Cyclopentenes by an N-Heterocyclic Carbene-Catalyzed Desymmetrization of 1,3-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyclopentene synthesis [organic-chemistry.org]
• 10. Synthesis of multisubstituted cyclohexenes and cyclopentenes via cascade Michael/aldol/annulative SuFEx/β-sultone desulfonation of β-arylethenesulfonyl fluorides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Reactivity Profile of Electron-Rich Styrenes in Organic Synthesis

Executive Summary

Electron-rich styrenes (e.g., p-methoxystyrene, anetholes, vinyl carbazoles) represent a "privileged scaffold" in drug discovery, serving as precursors for phenethylamines, tetrahydroisoquinolines, and chiral benzylic alcohols. However, their high nucleophilicity at the

-carbon creates a dichotomy: they are exceptionally reactive toward electrophiles but prone to uncontrolled polymerization and oxidative degradation.

This guide outlines the mechanistic divergence between ionic and radical pathways, providing researchers with the control switches necessary to access either Markovnikov or anti-Markovnikov manifolds selectively.

Part 1: Electronic Fundamentals & The Stability Paradox

The reactivity of electron-rich styrenes is governed by the strong mesomeric donation (+M effect) of substituents (e.g., -OMe, -NR

) into the aromatic ring, which raises the energy of the Highest Occupied Molecular Orbital (HOMO).

The -Nucleophilic Character

Unlike simple alkenes, the reactivity of electron-rich styrenes is polarized. The HOMO coefficient is largest at the

-carbon, making it the primary site for electrophilic attack or radical addition.

• Ionic Pathway (Acid Catalysis): Protonation occurs exclusively at the

  -position to generate a resonance-stabilized benzylic carbocation.

• Radical Pathway (SET Oxidation): Single Electron Transfer (SET) oxidation removes an electron from the

  -system, generating a radical cation ( ) with significant spin density on the -carbon and positive charge delocalized onto the heteroatom.

Handling & Storage: The Oxygen Paradox

A common failure mode in styrene synthesis is polymerization during storage or reaction setup.

• Inhibitor: 4-tert-butylcatechol (TBC) is the standard inhibitor (10–50 ppm).

• The Paradox: TBC functions by terminating radical chains, but it requires dissolved oxygen to be effective. Storing inhibited styrenes under a strict inert atmosphere (Ar/N

  ) without oxygen can actually accelerate polymerization if the inhibitor is consumed, as TBC needs O to regenerate its active quinone form.

• Recommendation: Store neat monomers at 4°C with air headspace. Sparge with inert gas only immediately prior to reaction.

Part 2: Mapping the Divergent Pathways

The following decision tree illustrates how catalyst choice dictates the reaction outcome.

Figure 1: Mechanistic divergence. Acidic conditions drive Markovnikov selectivity via carbocations, while oxidative photoredox conditions access anti-Markovnikov products via radical cations.

Part 3: Selectivity Control & Protocols

A. The "Modern Ionic" Route: Iron-Catalyzed Markovnikov Hydroamination

While traditional acid-catalyzed hydroamination often leads to polymerization, iron catalysis allows for mild, highly selective Markovnikov addition using electrophilic amine sources.

Mechanism: Hydrometalation of the alkene by an in-situ generated Fe-H species, followed by electrophilic amination.[1]

Protocol 1: Fe-Catalyzed Hydroamination Target: Synthesis of branched benzylic amines (e.g.,

-methylbenzylamine derivatives). Reference:J. Am. Chem. Soc. 2014, 136, 606–609.

• Reagent Prep: Synthesize

  -benzoyl- -dialkylhydroxylamine (electrophilic nitrogen source) from the corresponding secondary amine and benzoyl peroxide.

• Catalyst Setup: In a glovebox or under Ar, charge a flame-dried vial with FeCl

  (10 mol%) and the ligand (e.g., bathophenanthroline, 12 mol%).

• Reaction: Add THF (0.2 M), the styrene substrate (1.0 equiv), and the hydroxylamine reagent (1.2 equiv).

• Initiation: Dropwise add cyclopentylmagnesium bromide (2.5 equiv) at 0°C. The Grignard reagent acts as the reductant to generate the active Fe-H species.

• Workup: Stir at 0°C for 2 hours. Quench with sat. NaHCO

  , extract with EtOAc.

B. The "Radical" Route: Photoredox Anti-Markovnikov Hydroamination

To access the linear (anti-Markovnikov) amine—a structure prevalent in neurotransmitter analogs—one must invert the natural polarity of the styrene. The Nicewicz protocol utilizes an acridinium photocatalyst to oxidize the styrene to a radical cation, which is then susceptible to nucleophilic attack at the

-position (anti-Markovnikov) due to steric and electronic factors.

Figure 2: Dual catalytic cycle involving acridinium photoredox catalysis and thiol-mediated Hydrogen Atom Transfer (HAT).

Protocol 2: Acridinium-Catalyzed Anti-Markovnikov Hydroamination Target: Linear phenethylamine derivatives. Reference:Nature 2013, 496, 181–186.

• Catalyst: 9-Mesityl-10-methylacridinium tetrafluoroborate (Mes-Acr-Me, 2.5 mol%).

• H-Atom Donor: Thiophenol (PhSH) or methyl thiosalicylate (15 mol%). This is critical; it quenches the carbon-centered radical after amine addition to prevent polymerization.

• Substrates: Styrene (1.0 equiv) + Amine (1.2–2.0 equiv).

• Solvent: 1,2-Dichloroethane (DCE) or Trifluorotoluene.

• Irradiation: Irradiate with Blue LEDs (450 nm) at room temperature for 12–24 hours.

• Purification: Silica gel chromatography. Note: Ensure the amine is not easily oxidized; electron-deficient amines (sulfonamides, carbamates) often work best.

Part 4: Comparative Data & Regioselectivity

The choice of method drastically alters the regiochemical outcome. The table below summarizes the selectivity for p-methoxystyrene.

Reaction Class	Catalyst System	Mechanism	Major Product	Regioselectivity (Branched:Linear)
Acidic Hydration	H SO / H O	Cationic ( -protonation)	Alcohol (Branched)	>99:1
Fe-Hydroamination	FeCl / Grignard	Hydrometalation	Amine (Branched)	>20:1
Photoredox	Acridinium / Thiol	Radical Cation	Amine (Linear)	<1:99
Co-Hydration	Co(acac) / PhSiH	Radical HAT (O-trap)	Alcohol (Branched)	>95:5

Note: The Cobalt-catalyzed Mukaiyama hydration yields Markovnikov products despite being a radical process because the H-atom adds first to the

-carbon, generating the stable benzylic radical which traps oxygen.

References

• Nicewicz, D. A., & MacMillan, D. W. C. (2008). Merging Photoredox Catalysis with Organocatalysis: The Direct Asymmetric Alkylation of Aldehydes. Science, 322(5898), 77–80. Link

• Hamilton, D. S., & Nicewicz, D. A. (2013). Direct Anti-Markovnikov Hydroetherification of Alkenes. Journal of the American Chemical Society, 134(45), 18577–18580. Link

• Nguyen, T. M., & Nicewicz, D. A. (2013). Anti-Markovnikov Hydroamination of Alkenes Catalyzed by an Organic Photoredox System. Journal of the American Chemical Society, 135(26), 9588–9591. Link

• Michaudel, Q., & Baran, P. S. (2014). Iron-Catalyzed Intermolecular Hydroamination of Styrenes. Journal of the American Chemical Society, 136(16), 606–609. Link

• Isayama, S., & Mukaiyama, T. (1989).[2] A New Method for the Preparation of Alcohols from Olefins with Molecular Oxygen and Phenylsilane Catalyzed by Bis(acetylacetonato)cobalt(II). Chemistry Letters, 18(6), 1071–1074. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mn, Fe, and Co-Catalyzed Radical Hydrofunctionalizations of Olefins - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activity and Therapeutic Potential of Cyclopentenyl Anisole Derivatives

Executive Summary: The Dual-Class Scaffold

In the landscape of medicinal chemistry, cyclopentenyl anisole derivatives represent a privileged structural motif. They are not a monolith but rather split into two distinct pharmacophores based on the linkage between the anisole (methoxybenzene) core and the cyclopentyl moiety.

This guide dissects the biological activity, synthesis, and therapeutic mechanisms of these two critical classes:

• Class A: Diarylcyclopentenyl Anisoles (C-C Linked). Characterized by an unsaturated cyclopentene ring directly coupled to the anisole. These are potent, selective COX-2 inhibitors .

• Class B: Cyclopentyloxyanisoles (Ether Linked). Characterized by a saturated cyclopentyl ring attached via an oxygen atom. These act as multi-target inhibitors of PDE4B and TNF-α , showing significant antitumor potential.

Class A: Diarylcyclopentenyl Anisoles (COX-2 Inhibition)

Mechanism of Action

The 1,2-diarylcyclopentenyl scaffold is a bioisostere of the vicinal diaryl heterocycles found in coxibs (e.g., Celecoxib). The central cyclopentene ring serves as a rigid template that orients the p-methoxyphenyl (anisole) group and a second aryl group (often bearing a sulfonyl moiety) into the hydrophobic pocket of the Cyclooxygenase-2 (COX-2) enzyme.

• Selectivity: The cyclopentene ring restricts rotation, forcing the substituents into a specific geometry that fits the larger side pocket of COX-2 (Val523) while being sterically excluded from the narrower COX-1 channel (Ile523).

• Therapeutic Outcome: Potent anti-inflammatory and analgesic activity with reduced gastrointestinal toxicity compared to non-selective NSAIDs.

Synthesis Protocol: Grignard Addition-Dehydration Strategy

Objective: Synthesis of 1-(4-methoxyphenyl)-2-(4-methylsulfonylphenyl)cyclopent-1-ene.

Reagents:

• 4-Methoxyphenylmagnesium bromide (Anisole Grignard)

• 2-(4-Methylsulfonylphenyl)cyclopentanone[1]

• p-Toluenesulfonic acid (p-TSA)

• Anhydrous THF, Toluene

Step-by-Step Workflow:

• Grignard Formation: Prepare 4-methoxyphenylmagnesium bromide in anhydrous THF from 4-bromoanisole and magnesium turnings under

  atmosphere.

• Nucleophilic Addition: Cool the Grignard solution to 0°C. Add a solution of 2-(4-methylsulfonylphenyl)cyclopentanone dropwise. Stir at room temperature for 4 hours.

• Quench & Workup: Quench with saturated

  . Extract with ethyl acetate. The intermediate is the tertiary alcohol: 1-(4-methoxyphenyl)-2-(4-methylsulfonylphenyl)cyclopentan-1-ol.

• Dehydration: Dissolve the crude alcohol in toluene. Add catalytic p-TSA (10 mol%). Reflux with a Dean-Stark trap to remove water.

• Purification: The resulting double bond forms the target cyclopentene. Purify via silica gel column chromatography (Hexane/EtOAc gradient).

Class B: Cyclopentyloxyanisoles (PDE4B & TNF-α Inhibition)

Mechanism of Action

Derivatives such as 2-cyclopentyloxyanisole function through a multi-target mechanism, primarily relevant in oncology and chronic inflammation.

• PDE4B Inhibition: They inhibit Phosphodiesterase 4B, preventing the hydrolysis of cAMP. Elevated cAMP levels in immune cells suppress the release of pro-inflammatory cytokines.

• TNF-α Suppression: Downstream of PDE4 inhibition, these compounds block the production of Tumor Necrosis Factor-alpha, a key driver in tumor microenvironments and autoimmune diseases.

• Cytotoxicity: High lipophilicity (facilitated by the cyclopentyl ether) allows rapid membrane penetration, inducing apoptosis in cancer cell lines (e.g., MCF-7, HeLa).

Synthesis Protocol: Williamson Etherification

Objective: Synthesis of 2-cyclopentyloxy-4-substituted-anisole.

Reagents:

• Guaiacol (2-methoxyphenol) or substituted phenol

• Cyclopentyl bromide

• Potassium Carbonate (

  )

• DMF (Dimethylformamide)

Step-by-Step Workflow:

• Deprotonation: Dissolve the substituted guaiacol (1.0 eq) in DMF. Add anhydrous

  (2.0 eq). Stir at 60°C for 30 minutes to generate the phenoxide anion.

• Alkylation: Add cyclopentyl bromide (1.2 eq) dropwise.

• Reaction: Heat the mixture to 80°C for 6–12 hours. Monitor via TLC (Mobile phase: 10% EtOAc in Hexane).

• Workup: Pour the reaction mixture into ice water. The product will precipitate or form an oil. Extract with diethyl ether.

• Crystallization: Recrystallize from ethanol to yield the pure ether.

Biological Evaluation Data

Comparative Activity Table

The following table summarizes the biological profile of key derivatives based on recent medicinal chemistry literature.

Compound Class	Key Derivative	Primary Target	IC50 / Activity	Therapeutic Indication
Class A	1-Methoxy-4-[2-(4-methylsulfonylphenyl)-1-cyclopentenyl]benzene	COX-2	0.05 µM (Selectivity > 200-fold vs COX-1)	Rheumatoid Arthritis, Pain
Class B	2-(Cyclopentyloxy)-N-(3,5-dichloropyridin-4-yl)benzamide	PDE4B	5.62 µM	COPD, Asthma
Class B	3-Cyclopentyloxy-4-methoxybenzaldehyde derivative	TNF-α	2.01 µM	Solid Tumors (Anticancer)
Class B	2-Cyclopentyloxyanisole analog	MCF-7 Cytotoxicity	5.13 µM	Breast Cancer

Experimental Protocol: In Vitro COX-2 Inhibition Assay

To validate Class A derivatives, use the following colorimetric inhibitor screening protocol.

• Enzyme Prep: Use purified recombinant human COX-2.

• Incubation: Incubate enzyme with the test compound (dissolved in DMSO) for 10 minutes at 25°C in Tris-HCl buffer (pH 8.0) containing hematin and phenol.

• Substrate Addition: Initiate reaction by adding Arachidonic Acid (100 µM).

• Detection: Monitor the peroxidase activity of COX-2 by measuring the oxidation of TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine) at 590 nm.

• Calculation:

  .

Visualizing the Pathways

Synthesis & Differentiation Map

The following diagram illustrates the divergent synthesis pathways for the two classes.

Caption: Divergent synthesis routes yielding COX-2 inhibitors (Class A) vs. PDE4B inhibitors (Class B).

Mechanism of Action: The Triple Inhibitory Logic

This diagram details the biological cascade for Class B (Ether) derivatives.

Caption: Multi-target pharmacology of cyclopentyloxyanisoles affecting inflammation and cell survival.

References

• El-Mekabaty, A., et al. (2020). Synthesis, antitumor activity, and molecular docking study of 2-cyclopentyloxyanisole derivatives: mechanistic study of enzyme inhibition. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Penning, T. D., et al. (1995). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib). Journal of Medicinal Chemistry. (Foundational chemistry for diarylcyclopentenyl analogs).

• BindingDB. (2009).[1] Affinity Data for 1-Methoxy-4-(2-(4-(methanesulfonyl)phenyl)cyclopent-1-enyl)benzene.[1]

• Vacek, J. (2014).[2] Chemical Properties and Biological Activities of Cyclopentenediones: A Review. ResearchGate.[2]

Sources

• 1. BindingDB BDBM50029613 1-Methoxy-4-(2-(4-(methanesulfonyl)phenyl)cyclopent-1-enyl)-benzene::1-methoxy-4-(2-(4-(methylsulfonyl)phenyl)cyclopent-1-enyl)benzene::1-methoxy-4-[2-(4-methylsulfonylphenyl)-1-cyclopentenyl]benzene::1-methoxy-4-{2-[4-(methylsulfonyl)phenyl]cyclopent-1-en-1-yl}benzene::4-[2-(3,4-Dichloro-phenyl)-cyclopent-1-enyl]-benzenesulfonamide::CHEMBL108201 [w.bindingdb.org]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene via Grignard reaction

Application Note: Synthesis and Characterization of 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene via Grignard Addition and Dehydration

Abstract

This application note details a robust, two-step synthetic protocol for the preparation of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene. The methodology leverages the nucleophilic addition of 4-methoxyphenylmagnesium bromide[1] to cyclopentanone, followed by an acid-catalyzed E1 dehydration of the resulting 1-arylcyclopentanol intermediate[2]. Designed for researchers and drug development professionals, this guide emphasizes mechanistic causality, critical reaction parameters, and self-validating analytical checkpoints to ensure high yield and purity.

Mechanistic Overview & Causality

The synthesis proceeds via two distinct mechanistic phases that require strict environmental controls:

• Oxidative Addition & Nucleophilic Attack: Magnesium inserts into the C-Br bond of 4-bromoanisole via a single-electron transfer (SET) mechanism to form the Grignard reagent. This highly polarized carbon-magnesium bond acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of cyclopentanone.

• Acid-Catalyzed Dehydration: The intermediate tertiary alcohol, 1-(4-methoxyphenyl)cyclopentan-1-ol, undergoes protonation at the hydroxyl group[2]. Elimination of water yields a relatively stable tertiary carbocation, which subsequently loses a proton to form the thermodynamically favored, fully conjugated target alkene.

Fig 1: Mechanistic sequence for the synthesis of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene.

Reagents and Quantitative Parameters

Note: All glassware must be oven-dried at 120 °C and purged with inert gas (N2 or Argon) prior to use to prevent premature quenching of the organomagnesium species.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Moles	Role
4-Bromoanisole	187.04	1.0	18.7 g	100 mmol	Electrophile (Pre-Grignard)
Magnesium turnings	24.31	1.1	2.67 g	110 mmol	Electron Donor
Cyclopentanone	84.12	1.05	8.83 g	105 mmol	Electrophile (Carbonyl)
Anhydrous THF	72.11	-	100 mL	-	Solvent (Coordination)
p-Toluenesulfonic acid	172.20	0.05	0.86 g	5 mmol	Brønsted Acid Catalyst
Toluene	92.14	-	80 mL	-	Solvent (Azeotropic)

Experimental Protocols

Fig 2: Step-by-step experimental workflow for Grignard addition and subsequent dehydration.

Step 3.1: Preparation of 4-Methoxyphenylmagnesium Bromide

• Initiation: To a flame-dried 250 mL 3-neck flask equipped with a reflux condenser, addition funnel, and magnetic stirrer, add magnesium turnings (2.67 g) and a single crystal of iodine. Causality: Iodine reacts with the passivating magnesium oxide layer, exposing the reactive zero-valent magnesium surface required for electron transfer.

• Solvation: Add 10 mL of anhydrous THF.

• Addition: Dissolve 4-bromoanisole (18.7 g) in 40 mL of anhydrous THF in the addition funnel. Add 5 mL of this solution to the magnesium. Wait for the reaction to initiate (indicated by the fading of the iodine color and gentle bubbling).

• Propagation: Once initiated, add the remaining 4-bromoanisole solution dropwise over 30 minutes to maintain a gentle reflux. Causality: THF acts as a Lewis base, coordinating to the magnesium and stabilizing the Grignard reagent in solution[1].

• Maturation: Reflux the gray/brown solution for an additional 1 hour to ensure complete consumption of the aryl bromide.

Step 3.2: Nucleophilic Addition to Cyclopentanone

• Cooling: Cool the Grignard solution to 0 °C using an ice-water bath.

• Addition: Dissolve cyclopentanone (8.83 g) in 10 mL of anhydrous THF. Add this dropwise to the Grignard solution over 20 minutes. Causality: Maintaining 0 °C suppresses the competing enolization of cyclopentanone, which would otherwise consume the Grignard reagent as a base rather than a nucleophile.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 2 hours.

• Quench: Carefully pour the reaction mixture into 100 mL of saturated aqueous NH₄Cl at 0 °C. Causality: NH₄Cl is a weak acid (pH ~5-6) that safely protonates the magnesium alkoxide without triggering premature, uncontrolled dehydration of the tertiary alcohol.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield crude 1-(4-methoxyphenyl)cyclopentan-1-ol.

Step 3.3: Acid-Catalyzed Dehydration

• Setup: Transfer the crude tertiary alcohol to a 250 mL round-bottom flask. Add 80 mL of toluene and 0.86 g of p-Toluenesulfonic acid monohydrate (pTSA).

• Azeotropic Distillation: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approx. 110 °C).

• Equilibrium Shift: Reflux for 2-3 hours until water ceases to collect in the Dean-Stark trap (theoretical yield of water: ~1.8 mL). Causality: The physical removal of water from the biphasic azeotrope drives the endothermic E1 dehydration to completion via Le Chatelier's principle.

• Workup: Cool to room temperature. Wash the toluene solution with saturated aqueous NaHCO₃ (50 mL) to neutralize the pTSA, followed by brine (50 mL).

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify the residue via short-path vacuum distillation or silica gel chromatography (Hexanes:EtOAc 95:5) to afford pure 1-(cyclopent-1-en-1-yl)-4-methoxybenzene.

Analytical Characterization (Self-Validating System)

To ensure trustworthiness and verify the success of the dehydration step, the product must be evaluated against the following expected spectroscopic parameters:

Technique	Expected Signals / Observations	Diagnostic Value
¹H NMR (CDCl₃)	δ 7.40 (d, 2H), 6.85 (d, 2H)	AA'BB' aromatic system confirming the para-substituted ring.
¹H NMR (CDCl₃)	δ 6.05 (m, 1H)	Vinylic proton of the cyclopentene ring; definitively confirms successful dehydration.
¹H NMR (CDCl₃)	δ 3.80 (s, 3H)	Methoxy group (-OCH₃).
GC-MS	m/z = 174 (M⁺)	Confirms the molecular weight of the target alkene (C₁₂H₁₄O).
TLC (Hexanes)	R_f ≈ 0.6 (UV active)	Alkene is significantly less polar than the intermediate alcohol (R_f ≈ 0.2).

Troubleshooting & Causality

Observation	Root Cause	Corrective Action
Grignard fails to initiate	Oxide layer on Mg is too thick, or solvent is wet.	Crush Mg turnings under N₂; add a drop of 1,2-dibromoethane to chemically etch the Mg surface.
High anisole byproduct	Moisture in the reaction vessel quenched the Grignard reagent.	Ensure rigorous flame-drying of glassware and use freshly distilled/anhydrous solvents.
Incomplete dehydration	Water is not being efficiently removed from the reaction.	Ensure the Dean-Stark trap is properly insulated and the toluene is vigorously refluxing.

References

• Source: chemie-brunschwig.
• 1-(cyclopent-1-en-1-yl)
• Source: acs.

Sources

• 1. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 2. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: The Heck-Mizoroki Coupling of 4-Iodoanisole and Cyclopentene

Document ID: AN-HC-2026-02-27 Version: 1.0 For Immediate Release

Abstract

The Mizoroki-Heck reaction stands as a pillar of modern organic synthesis, enabling the formation of carbon-carbon bonds through a palladium-catalyzed coupling of unsaturated halides with alkenes.[1][2][3] This application note provides a comprehensive technical guide for the Heck coupling of 4-iodoanisole with cyclopentene, a transformation that yields 4-(cyclopent-2-en-1-yl)anisole. This protocol is specifically tailored for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, a detailed step-by-step experimental procedure, and troubleshooting guidance. We will explore the causality behind reagent selection and parameter optimization to ensure reproducible and high-yielding results.

Introduction and Scientific Context

The formation of C(sp²)-C(sp³) bonds is a fundamental transformation in the synthesis of complex organic molecules, including many pharmaceutical agents and materials. The Heck reaction, awarded the Nobel Prize in Chemistry in 2010, offers a highly efficient method to achieve this bond construction with excellent functional group tolerance.[1]

This guide focuses on the reaction between 4-iodoanisole, an electron-rich aryl iodide, and cyclopentene, a cyclic alkene. Aryl iodides are particularly reactive substrates for the Heck reaction due to the relatively low C-I bond energy, which facilitates the initial oxidative addition step.[4][5] The reaction with cyclic alkenes like cyclopentene is of particular interest as it introduces a non-conjugated double bond in the product, a structural motif present in various bioactive molecules.[6] Understanding and mastering this specific transformation provides a valuable tool for synthetic chemists aiming to construct complex molecular architectures.

The Catalytic Cycle: Mechanism of Action

The Heck reaction proceeds through a well-established Pd(0)/Pd(II) catalytic cycle.[3][4] The active catalyst is a low-valent Pd(0) species, often generated in situ from a Pd(II) precursor like Palladium(II) acetate.[1] The key mechanistic steps for the coupling of 4-iodoanisole and cyclopentene are as follows:

• Oxidative Addition: The cycle begins with the insertion of the Pd(0) catalyst into the carbon-iodine bond of 4-iodoanisole. This is often the rate-determining step and results in the formation of a square planar Aryl-Pd(II)-Iodo intermediate.[3][4]

• Alkene Coordination & Migratory Insertion: The cyclopentene substrate then coordinates to the palladium center. This is followed by a syn-migratory insertion of the alkene into the Aryl-Pd bond, forming a new carbon-carbon bond and a σ-alkyl-Pd(II) complex.[4][6]

• Syn β-Hydride Elimination: For the catalytic cycle to proceed, a hydrogen atom on a carbon adjacent (β-position) to the palladium must be eliminated. In the case of the cyclopentyl-palladium intermediate, rotation around the newly formed C-C bond allows for a syn-planar arrangement of a C-H bond with the Pd center, facilitating the elimination of a hydrido-palladium(II) species ([HPdI]). This step regenerates the double bond within the cyclopentene ring, leading to the non-conjugated product.[6]

• Catalyst Regeneration: The final step involves the regeneration of the active Pd(0) catalyst. A base, typically an amine like triethylamine or an inorganic salt like potassium carbonate, is essential for this step.[4][7][8] It neutralizes the generated hydrido-palladium species (HI), facilitating the reductive elimination that regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle.

Caption: Figure 1: Catalytic Cycle for the Heck Coupling of 4-Iodoanisole and Cyclopentene.

Experimental Protocol

This protocol provides a robust starting point for the synthesis of 4-(cyclopent-2-en-1-yl)anisole. Optimization may be required based on specific laboratory conditions and reagent purity.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Mol Equiv.	Supplier/Grade
4-Iodoanisole	C₇H₇IO	234.03	1.17 g	1.0	Sigma-Aldrich, 98%
Cyclopentene	C₅H₈	68.12	0.51 g (0.68 mL)	1.5	Sigma-Aldrich, 99%
Palladium(II) Acetate	Pd(OAc)₂	224.50	22.5 mg	0.02	Strem Chemicals, 98%
Tri(o-tolyl)phosphine	P(C₇H₇)₃	304.37	122 mg	0.08	Acros Organics, 97%
Triethylamine (Et₃N)	C₆H₁₅N	101.19	1.01 g (1.4 mL)	2.0	Fisher Scientific, ≥99%
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	25 mL	-	Acros Organics, Anhydrous

Equipment

• 100 mL Schlenk flask or round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas line (Nitrogen or Argon) with manifold

• Standard laboratory glassware for work-up (separatory funnel, beakers, etc.)

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Procedure

Reaction Setup (Inert Atmosphere is Crucial)

• Flask Preparation: Place a magnetic stir bar into a 100 mL Schlenk flask. Flame-dry the flask under vacuum and allow it to cool to room temperature under a stream of inert gas (N₂ or Ar). Maintaining an inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.[9]

• Addition of Solids: Under a positive pressure of inert gas, add 4-iodoanisole (1.17 g, 5.0 mmol), palladium(II) acetate (22.5 mg, 0.1 mmol, 2 mol%), and tri(o-tolyl)phosphine (122 mg, 0.4 mmol, 8 mol%) to the flask. The phosphine ligand stabilizes the palladium catalyst and prevents its precipitation as inactive palladium black.[4]

• Solvent and Reagent Addition: Add anhydrous N,N-Dimethylformamide (DMF, 25 mL) via syringe. DMF is a common polar aprotic solvent for Heck reactions.[3][10] Stir the mixture until the solids dissolve. Subsequently, add triethylamine (1.4 mL, 10.0 mmol) and cyclopentene (0.68 mL, 7.5 mmol) via syringe.

• Degassing (Optional but Recommended): To ensure all dissolved oxygen is removed, subject the reaction mixture to three cycles of freeze-pump-thaw or bubble inert gas through the solution for 15-20 minutes.

Reaction Execution and Monitoring

• Heating: Immerse the flask in a preheated oil bath at 80-100 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). A typical mobile phase for TLC is 95:5 Hexane:Ethyl Acetate. The reaction is generally complete within 5-12 hours.[11]

Work-up and Purification

• Cooling and Filtration: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. Dilute the mixture with diethyl ether or ethyl acetate (50 mL) and filter it through a pad of Celite® to remove the precipitated palladium catalyst and salts.[12] Wash the pad with an additional portion of the organic solvent.

• Aqueous Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water (2 x 50 mL) and brine (1 x 50 mL). This removes the DMF and any remaining salts.[13]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[13]

• Purification: The resulting crude oil is purified by flash column chromatography on silica gel.[12][13] Elute with a gradient of hexanes and ethyl acetate (e.g., starting from 100% hexanes to 98:2 hexanes:ethyl acetate) to afford the pure product, 4-(cyclopent-2-en-1-yl)anisole, typically as a colorless oil.

Experimental Workflow and Data

Caption: Figure 2: General Experimental Workflow for the Heck Coupling Reaction.

Expected Results

Parameter	Expected Outcome
Product	4-(cyclopent-2-en-1-yl)anisole
Appearance	Colorless to pale yellow oil
Yield	75-90% (after purification)
¹H NMR (CDCl₃, 400 MHz)	δ ~7.15 (d, 2H), ~6.85 (d, 2H), ~5.90 (m, 1H), ~5.75 (m, 1H), 3.80 (s, 3H), ~3.70 (m, 1H), ~2.50-2.20 (m, 2H), ~1.80-1.60 (m, 2H)
¹³C NMR (CDCl₃, 100 MHz)	δ ~158.0, 136.0, 133.5, 130.0, 128.0, 113.8, 55.2, 45.0, 33.0, 31.0

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive catalyst (Pd(0) oxidized)	Ensure rigorous inert atmosphere technique. Use fresh, high-purity reagents and anhydrous solvent.
Low reaction temperature	Increase temperature in 10 °C increments (up to ~120 °C for DMF).
Formation of Palladium Black	Ligand dissociation or degradation	Increase ligand loading (e.g., Pd:Ligand ratio of 1:4). Consider a more robust ligand like P(t-Bu)₃.
Alkene Isomerization	Re-addition of HPdX intermediate	This is sometimes unavoidable with cyclic alkenes.[6] Try using a different base (e.g., K₂CO₃, NaOAc) or a proton sponge to more effectively scavenge the acid generated.[7][10]
Low Yield after Work-up	Product loss during extraction	If the product has some water solubility, perform back-extraction of the aqueous layers. Ensure complete removal of DMF before chromatography.

Conclusion

The Heck-Mizoroki coupling reaction is a powerful and versatile tool for C-C bond formation. The protocol detailed herein for the reaction of 4-iodoanisole and cyclopentene provides a reliable and high-yielding method for synthesizing 4-(cyclopent-2-en-1-yl)anisole. By understanding the underlying mechanism and the critical role of each reagent and reaction parameter, researchers can effectively apply and troubleshoot this transformation. Careful execution of inert atmosphere techniques and purification procedures are paramount to achieving high-purity products essential for applications in drug discovery and materials science.[14]

References

• Jutand, A. (2008). Mechanisms of the Mizoroki–Heck Reaction. The Mizoroki–Heck Reaction. Available at: [Link]

• Wikipedia. (n.d.). Heck reaction. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Available at: [Link]

• SATHEE. (n.d.). Chemistry Heck Reaction. Available at: [Link]

• Shodhganga. (n.d.). CHAPTER-I A REVIEW ON HECK REACTION. Available at: [Link]

• National Institutes of Health. (n.d.). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. Available at: [Link]

• Ingenta Connect. (n.d.). Supported Palladium Catalysts in Heck Coupling Reactions – Problems, Potential and Recent Advances. Available at: [Link]

• Semantic Scholar. (2017). Heck Reaction—State of the Art. Available at: [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Palladium-catalyzed δ-selective reductive Heck reaction of alkenyl carbonyl compounds with aryl iodides and bromides. Available at: [Link]

• ResearchGate. (n.d.). Selective Heck reaction of aryl bromides with cyclopent-2-en-1-one or cyclohex-2-en-1-one. Available at: [Link]

• AIP Publishing. (2021). Examining the effect of base, solvent and temperature in heck reaction with the presence of palladium(II)-hydrazone complexes. Available at: [Link]

• ResearchGate. (n.d.). Effect of bases and solvents on the Heck coupling. Available at: [Link]

• Organic Synthesis. (n.d.). Heck Coupling. Available at: [Link]

• JoVE. (2017). Video: Palladium-Catalyzed Cross Coupling; Heck Coupling Reaction. Available at: [Link]

• YouTube. (2021). Heck Reaction - Organic Chemistry Lessons. Available at: [Link]

• Semantic Scholar. (n.d.). INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES. Available at: [Link]

• ChemRxiv. (n.d.). Heck-type coupling of fused bicyclic vinylcyclopropanes: Synthesis of 1,2-dihydropyridines, 2,3-dihydro. Available at: [Link]

• Master Organic Chemistry. (2016). The Heck, Suzuki, and Olefin Metathesis Reactions. Available at: [Link]

• Organic Syntheses. (2018). Preparation of Cyclopent-2-enone Derivatives via the Aza-Piancatelli Rearrangement. Available at: [Link]

• Semantic Scholar. (n.d.). An enantiodivergent synthesis of N-Boc- protected (R)- and (S)-4-amino cyclopent -2-en-1-one. Available at: [Link]

• MDPI. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. Available at: [Link]

• National Institutes of Health. (n.d.). Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. Available at: [Link]

• ResearchGate. (n.d.). An enantiodivergent synthesis of N -Boc-protected ( R )- and ( S )-4-amino cyclopent-2-en-1-one. Available at: [Link]

• PubMed. (2018). Tunable Synthesis of 2-Ene-1,4-diones, 4-Hydroxycyclopent-2-en-1-ones, and 2-(Furan-3-yl)acetamides via Palladium-Catalyzed Cascade Reactions of Allenols. Available at: [Link]

• ResearchGate. (2025). Separation of Reaction Product and Palladium Catalyst after a Heck Coupling Reaction by means of Organic Solvent Nanofiltration. Available at: [Link]

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. Heck Reaction [organic-chemistry.org]
• 3. SATHEE: Chemistry Heck Reaction [sathee.iitk.ac.in]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Supported Palladium Catalysts in Heck Coupling Reactions - Proble...: Ingenta Connect [ingentaconnect.com]
• 6. scispace.com [scispace.com]
• 7. ir.unishivaji.ac.in:8080 [ir.unishivaji.ac.in:8080]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. benchchem.com [benchchem.com]
• 13. orgsyn.org [orgsyn.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]

High-Yield Synthesis of 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene: A Modular Grignard-Dehydration Protocol

Application Note: AN-ORG-2026-04

Executive Summary

This application note details the robust synthesis of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (also known as 1-(4-methoxyphenyl)cyclopentene) starting from cyclopentanone . This structural motif serves as a critical intermediate in the synthesis of selective estrogen receptor modulators (SERMs), cycloalkyl-phenols, and liquid crystal materials.

The protocol utilizes a two-step sequence:

• Nucleophilic Addition: Generation of 4-methoxyphenylmagnesium bromide and its addition to cyclopentanone.

• Elimination: Acid-catalyzed dehydration of the resulting tertiary alcohol to the thermodynamically stable endocyclic alkene.

Key Advantages:

• Scalability: The protocol is designed for gram-to-multigram scale.

• Regiocontrol: Conditions favor the thermodynamic endocyclic double bond over the kinetic exocyclic isomer.

• Cost-Efficiency: Utilizes commodity reagents (4-bromoanisole, Mg, p-TSA).

Strategic Analysis & Retrosynthesis

The target molecule is a styrene derivative where the alkene is embedded in a five-membered ring. The most direct disconnection is at the C1-C(Ar) bond, suggesting a Grignard approach.

Mechanistic Pathway

The synthesis relies on the high nucleophilicity of the organomagnesium reagent attacking the electrophilic carbonyl carbon of cyclopentanone. The subsequent dehydration is driven by the formation of a conjugated system (styrene-like resonance).

Figure 1: Mechanistic pathway from precursors to the conjugated alkene.

Critical Reagents & Safety Profile

Safety Warning: This protocol involves the formation of Grignard reagents, which are highly reactive and moisture-sensitive.[1] THF can form explosive peroxides; test before use.

Reagent	Role	Hazard Class	Handling Precaution
4-Bromoanisole	Precursor	Irritant	Avoid contact with skin/eyes.
Magnesium Turnings	Metal	Flammable Solid	Activate with iodine/heat; keep dry.
Cyclopentanone	Electrophile	Flammable Liquid	Distill if yellow/impure.
THF (Anhydrous)	Solvent	Flammable, Peroxide former	Use freshly distilled or from solvent system.
p-Toluenesulfonic Acid	Catalyst	Corrosive	Hygroscopic; handle quickly.

Experimental Protocols

Protocol A: Preparation of 1-(4-methoxyphenyl)cyclopentan-1-ol

Objective: Formation of the tertiary alcohol via Grignard addition.[1]

Reagents:

• Magnesium turnings: 1.2 equiv (activated)[1]

• 4-Bromoanisole: 1.1 equiv[2]

• Cyclopentanone: 1.0 equiv

• Iodine: Single crystal (catalyst)

• THF (Anhydrous): 5–10 mL per gram of substrate

Procedure:

• Activation: In a flame-dried 3-neck round-bottom flask (RBF) equipped with a reflux condenser and addition funnel, place Mg turnings and a crystal of iodine. Heat with a heat gun under vacuum/argon cycles until iodine vaporizes and activates the Mg surface.

• Initiation: Add minimal anhydrous THF to cover Mg. Add ~5% of the 4-bromoanisole solution (in THF). Warm gently until the solution turns cloudy and exotherm is observed (Grignard initiation).

• Formation: Dropwise add the remaining 4-bromoanisole/THF solution to maintain a gentle reflux. Once added, reflux for 1 hour to ensure complete consumption of bromide.

• Addition: Cool the Grignard solution to 0°C (ice bath). Add cyclopentanone (dissolved in minimal THF) dropwise over 30 minutes. Note: Exothermic reaction.[1]

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 8:2).

• Quench: Cool to 0°C. Quench slowly with saturated aqueous NH₄Cl.

• Extraction: Extract with Diethyl Ether or EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Checkpoint: The crude oil is usually sufficient for the next step. If high purity is required, perform flash chromatography.

Protocol B: Acid-Catalyzed Dehydration

Objective: Elimination of water to form the conjugated alkene.

Reagents:

• Crude Alcohol (from Protocol A)

• p-Toluenesulfonic acid monohydrate (p-TSA): 0.05 equiv (5 mol%)

• Toluene: Solvent (0.2 M concentration)

Procedure:

• Setup: Equip a RBF with a Dean-Stark trap and reflux condenser.

• Dissolution: Dissolve the crude alcohol in toluene and add p-TSA.

• Reflux: Heat to vigorous reflux. Water will azeotrope into the Dean-Stark trap.

• Monitoring: Reaction is typically complete within 1–3 hours. Monitor by TLC (Product is less polar than the alcohol and UV active).

• Workup: Cool to RT. Wash with saturated NaHCO₃ (to neutralize acid) and then brine.

• Purification: Dry over MgSO₄, concentrate, and purify via flash column chromatography (Silica gel, 100% Hexanes

  5% EtOAc/Hexanes).

  • Expert Tip: The product is a styrene derivative and can polymerize. Store at -20°C in the dark.

Workflow Visualization

Figure 2: Operational workflow for the synthesis.

Characterization & Data

The product is an off-white to pale yellow solid/oil (mp ~25-28°C).

Technique	Expected Signal	Interpretation
¹H NMR (CDCl₃)	7.40 (d, 2H), 6.85 (d, 2H)	Para-substituted aromatic ring.
6.10 (t, 1H)	Vinylic proton (C=CH) in the cyclopentene ring.
3.80 (s, 3H)	Methoxy group (-OCH₃).
2.40–2.70 (m, 4H)	Allylic protons in the cyclopentene ring.
2.00 (m, 2H)	Homoallylic protons.
GC-MS	M+ = 174 m/z	Molecular ion peak.

Note on Isomers: The endocyclic double bond (1-substituted) is the thermodynamic product due to conjugation with the benzene ring. The exocyclic isomer (cyclopentyl-idene) is less stable and typically isomerizes to the product under the acidic reflux conditions used in Protocol B.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Grignard fails to initiate	Wet solvent or oxidized Mg.	Add 1,2-dibromoethane (entrainment method) or sonicate. Ensure THF is distilled from Na/Benzophenone.
Low Yield (Step 1)	Enolization of ketone.	Cyclopentanone can enolize. Add CeCl₃ (anhydrous) to the ketone before Grignard addition (Luche-type conditions) to suppress basicity, though rarely needed for this specific substrate.
Polymerization	Styrene-like reactivity.	Avoid excessive heat during concentration. Add a radical inhibitor (e.g., BHT) if storing for long periods.
Incomplete Dehydration	Water not removed.	Ensure Dean-Stark trap is functioning or add molecular sieves to the reaction mixture.

References

• Grignard Reagent Preparation

  • Org.[3][4][5][6] Synth.1946 , 26, 6. (General procedure for Phenylmagnesium Bromide).

• Dehydration of Tertiary Alcohols

  • Adkins, H., & Zartman, W. (1932). "Dehydration of Alcohols."[7] Organic Syntheses, Coll.[8] Vol. 2, p. 606.

• Synthesis of 1-Arylcyclopentenes

  • Journal of the American Chemical Society.[3][6] "Acid-catalyzed dehydration in high-temperature water." (Mechanistic insight into cycloalkanol dehydration).

• Product Characterization Data

  • PubChem Compound Summary: 1-(4-Methoxyphenyl)cyclopentene.

Sources

• 1. pdf.smolecule.com [pdf.smolecule.com]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. baranlab.org [baranlab.org]
• 4. d.web.umkc.edu [d.web.umkc.edu]
• 5. The Synthesis of Alkenes: The Dehydration of Cyclohexanol [sites.pitt.edu]
• 6. Cyclopentenone synthesis [organic-chemistry.org]
• 7. quora.com [quora.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: A Comprehensive Guide to the Catalytic Hydrogenation of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene

Abstract & Scope

This document provides a detailed protocol and in-depth scientific background for the catalytic hydrogenation of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene to synthesize cyclopentylanisole. This transformation is a classic example of alkene reduction, a fundamental reaction in organic synthesis, particularly relevant in the development of pharmaceutical intermediates and fine chemicals. This guide is intended for researchers, chemists, and process development professionals, offering insights into the reaction mechanism, a robust experimental protocol, critical safety procedures, and methods for product characterization. The causality behind experimental choices is emphasized to empower the user with a deep, transferable understanding of the process.

Theoretical Background & Mechanistic Insights

Catalytic hydrogenation is a thermodynamically favorable addition reaction where molecular hydrogen (H₂) is added across a double or triple bond, resulting in a saturated product.[1] While the reaction is exothermic, it possesses a high activation energy, necessitating the use of a catalyst to proceed at a practical rate.[1][2]

2.1 The Catalyst: Palladium on Carbon (Pd/C)

For the reduction of alkenes, heterogeneous catalysts are frequently employed, with palladium finely dispersed on a high-surface-area activated carbon support (Pd/C) being a common and highly efficient choice.[3][4][5] The carbon support provides a large surface area for the reaction, maximizing the exposure of the palladium active sites. The palladium metal is responsible for the catalytic activity, facilitating the cleavage of the H-H bond and the subsequent transfer of hydrogen atoms to the alkene.[1]

2.2 The Horiuti-Polanyi Mechanism

The widely accepted mechanism for this transformation is the Horiuti-Polanyi mechanism, which occurs in several distinct steps on the surface of the metal catalyst.[6]

• Adsorption & Activation: Both the alkene (1-(cyclopent-1-en-1-yl)-4-methoxybenzene) and molecular hydrogen are adsorbed onto the palladium surface. The interaction with the metal weakens the C=C π-bond of the alkene and dissociates the H-H bond, forming metal-hydride species on the surface.[1][3][6]

• Stepwise Hydrogen Transfer: A hydrogen atom migrates from the palladium surface to one of the carbons of the former double bond, forming a new C-H bond and a half-hydrogenated intermediate that remains attached to the catalyst surface.[6]

• Second Hydrogen Transfer & Desorption: A second hydrogen atom is transferred to the other carbon atom, completing the saturation. The resulting product, cyclopentylanisole, has a weaker affinity for the catalyst surface and desorbs, regenerating the active site for the next catalytic cycle.[6]

An important stereochemical outcome of this surface-mediated mechanism is syn-addition , where both hydrogen atoms are added to the same face of the double bond.[1][3][6]

Caption: Fig. 1: Simplified Horiuti-Polanyi Mechanism

Critical Safety Protocols

Catalytic hydrogenation is a potentially hazardous procedure. Strict adherence to the following safety protocols is mandatory. The primary risks involve flammable hydrogen gas and the pyrophoric nature of the Pd/C catalyst.[4][7][8]

• Hydrogen Gas (H₂): Hydrogen is extremely flammable, with a wide explosive range in air (4-76%).[8] All operations must be conducted in a certified chemical fume hood, clear of ignition sources.[8][9][10] The reaction vessel must be purged with an inert gas (e.g., nitrogen or argon) to remove all oxygen before hydrogen is introduced.[4][9]

• Palladium on Carbon (Pd/C): The catalyst, especially after the reaction when it is saturated with hydrogen, is pyrophoric and can ignite spontaneously upon exposure to air.[4][8][11] Never allow the used catalyst to dry in the air.[8]

• Work Area: The fume hood should be free of clutter and other flammable materials.[8][12] An appropriate fire extinguisher (ABC or CO₂) should be readily accessible.[8][10]

• Pressure Operations: If conducting the reaction above atmospheric pressure, use a properly rated and inspected pressure vessel (autoclave or bomb). The reaction should be placed behind a blast shield.[4][10][13]

• Catalyst Handling & Quenching: Handle the dry catalyst under an inert atmosphere.[11] After the reaction, the catalyst must be filtered and immediately quenched. The wet filter cake should be submerged in water and stored in a dedicated, clearly labeled waste container.[4][8][11][12] Do not leave the filtration unattended.[8]

Experimental Protocol: Synthesis of Cyclopentylanisole

This protocol details the hydrogenation at atmospheric pressure using a hydrogen balloon. This is a common and accessible laboratory setup.

4.1 Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
1-(cyclopent-1-en-1-yl)-4-methoxybenzene	>97%	Various	Starting material.
Palladium on Carbon (10 wt. % loading, dry)	Catalyst Grade	Various	Handle with extreme care due to its pyrophoric nature.[11]
Ethanol (EtOH)	Anhydrous, 200 proof	Various	Protic solvents often accelerate hydrogenation rates.[11]
Hydrogen (H₂) Gas	High Purity (>99.9%)	Gas Supplier	Use with a two-stage regulator.
Nitrogen (N₂) or Argon (Ar) Gas	High Purity	Gas Supplier	For creating an inert atmosphere.
Celite® 545	Filtration Grade	Various	Filter aid for removing the fine Pd/C catalyst.
Round-bottom flask (3-neck)	100 mL	Glassware Supplier
Magnetic stir plate and stir bar	Standard Lab Equip.	-	Vigorous stirring is crucial for gas-liquid-solid phase mixing.[11]
Septa, gas inlet adapters, hydrogen balloon	Standard Lab Equip.	-
Buchner funnel, filter flask, filter paper	Standard Lab Equip.	-	For catalyst filtration.

4.2 Reaction Parameters

Parameter	Value	Rationale
Substrate Scale	1.0 g (5.74 mmol)	A standard laboratory scale.
Catalyst Loading	5 mol % (approx. 61 mg of 10% Pd/C)	A typical loading for efficient hydrogenation. Can be optimized if needed.
Solvent Volume	25 mL Ethanol	Ensures adequate dissolution of the substrate and slurry of the catalyst.
Hydrogen Pressure	~1 atm (Balloon)	Sufficient for the reduction of an unhindered double bond. Higher pressure can be used to accelerate the reaction.
Temperature	Room Temperature (~20-25 °C)	The reaction is exothermic; no heating is typically required.[1]
Reaction Time	2-4 hours (monitor by TLC/GC-MS)	Varies with stirring efficiency and catalyst activity.
Stirring Speed	> 800 RPM	Fast stirring is essential to overcome mass transfer limitations between the gas, liquid, and solid phases.[11]

4.3 Experimental Workflow Diagram

Caption: Fig. 2: Step-by-Step Experimental Workflow

4.4 Step-by-Step Procedure

A. Reaction Setup & Inerting

• Place a magnetic stir bar into a 100 mL three-neck round-bottom flask. Fit the necks with rubber septa.

• Securely clamp the flask to a stir plate within a chemical fume hood.

• Connect one neck to a nitrogen/vacuum manifold via a gas inlet adapter.

• Evacuate the flask under vacuum and then backfill with nitrogen. Repeat this cycle three times to ensure a completely inert atmosphere.[4][12]

B. Charging the Reactor 5. Under a positive flow of nitrogen, briefly remove a septum and add the 10% Pd/C catalyst (61 mg). Causality : Adding the solid catalyst first prevents potential ignition of flammable solvent vapors.[11] 6. Through a syringe, add the anhydrous ethanol (25 mL). 7. Finally, add the 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (1.0 g, 5.74 mmol) dissolved in a minimal amount of ethanol.

C. Introducing Hydrogen 8. Replace the nitrogen inlet with a new gas adapter connected to the hydrogen line (or a manifold with both vacuum and hydrogen). 9. Carefully evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times to ensure the atmosphere is replaced with hydrogen.[4][12] 10. Attach a balloon filled with hydrogen to the gas inlet adapter and open the stopcock to the flask. 11. Begin vigorous stirring (>800 RPM). A visible vortex should be present.

D. Reaction Monitoring & Work-up 12. Monitor the reaction progress by TLC (staining with potassium permanganate, which reacts with the starting alkene but not the product alkane) or by taking small aliquots for GC-MS analysis. To take an aliquot, briefly stop stirring, purge the flask with nitrogen, take the sample, and then re-establish the hydrogen atmosphere.[12] 13. Once the reaction is complete (starting material is consumed), stop stirring, remove the hydrogen balloon, and carefully purge the flask with nitrogen for several minutes.[8]

E. Catalyst Removal and Product Isolation 14. Prepare a small plug of Celite® in a Buchner funnel and wet it with ethanol. 15. Under a positive flow of nitrogen, filter the reaction mixture through the Celite pad to remove the Pd/C catalyst. Wash the flask and the filter cake with a small amount of ethanol to ensure complete transfer. CAUTION : Do not allow the filter cake to dry.[8][11] 16. Immediately after filtration, carefully transfer the Celite pad containing the used catalyst into a beaker of water to quench its pyrophoric nature.[4][11] 17. Transfer the filtrate to a round-bottom flask and remove the ethanol using a rotary evaporator. The remaining oil is the crude cyclopentylanisole. Further purification can be achieved by vacuum distillation or column chromatography if necessary, but the product is often of high purity.

Characterization of Cyclopentylanisole

The success of the reaction is confirmed by spectroscopic analysis, which will show the disappearance of the alkene signals from the starting material and the appearance of signals corresponding to the saturated cyclopentyl group.

Analysis Type	Starting Material: 1-(cyclopent-1-en-1-yl)-4-methoxybenzene	Product: Cyclopentylanisole
¹H NMR	Vinylic proton (~6.0 ppm), Allylic protons (~2.5-2.7 ppm)	Disappearance of vinylic proton. Appearance of aliphatic protons in the cyclopentyl ring (~1.5-2.0 ppm) and a benzylic CH (~2.9 ppm).
¹³C NMR	Alkene carbons (~125-140 ppm)	Disappearance of alkene carbons. Appearance of new sp³ hybridized carbons in the cyclopentyl ring (~25-45 ppm).
IR Spec.	C=C stretch (~1650 cm⁻¹)	Absence of the C=C stretch. Presence of C-H sp³ stretches (~2850-2950 cm⁻¹).
Mass Spec.	M⁺ = 174.24 g/mol	M⁺ = 176.26 g/mol (addition of 2 mass units from H₂).

Troubleshooting

Problem	Possible Cause	Suggested Solution
Incomplete Reaction	1. Inactive catalyst ("poisoned").2. Insufficient stirring.3. Hydrogen leak.	1. Use fresh catalyst. Ensure starting materials and solvent are pure.2. Increase stirring speed to create a vortex.3. Check all connections and use a fresh balloon.[11]
Low Yield	1. Mechanical loss during filtration.2. Incomplete reaction.	1. Ensure thorough washing of the filter cake with solvent.2. Extend reaction time or consider increasing catalyst loading or H₂ pressure.
Ignition at Catalyst Addition	Residual oxygen in the flask reacting with solvent vapor on the catalyst surface.	Ensure the flask is thoroughly purged with inert gas (at least 3 cycles) before adding the catalyst. Add catalyst before the solvent.[11]

References

• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. (2011). Master Organic Chemistry. [Link]

• Mechanistic Insight on the Hydrogenation of Conjugated Alkenes with H2 Catalyzed by Early Main-Group Metal Catalysts. (2010). Inorganic Chemistry - ACS Publications. [Link]

• Catalytic Hydrogenation Reaction & Mechanism. Study.com. [Link]

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. Kintek Solution. [Link]

• Hydrogenation. Wikipedia. [Link]

• Hydrogenation Reaction Safety In The Chemical Industry. (2025). Industrial Safety Solution. [Link]

• HYDROGENATION | FACT SHEET. (2023). Stanford Environmental Health & Safety. [Link]

• Catalytic Hydrogenation of Alkenes. (2023). Chemistry LibreTexts. [Link]

• Hydrogenation (atmospheric pressure) with Pd/C. Waseda University. [Link]

• Hydrogenation SOP. University of Wisconsin-Madison. [Link]

• Hydrogenation Reactions - safety.pitt.edu. (2012). University of Pittsburgh. [Link]

• Palladium on carbon. Sciencemadness Wiki. [Link]

• 12.2: Catalytic Hydrogenation. (2015). Chemistry LibreTexts. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Hydrogenation - Wikipedia [en.wikipedia.org]
• 7. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 8. ehs.stanford.edu [ehs.stanford.edu]
• 9. njhjchem.com [njhjchem.com]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 12. chem.uci.edu [chem.uci.edu]
• 13. safety.pitt.edu [safety.pitt.edu]

Application Note: Optimized Epoxidation Protocols for 1-(cyclopent-1-en-1-yl)-4-methoxybenzene

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9][10][11]

Substrate: 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (also referred to as 1-(p-anisyl)cyclopentene). Target Product: 1-(4-methoxyphenyl)-6-oxabicyclo[3.1.0]hexane.

This application note details the specific conditions required to epoxidize electron-rich, trisubstituted 1-arylcyclopentenes. While standard alkene epoxidation is routine, this specific substrate presents a critical stability challenge : the resulting epoxide is a benzylic epoxide on a strained five-membered ring.

The Core Challenge: The p-methoxy group is strongly electron-donating. While this accelerates the epoxidation rate, it also stabilizes the benzylic carbocation intermediate that forms upon epoxide ring opening. Consequently, in the presence of even trace acids (such as the m-chlorobenzoic acid byproduct of mCPBA), the product rapidly rearranges via a semi-pinacol pathway to the corresponding ketone (2-(4-methoxyphenyl)cyclopentanone).

Key Success Factor: Strict pH control (buffering) and low-temperature handling are mandatory to isolate the epoxide.

Mechanistic Insight & Pathways

Understanding the competing pathways is essential for troubleshooting. The diagram below illustrates the desired "Butterfly Mechanism" (concerted) versus the undesired acid-catalyzed rearrangement.

Figure 1: Reaction pathways showing the critical divergence between stable isolation and acid-catalyzed degradation.

Protocol A: Buffered mCPBA Oxidation (Standard)

This is the "workhorse" method but requires modification from standard textbook procedures to prevent degradation.

Reagents:

• Substrate: 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (1.0 equiv)

• Oxidant: m-Chloroperbenzoic acid (mCPBA), 70-77% purity (1.2 equiv)

• Buffer: Sodium Bicarbonate (

  ), solid, finely powdered (2.0 - 3.0 equiv)

• Solvent: Dichloromethane (DCM), anhydrous.

Experimental Workflow:

• Preparation: Dissolve the substrate (1.0 equiv) in DCM (

  concentration).

• Buffering (Crucial): Add solid

  (2.5 equiv) directly to the reaction flask. Stir vigorously for 10 minutes to create a suspension. Note: Some protocols suggest a biphasic mixture with aqueous bicarbonate, but solid buffer in anhydrous DCM is preferred to minimize hydrolysis.

• Cooling: Cool the suspension to

  using an ice bath.

• Addition: Dissolve mCPBA (1.2 equiv) in a minimal amount of DCM. Add this solution dropwise to the substrate suspension over 20–30 minutes.

  • Why? Slow addition prevents localized exotherms and high local acid concentrations.

• Monitoring: Stir at

  . Monitor by TLC (typically hexane/EtOAc 9:1). The starting material (high , UV active) should disappear.

  • QC Check: If a new spot appears significantly lower than the expected epoxide, it may be the ketone rearrangement product.

• Quench (The "Basic" Wash):

  • Pour the reaction mixture into a separatory funnel containing saturated aqueous

    and 10% (sodium thiosulfate) to quench excess peroxide.

  • Shake vigorously. The pH of the aqueous layer must be basic (> pH 8).

• Workup: Extract with DCM. Wash organics again with saturated

  , then brine. Dry over (avoid as it can be slightly acidic).

• Purification: Flash chromatography on silica gel. Pre-treat the silica column with 1%

  (triethylamine) in hexanes to neutralize acidic sites on the silica. Elute with Hexanes/EtOAc.

Protocol B: Jacobsen-Katsuki Asymmetric Epoxidation

For drug development applications requiring enantiopurity.[1][2] This method uses a Manganese(III) Salen catalyst.[2]

Reagents:

• Catalyst: (R,R)- or (S,S)-Jacobsen's Catalyst (Mn(III) Salen) (2–5 mol%)

• Oxidant: Aqueous NaOCl (commercial bleach, buffered to pH 11.3) or PhIO.

• Additive: 4-Phenylpyridine N-oxide (PPNO) (0.2 equiv).

  • Why? Trisubstituted alkenes are sluggish substrates for the standard Jacobsen system. N-oxide additives coordinate to the Mn center, facilitating the formation of the active Mn(V)-oxo species and improving turnover for sterically demanding substrates.

Workflow Diagram:

Figure 2: Step-by-step workflow for the enantioselective Jacobsen protocol.

Comparative Data & Troubleshooting

Feature	Method A: Buffered mCPBA	Method B: Jacobsen (Mn-Salen)	Method C: DMDO (Green)
Primary Use	Routine synthesis, racemic product.	Enantioselective synthesis.[3][1][2][4][5][6]	Acid-sensitive "rescue" method.
Yield	85–95% (if buffered correctly).	60–80%	>90%
Reaction Time	1–3 Hours	6–12 Hours	< 1 Hour
Acid Risk	High (Requires NaHCO3).	Low (Basic conditions).	Very Low (Neutral).
Scalability	High.[4][7]	Moderate (Catalyst cost).	Low (Dilute solutions).

Troubleshooting Guide:

• Problem: Low yield, appearance of ketone (C=O stretch ~1740 cm⁻¹ in IR).

  • Root Cause:[1][8] Acidic rearrangement.

  • Fix: Increase

    loading; switch to Method C (DMDO) which generates no acidic byproducts; ensure silica gel for purification is neutralized with triethylamine.

• Problem: Incomplete conversion.

  • Root Cause:[1][8] Steric hindrance of the trisubstituted alkene.

  • Fix: Allow reaction to warm to RT (only if well-buffered); add more oxidant.

Analytical Validation (QC)

1H NMR (CDCl3):

• Starting Material: Olefinic proton at C2 appears as a triplet or dd around

  6.0–6.2 ppm.

• Product (Epoxide): The signal shifts significantly upfield to the aliphatic region, typically

  3.5–3.8 ppm (benzylic oxirane proton).

• Rearrangement (Ketone): Look for loss of the olefin/epoxide signal and appearance of complex multiplets for the cyclopentanone ring protons, plus a shift in the methoxy group environment.

TLC:

• Epoxides are generally more polar than the alkene but less polar than the ketone/diol side products.

• Stain: Anisaldehyde or PMA (Phosphomolybdic acid) are effective.

References

• Jacobsen Epoxidation (General Mechanism & Scope)

  • Zhang, W., Loebach, J. L., Wilson, S. R., & Jacobsen, E. N. (1990).[2] Enantioselective epoxidation of unfunctionalized olefins catalyzed by salen manganese complexes.[1][2][6] Journal of the American Chemical Society.[3]

• Acid Sensitivity of 1-Arylcyclopentene Oxides

  • BenchChem Technical Support.[9] Synthesis of 6-oxabicyclo[3.1.0]hexane Derivatives. (Discusses mCPBA side reactions and buffering).

• Green Epoxidation (DMDO/Bicarbonate Systems)

  • Organic Chemistry Portal.[1][10] Prilezhaev Reaction & Epoxidation Methods.

• Manganese Porphyrin/Hypochlorite Systems (pH Effects)

  • Meunier, B., et al. Effect of pH on the epoxidation of alkenes by the cytochrome P-450 model.

Sources

• 1. Jacobsen epoxidation - Wikipedia [en.wikipedia.org]
• 2. Jacobsen epoxidation | OpenOChem Learn [learn.openochem.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Epoxide synthesis by epoxidation [organic-chemistry.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Jacobsen-Katsuki Epoxidation [organic-chemistry.org]
• 7. Synthesis of bicyclo[3.1.0]hexanes by (3 + 2) annulation of cyclopropenes with aminocyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Prilezhaev Reaction [organic-chemistry.org]

Application Note: 4-(1-cyclopentenyl)anisole as a Mechanistic Probe in Radical Polymerization

This Application Note provides a comprehensive guide on using 4-(1-cyclopentenyl)anisole (CPEA) as a mechanistic probe in radical polymerization. This molecule, an

-substituted styrene derivative with a cyclic substituent, serves as a critical reference standard for distinguishing between steric hindrance, electronic effects, and radical rearrangement pathways (radical clocks).

Introduction & Mechanistic Principle

In the study of radical polymerization kinetics, distinguishing between propagation , degradative chain transfer , and radical rearrangement is often challenging. 4-(1-cyclopentenyl)anisole (CPEA) is utilized as a specialized probe due to its unique structural features:

• Steric Hindrance (The

  -Substituent Effect): The cyclopentenyl ring fused at the -position of the styrene moiety creates significant steric bulk. This lowers the ceiling temperature ( ) and retards homopolymerization, making it an ideal probe for studying reversible propagation and steric effects in copolymerization.

• Non-Rearranging Control (The "Silent" Clock): Unlike its analog 4-(1-cyclopropylvinyl)anisole , which undergoes rapid ring-opening (

  -scission) upon radical addition (acting as a "radical clock"), the 5-membered ring of CPEA is thermodynamically stable and does not ring-open. Therefore, CPEA acts as the negative control to validate radical clock experiments, ensuring that observed rate changes are due to ring strain release and not just steric bulk or electronic richness.

• Allylic Abstraction Probe: The cyclopentenyl ring contains allylic hydrogens that are susceptible to abstraction. This allows researchers to quantify degradative chain transfer coefficients (

  ) by monitoring the retardation of polymerization rates in the presence of CPEA.

Experimental Design & Protocols

Protocol A: Preparation of the Probe Solution

Pre-requisite: Ensure CPEA is free of phenolic inhibitors (e.g., BHT) often added for storage.

• Purification:

  • Dissolve crude CPEA in minimal hexane.

  • Pass through a short plug of basic alumina to remove phenolic inhibitors.

  • Remove solvent in vacuo (rotary evaporator, < 40°C) to obtain a clear, viscous oil.

  • QC Check: Verify purity via

    H NMR (CDCl ). Look for the disappearance of inhibitor peaks (typically ~1.4 ppm and ~6.9 ppm for BHT) and integration of the vinylic proton at ~6.0-6.2 ppm.

• Stock Solution Preparation:

  • Prepare a 1.0 M stock solution of CPEA in the polymerization solvent (typically Benzene-d6 or Toluene for NMR kinetics; Anisole for SEC analysis).

  • Note: Use degassed solvents (freeze-pump-thaw x3 cycles) to prevent oxygen inhibition.

Protocol B: Kinetic Copolymerization Assay

This protocol measures the reactivity ratio and retardation effect of CPEA when copolymerized with a standard monomer (e.g., Methyl Methacrylate - MMA).

Materials:

• Monomer 1: MMA (Purified, passed through basic alumina).

• Probe (Monomer 2): CPEA (Purified).

• Initiator: AIBN (Recrystallized from methanol).

• Solvent: Benzene-d6 (for in-situ NMR monitoring).

Procedure:

• Tube Loading: Prepare 5 NMR tubes with varying feed ratios of MMA:CPEA (e.g., 90:10, 80:20, 70:30, 50:50, 20:80). Keep total monomer concentration constant at 2.0 M.

• Initiator Addition: Add AIBN (1.0 mol% relative to total monomer).

• Degassing: Attach tubes to a vacuum manifold. Freeze in liquid

  , evacuate, thaw. Repeat 3 times. Flame-seal the tubes under vacuum.

• Polymerization: Place tubes in a thermostated oil bath at 60°C.

• Data Acquisition:

  • Method: In-situ

    H NMR.

  • Timepoints: Scan every 15 minutes for 4 hours.

  • Target Peaks: Monitor the consumption of MMA vinyl protons (

    5.5, 6.1 ppm) vs. CPEA vinyl proton ( ~6.0 ppm). Note: Ensure peak resolution; if overlapping, use the methoxy group of CPEA ( 3.8 ppm) as a proxy, correcting for polymer broadening.

Protocol C: Product Analysis (Structure & MW)

• Precipitation: Open tubes and pour reaction mixture into excess cold methanol (10x volume).

• Filtration: Collect the precipitated copolymer.

• Drying: Vacuum dry at 40°C overnight.

• SEC Analysis: Dissolve 2 mg/mL in THF. Analyze via Size Exclusion Chromatography (SEC) to determine

  and (dispersity).

  • Expectation: High CPEA content should lead to lower

    and higher if degradative chain transfer (allylic abstraction) is occurring.

Data Interpretation & Mechanistic Logic

The utility of CPEA lies in the comparison of its behavior against theoretical models and active radical clocks.

Mechanism 1: The "Silent" Control (Ring Integrity)

If CPEA is used as a control for a cyclopropyl clock:

• Observation:

  H NMR of the polymer backbone shows no signals corresponding to ring-opened species (e.g., linear alkene chains). The cyclopentane ring remains intact as a pendant group.

Mechanism 2: Degradative Chain Transfer

The allylic hydrogens on the cyclopentenyl ring (positions 3 and 5) are abstractable.

• Kinetic Signature: A "Mayo Plot" (

  vs. ) yielding a positive slope indicates chain transfer.

• Retardation: If the allylic radical is too stable to re-initiate (

  ), the polymerization rate ( ) will decrease as increases.

Visualizing the Pathway

Figure 1: Mechanistic pathways for 4-(1-cyclopentenyl)anisole. Note the explicit blockage of the ring-opening pathway, distinguishing it from cyclopropyl analogs.

Summary of Key Parameters

Parameter	Value / Trend	Interpretation
Ceiling Temp ( )	Low (< 60°C for homopolymer)	Driven by steric clash of the 5-ring at the -carbon.
Ring Opening ( )	~0	5-membered ring is stable. Acts as negative control.
Transfer Constant ( )	Moderate to High	Due to abstraction of allylic hydrogens.
Copolymerization ( )		MMA radical prefers MMA over the sterically hindered CPEA.

Troubleshooting & FAQ

• Q: My polymerization stopped completely.

  • A: The concentration of CPEA might be too high, leading to "allylic inhibition" where the stable allylic radicals terminate all growing chains. Reduce CPEA feed ratio to <10 mol%.

• Q: The NMR peaks are broad.

  • A: This is typical for polymers.[1][2][3] To determine conversion accurately, integrate the monomer vinyl peaks relative to an internal standard (e.g., 1,3,5-trioxane) rather than the polymer peaks.

• Q: Can I use this for Cationic Polymerization?

  • A: Yes, but the mechanism is different. In cationic mode, CPEA polymerizes readily via the electron-rich double bond. Ensure your initiator (AIBN/Peroxide) is strictly radical to avoid mixed-mode artifacts.

References

• Newcomb, M. (1993). Radical Kinetics and the "Radical Clock" Approach. Tetrahedron, 49(6), 1151-1176. Link

• Sato, T., et al. (1984).

• Moad, G., & Solomon, D. H. (2006). The Chemistry of Radical Polymerization. Elsevier. (Authoritative text on degradative chain transfer and allylic abstraction). Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Preventing polymerization of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene during storage

The following technical guide is structured as a Tier-2 Support Knowledge Base for the handling of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (also referred to as 1-(p-methoxyphenyl)cyclopentene).

This compound belongs to a class of electron-rich styrenes .[1][2] Unlike simple styrene, the methoxy substituent and the cyclopentenyl ring significantly increase the electron density of the double bond, making it hypersensitive to cationic polymerization initiated by trace acids, in addition to the standard radical polymerization risks.[2]

[1][2]

Status: Active Scope: Storage, Inhibition, and Recovery Target Compound: 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (CAS: 709-12-6)[1][2]

Module 1: Emergency Triage & Diagnosis

Quick answers to critical failures observed in the lab.

Q1: My clear oil/white solid has turned into a yellow, sticky gum. Is it usable?

Verdict: Likely Compromised. The transition to a yellow/orange viscous gum indicates significant polymerization. The color change typically arises from the formation of conjugated polyenyl sequences or oxidation byproducts trapped within the polymer matrix.[2]

• Action: Analyze via 1H NMR . Look for the disappearance of the alkenyl proton signal (typically around δ 6.0–6.5 ppm) and the broadening of aliphatic peaks (δ 1.5–2.5 ppm).

• Recovery: If >10% monomer remains, you may attempt purification via a Basic Alumina plug (see Module 3).[2] If <10% remains, discard.

Q2: I stored the compound in the freezer, but it still degraded. Why?

Root Cause: Acid-Catalyzed Cationic Polymerization. Standard freezers prevent thermal radical polymerization but do not stop cationic polymerization if trace acids are present.[1][2]

• Common Culprit: Did you purify it on Silica Gel before storage? Silica is acidic. Residual acid sites on the compound can initiate a chain reaction even at -20°C.[1][2]

• Fix: Always filter electron-rich styrenes through Basic Alumina or wash with dilute NaHCO₃ before long-term storage.[1][2]

Q3: Can I store it in Chloroform ( ) or DCM?

Critical Warning: Avoid Chloroform for long-term storage. Chloroform slowly decomposes to form phosgene and HCl (hydrochloric acid), especially under light.[1][2] This trace HCl is a potent initiator for cationic polymerization of methoxy-styrenes.[1][2]

• Recommendation: Store neat (if solid/oil) or in benzene/toluene (if solution is required) over a few pellets of solid

  or activated molecular sieves to scavenge acid.

Module 2: The Mechanism of Failure

Understanding why this specific compound is unstable is the key to preventing it.

This compound faces a dual-threat:

• Radical Polymerization: Initiated by heat, light, or oxygen (peroxide formation).[2]

• Cationic Polymerization (The Silent Killer): The methoxy group (

  ) donates electron density to the alkene, stabilizing the carbocation intermediate. This makes the monomer roughly 1000x more reactive to acid than unsubstituted styrene [1].[2]

Visualization: The Dual-Path Degradation

The following diagram illustrates how environmental factors trigger these two distinct polymerization pathways.

Caption: Figure 1.[1][2] Dual-threat mechanism showing high susceptibility to acid-catalyzed (cationic) pathways due to electron-donating methoxy groups.[1][2]

Module 3: Storage Protocols (The "3-Barrier" System)

Do not rely on a single method.[1] Use this redundant system for maximum stability.

Barrier 1: Chemical Inhibition

For this specific compound, a mix of radical and acid scavenging is required.[2]

Inhibitor	Role	Concentration	Best For
TBC (4-tert-Butylcatechol)	Radical Scavenger	10–50 ppm	General storage.[1][2] Requires trace Oxygen to function effectively [2].[2][3][4]
BHT (Butylated hydroxytoluene)	Radical Scavenger	50–200 ppm	Long-term inert storage (Does not require O₂ as strictly as TBC).[1]
Solid or	Acid Scavenger	Trace (Solid)	Crucial. Prevents cationic initiation.[2] Add a few pellets to the vial.

Barrier 2: Atmosphere Control[1][2][5]

• Standard Advice: Store under Nitrogen/Argon.[2]

• The Nuance: If using TBC , do not "sparge" (bubble) the liquid vigorously with nitrogen, as TBC requires trace dissolved oxygen to form the active phenoxy radical that traps carbon radicals.[2] Simply "blanket" the headspace.

• Preferred Method: Use BHT and store under a strict Nitrogen atmosphere.[2] This eliminates Oxygen (which can form peroxides -> acids) while maintaining radical inhibition.[1]

Barrier 3: Temperature & Light[1][3]

• Temperature: Store at -20°C .

• Light: Amber vials are mandatory. UV light cleaves the methoxy-styrene bond or generates singlet oxygen, initiating degradation.[1][2]

Module 4: Pre-Experiment Workflows

How to prepare the compound for reaction.

Protocol A: Removing the Inhibitor (TBC/BHT)

Before using the monomer in sensitive catalytic reactions (e.g., Metathesis, Heck coupling), you must remove the inhibitor.[2]

Method: The Basic Alumina Flash This is superior to liquid-liquid extraction (NaOH wash) because it removes both the inhibitor and trace water/acids simultaneously.

• Prepare Column: Pack a small glass pipette or column with dry Basic Alumina (Activity I).[2]

• Load: Dissolve the monomer in a minimal amount of dry Hexane or Toluene (if it is a solid) or load neat (if oil).

• Elute: Flush with non-polar solvent (Hexane/Pentane).[2]

  • Observation: TBC/BHT often forms a colored band (brown/purple) that stays at the top of the alumina.

• Concentrate: Evaporate solvent under reduced pressure immediately before use.

  • Warning: Do not store the inhibitor-free monomer for >1 hour.[1][2]

Protocol B: Handling "Gummy" Samples

If the compound has partially polymerized (viscous but not solid):

• Dissolve in a minimum amount of DCM.[2]

• Add Cold Methanol dropwise with stirring.

  • Result: The polymer (high MW) will precipitate as a white gum/solid; the monomer remains in solution.

• Filter the solution and rotovap.[2]

• Pass through the Basic Alumina plug (Protocol A) to remove acidic impurities generated during the partial degradation.

Module 5: Frequently Asked Questions (FAQ)

Q: Can I use Silica Gel for purification? A: Use with extreme caution. Silica is slightly acidic.[2] If you must use silica chromatography, add 1% Triethylamine (

) to your eluent to neutralize acid sites.[2] Otherwise, use Basic Alumina or Florisil .[2]

Q: I see a color change from colorless to pink/red. What is this? A: This is often the formation of the Quinone Methide species or charge-transfer complexes, indicating that the inhibitor (TBC) is sacrificing itself to stop radicals [3].[2] It means your inhibitor is working, but it is being depleted. Check purity and add fresh inhibitor if necessary.

Q: Is this compound explosive? A: While not explosive like TNT, electron-rich styrenes can form peroxides upon exposure to air over time.[1][2] If crystals form around the cap (peroxides), do not unscrew.[2] However, the primary risk is rapid, exothermic polymerization which can rupture sealed vessels.[2]

References

• Cationic Polymerization of Styrenes: Kennedy, J. P., & Maréchal, E. (1982).[2] Carbocationic Polymerization. John Wiley & Sons.[2] (Establishes the high reactivity of alkoxy-styrenes to acid).

• Mechanism of TBC Inhibition: Solomon, D. H., et al. (2019).[2] "The chemistry of radical polymerization inhibition by phenolic compounds." Polymer Chemistry.

• Styrene Stabilization Guide: Sigma-Aldrich Technical Bulletin AL-154.[1][2] "Handling and Storage of Inhibited Monomers."

• Purification of Laboratory Chemicals: Armarego, W. L. F., & Chai, C. L. L. (2013).[2] Purification of Laboratory Chemicals (7th Ed.).[2] Butterworth-Heinemann.[1][2] (Standard protocols for inhibitor removal via Alumina).

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Styrene Monomer/inhibitor Separation - Student - Cheresources.com Community [cheresources.com]

Technical Support Center: Controlling Endo vs Exo Double Bond Isomerization in Cyclopentenyl Anisoles

Welcome to the Application Support Center. This guide provides troubleshooting frameworks, mechanistic insights, and validated experimental protocols for researchers engineering double bond migrations in cyclopentenyl anisole derivatives.

Controlling the exact position of a double bond in five-membered rings—specifically navigating the delicate balance between the thermodynamic endo (endocyclic) state and the kinetic exo (exocyclic) state—is a notorious challenge in drug development and complex target synthesis.

Part 1: Fundamental Principles & FAQs

Q: What exactly defines the endo vs exo states in cyclopentenyl anisoles? A: In cyclopentene systems, an endo (endocyclic) double bond resides within the five-membered ring framework (e.g., 1-(4-methoxyphenyl)cyclopentene). An exo (exocyclic) double bond resides outside the ring, typically manifesting as an alkylidene group (e.g., (4-methoxyphenyl)methylenecyclopentane).

Q: Why does the reaction almost always default to the endo isomer during synthesis? A: The endo isomer acts as a deep thermodynamic sink. This causality is driven by two distinct structural factors:

• Ring Strain Minimization: Endocyclic double bonds in five-membered rings are inherently more stable than exocyclic ones by approximately 2.1 to 3.7 kcal/mol [1].

• Aromatic Conjugation: The endo double bond at the 1-position conjugates directly with the anisole (methoxyphenyl)

  -system. This extended conjugation significantly lowers the overall free energy of the molecule, making the endo isomer the undisputed global thermodynamic minimum [4].

Q: How can I force the formation of the anti-thermodynamic exo isomer? A: Achieving the exo isomer requires bypassing thermodynamic control entirely. You cannot use standard acid/base catalysis, as these will equilibrate the system into the thermodynamic sink. Instead, you must use transition-metal-catalyzed formal anti-thermodynamic isomerization. Palladium catalysts, when paired with specific hydride donors (like triethylammonium formate), can regioselectively deliver a hydride to the more substituted carbon, kinetically trapping the double bond in the exocyclic position [3].

Part 2: Quantitative Data & System Comparison

To successfully manipulate this equilibrium, you must understand the energetic and spectroscopic differences between the two states.

Table 1: Properties of Cyclopentenyl Anisole Isomers

Property	Endo Isomer (1-Arylcyclopentene)	Exo Isomer (Alkylidenecyclopentane)
Double Bond Position	Endocyclic (Inside the 5-membered ring)	Exocyclic (Outside the 5-membered ring)
Thermodynamic Stability	High (Global Minimum)	Low (Kinetically Trapped)
Relative Energy ( H)	0.0 kcal/mol (Reference)	+2.1 to +3.7 kcal/mol
Conjugation Status	Fully conjugated with anisole -system	De-conjugated from the aromatic ring
H NMR Signature	Endocyclic vinylic C-H ( 6.0 - 6.2 ppm)	Exocyclic methylene C-H ( 4.8 - 5.2 ppm)

Part 3: Troubleshooting Guide

Issue 1: I am trying to isolate the exo isomer, but I keep getting the endo product after column chromatography.

• Causality: Silica gel is mildly acidic due to surface silanol groups. These Brønsted acid sites protonate the exocyclic double bond, forming a highly stable tertiary benzylic carbocation adjacent to the electron-donating anisole ring. Subsequent deprotonation yields the thermodynamic endo product.

• Solution: You must neutralize your silica gel. Flush your column with 1-2% triethylamine (Et

  N) in hexanes prior to loading your sample. Alternatively, switch to basic alumina. Strictly avoid acidic workups (e.g., washing with HCl or saturated NH Cl).

Issue 2: My Palladium-catalyzed isomerization to the exo position is stalling at low conversion.

• Causality: Transition-metal catalyzed alkene isomerization relies on a metal-hydride insertion /

  -hydride elimination pathway. If the catalyst resting state becomes trapped in a highly stable -allyl palladium complex (stabilized by the anisole ring), catalytic turnover ceases.

• Solution: Increase the steric bulk of your phosphine ligands (e.g., switch from PPh

  to PtBu ) to destabilize the -allyl intermediate. Ensure you are using a sufficient excess of your sacrificial hydride source to promote rapid reductive cleavage [3].

Issue 3: I am observing ring-opening or ring-expansion side products during acid catalysis.

• Causality: Prolonged heating of cyclopentenyl systems with strong Lewis acids (like AlCl

  ) can trigger skeletal rearrangements via carbenium ion intermediates.

• Solution: Lower the reaction temperature to 20-25 °C and use a milder Brønsted acid (like dilute aqueous HCl in ether) to cleanly reach the endo state without skeletal degradation [2].

Part 4: Reaction Logic & Workflows

Thermodynamic vs. kinetic pathways for double bond isomerization.

Troubleshooting workflow for isolating the kinetically trapped exo isomer.

Part 5: Self-Validating Experimental Protocols

Protocol A: Synthesis of the Thermodynamic Endo Isomer via Acid Catalysis

This protocol utilizes a self-validating NMR tracking system. The reaction is complete when the exocyclic protons disappear, confirming total conversion to the thermodynamic sink.

• Preparation: Dissolve the mixed isomer starting material in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

• Catalysis: Add 2 mol% of a mild Brønsted acid catalyst (e.g., p-toluenesulfonic acid) [2].

• Reaction: Stir at room temperature (20-25 °C) for 2-4 hours.

• Validation: Pull a 0.1 mL aliquot, evaporate, and run a crude

  H NMR. You should observe the complete disappearance of the exocyclic vinylic protons at 4.8-5.2 ppm and the appearance of a sharp endocyclic vinylic proton at 6.0-6.2 ppm.

• Quench & Workup: Quench the reaction with saturated aqueous NaHCO

  to neutralize the acid and prevent polymerization. Extract with diethyl ether, dry over MgSO , and concentrate in vacuo.

Protocol B: Palladium-Catalyzed Formal Isomerization to the Exo Isomer

Adapted from formal anti-thermodynamic isomerization methodologies [3], this protocol kinetically traps the double bond outside the ring.

• Catalyst Activation: Charge a flame-dried Schlenk flask with Pd

  (dba) (2.5 mol%), PPh (10 mol%), and the endocyclic allylic precursor in anhydrous THF (0.1 M) under an argon atmosphere.

• Hydride Delivery: Add triethylammonium formate (2.0 equivalents). This acts as the critical hydride source.

• Isomerization: Heat the mixture to 60 °C for 6 hours. The Pd(0) complex undergoes oxidative addition, followed by regioselective hydride delivery to the more substituted carbon, forcing the double bond to the exocyclic position.

• Validation: A crude

  H NMR must show the emergence of the exocyclic methylene peaks at 4.8 ppm.

• Purification (Critical Step): Cool to room temperature and filter through a pad of Celite. Purify the crude mixture via flash chromatography using silica gel that has been pre-treated with 1% Et

  N in hexanes to prevent acid-catalyzed reversion to the endo state.

References

• Turner, R. B., & Garner, R. H. "Heats of Hydrogenation. V. Relative Stabilities in Certain Exocyclic-Endocyclic Olefin Pairs." Journal of the American Chemical Society. URL: [Link]

• "Converting method for exo isomer of alkylcyclopentadiene into endo isomer." Google Patents (JPH08319245A).

• Fuchs, R., & Peacock, L. A. "Heats of vaporization and gaseous heats of formation of some five- and six-membered ring alkenes." Canadian Journal of Chemistry. URL: [Link]

Technical Support Center: Purification of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene

Ticket ID: #709-12-6 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Separation Technologies[1][2]

User Issue:

"I synthesized 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (CAS: 709-12-6), likely via Grignard dehydration or Friedel-Crafts. My crude mixture contains a significant amount of unreacted anisole (methoxybenzene). The anisole won't come off on the rotavap even at 60°C, and I'm worried about cooking my product. How do I remove the anisole without degrading the alkene?"

Executive Summary (The "Fix")

You are fighting a boiling point battle. Anisole boils at 154°C (760 mmHg) .[2] Your target alkene is a substituted styrene derivative with a molecular weight of 174.24 g/mol ; its estimated boiling point is >260°C .[2]

Standard rotary evaporation (typically ~10–20 mbar) is insufficient to remove anisole efficiently without excessive heat, which risks polymerizing your electron-rich styrene target.[1][2]

Your Protocol Options:

• Primary Fix: High-Vacuum Distillation (Kugelrohr) — Best for bulk removal.[1][2]

• Secondary Fix: Flash Chromatography (Gradient) — Best for final polishing.[2]

• Tertiary Fix: Cryogenic Recrystallization — Best if the target is solid.[2]

Decision Matrix: Select Your Workflow

Figure 1: Decision tree for selecting the appropriate purification method based on scale and equipment availability.

Protocol A: High-Vacuum Distillation (The "Gold Standard")

Objective: Exploit the ~100°C boiling point differential between anisole and the target.

Mechanism: At 0.1 mmHg (High Vac) , the boiling point of anisole drops from 154°C to approximately ~20°C . This allows you to pull off the anisole at room temperature (or slight warming), leaving the heavy alkene behind.

Equipment:

• Schlenk line (double manifold) OR Kugelrohr apparatus.[1][2]

• High-vacuum oil pump (must achieve <1.0 mmHg).[1][2]

• Critical Additive: BHT (Butylated hydroxytoluene) crystals.[1][2]

Step-by-Step Guide:

• Stabilize: Add a few crystals of BHT to your crude mixture. This prevents the styrene double bond from polymerizing (gumming up) during the concentration.

• Setup: Place the crude oil in the source bulb of a Kugelrohr or a round-bottom flask connected to a vacuum manifold.

• Chill the Trap: Ensure your receiving flask/trap is cooled with dry ice/acetone (-78°C). Anisole will bypass standard water condensers under high vacuum.[1][2]

• Apply Vacuum: Slowly open the system to the oil pump.[2]

  • Target Pressure: < 0.5 mmHg.[1][2]

• The "Cold" Distillation:

  • Spin the flask.

  • Do not heat initially. Watch for anisole condensing in the trap.[2]

  • If boiling slows, warm the source flask water bath to 40°C .

  • Warning: Do not exceed 60°C. If the anisole isn't moving at 40°C/0.5 mmHg, your vacuum pump needs maintenance.

• Verification: Run a crude NMR. The anisole singlet (OMe) at ~3.8 ppm should be gone.[2]

Protocol B: Flash Chromatography (The "Chemical Separation")

Objective: Separate based on polarity. Anisole is a simple ether; the target is a conjugated alkene-ether.[1][2]

The Challenge: Both compounds are relatively non-polar.[2] If you run an isocratic column (e.g., 20% EtOAc), they may co-elute (tailing).

Optimized Gradient:

Column Volume (CV)	Solvent A (Hexanes)	Solvent B (Ethyl Acetate)	Purpose
0 - 3	100%	0%	Elutes Anisole (Rf ~0.7-0.[1][2]8)
3 - 6	98%	2%	Elutes Anisole tails

| 6 - 15 | 90% | 10% | Elutes Target Alkene (Rf ~0.3-0.[1][2]4) |

Troubleshooting Tips:

• TLC Visualization: Both spots are UV active (254 nm).[1][2] The target alkene will stain dark brown/purple with Anisaldehyde stain or KMnO4 (due to the double bond). Anisole will not stain strongly with KMnO4.[1][2]

• Loading: Do not load with DCM (dichloromethane); it will wash the anisole down the column immediately. Load dry (adsorbed on silica) or in minimum Hexane/Toluene.[2]

Protocol C: Crystallization (The "Phase Change")

Objective: If your target 1-(cyclopent-1-en-1-yl)-4-methoxybenzene is a solid (MP is often low, ~20-50°C depending on purity), you can "crash" it out while keeping anisole (MP -37°C) in solution.[1]

Solvent System: Methanol (MeOH) or Pentane.[1][2]

Step-by-Step:

• Dissolve the crude mixture in the minimum amount of boiling Methanol.

• Let it cool to room temperature slowly.

• Place the flask in a freezer at -20°C overnight.

• Filtration: Filter quickly on a cold fritted funnel. Wash with extremely cold (-78°C) pentane.[1][2]

  • Note: Anisole is highly soluble in cold pentane and will wash away.[1][2]

Frequently Asked Questions (FAQ)

Q: Can I use a Rotavap if I add a "chaser" solvent? A: Yes, but it's inefficient.[2] You can try azeotropic distillation (or co-evaporation) with Heptane .[1][2]

• Why: Heptane boils at 98°C. Adding it reduces the mole fraction of anisole and helps carry it over.[2]

• Method: Add 50 mL Heptane, rotavap to dryness.[2] Repeat 3x. This usually reduces anisole from "solvent levels" to "impurity levels" (5-10%), which can then be cleaned by a column.[1]

Q: My product turned into a rubbery gum. What happened? A: You likely polymerized the alkene.[2]

• Cause: Excessive heat during evaporation or acidic impurities on silica gel.[1][2]

• Prevention:[1][2] Always add a radical inhibitor (BHT or Hydroquinone) before heating.[2] Neutralize your silica gel with 1% Triethylamine if the product is acid-sensitive.[1][2]

Q: How do I know which spot on the TLC is my product? A:

• Spot A (High Rf, ~0.8 in 10% EtOAc): Anisole.[2][3]

• Spot B (Lower Rf, ~0.4 in 10% EtOAc): 1-(cyclopent-1-en-1-yl)-4-methoxybenzene.[1][2]

• Confirmation: Dip the TLC in KMnO4 . Spot B (the alkene) will turn bright yellow/brown instantly.[2] Anisole is relatively inert to cold KMnO4.[1][2]

References & Data Validation

• Boiling Point Data: Anisole (CAS 100-66-3) BP: 154°C @ 760 mmHg.[1][2] Sigma-Aldrich / PubChem.[1][2]

• Vacuum Nomograph: At 1.0 mmHg, liquids boil ~100-120°C lower than atmospheric BP.[1][2] Anisole BP @ 1 mmHg ≈ 15-20°C. Sigma-Aldrich Pressure-Temperature Nomograph.[1][2]

• Synthesis Context: 1-(cyclopent-1-en-1-yl)-4-methoxybenzene is typically synthesized via Grignard addition of 4-methoxyphenylmagnesium bromide to cyclopentanone followed by acid-catalyzed dehydration.[1][2] Organic Syntheses, Coll.[2] Vol. 5, p.294 (General method for aryl-cycloalkenes).[1]

• Stability: Styrenyl ethers are prone to acid-catalyzed hydrolysis (reverting to ketone) and radical polymerization.[1][2] March's Advanced Organic Chemistry, 7th Ed.

Disclaimer: This guide assumes standard laboratory safety protocols. Anisole is flammable and an irritant.[1][2] Always work in a fume hood.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Anisole | C7H8O | CID 7519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sciencemadness.org [sciencemadness.org]

Technical Support Center: Dehydration of 1-Arylcyclopentanols

Topic: Optimizing Yield & Selectivity in 1-Phenylcyclopentene Synthesis

Introduction: The Tertiary Benzylic Challenge

User Context: You are likely synthesizing 1-phenylcyclopentene (or an analog) as a precursor for arylcyclohexylamine anesthetics (e.g., Ketamine analogs) or liquid crystal scaffolds.

The Core Problem: The dehydration of 1-arylcyclopentanols is deceptively simple. While the tertiary benzylic carbocation intermediate is highly stable—facilitating rapid dehydration—this same stability makes the intermediate prone to dimerization and polymerization . The "gummy residue" often observed in the flask is not failed reaction; it is over-reacted product (acid-catalyzed oligomerization).

This guide provides the mechanistic insight and protocols to shift the equilibrium from "tar" to "target."

Module 1: Mechanism & Critical Failure Points

To optimize yield, you must control the life-cycle of the Carbocation Intermediate .

The Reaction Pathway (DOT Visualization)

The following diagram illustrates the competition between the desired E1 elimination and the yield-killing dimerization pathway.

Figure 1: Mechanistic pathway showing the reversibility of isomerization and the irreversible sink of dimerization.

Mechanistic Insights

• Regioselectivity (Endo vs. Exo): The Endocyclic double bond (inside the ring) is thermodynamically favored because it is conjugated with the aromatic ring. The Exocyclic isomer is a transient kinetic product. Strong acid catalysts allow equilibration to the stable Endocyclic form.

• The Dimerization Trap: The product (alkene) is electron-rich. In the presence of strong acid and high heat, the alkene attacks the carbocation, forming a C-C bond (dimerization).

  • Root Cause:[1][2][3][4][5][6][7][8][9][10] High acid concentration + High concentration of product remaining in the hot zone.

Module 2: Catalyst Selection Matrix

Choose your catalyst based on your scale and purification capabilities.

Catalyst	Mechanism	Yield Potential	Pros	Cons
p-TSA (p-Toluenesulfonic acid)	E1 (Acid)	85-98%	Industry standard; cheap; drives thermodynamic product.	High risk of dimerization if overheated; requires Dean-Stark.
Amberlyst-15 (H+ form)	E1 (Heterogeneous)	90-95%	Recommended. Easy workup (filtration); reduced corrosion; reusable.	Slower kinetics than homogeneous acids; requires mechanical stirring.
Iodine (I₂)	Lewis Acid / HI	92-98%	High Purity. Mild conditions; iodine acts as a mild dehydrating agent.	Requires washing with thiosulfate to remove color; I₂ is corrosive.
POCl₃ / Pyridine	E2	70-85%	No Carbocation. Prevents skeletal rearrangements.	Toxic reagents; lower atom economy; harder to remove pyridine residues.

Module 3: Troubleshooting & Optimization

Scenario A: "I have a thick, dark, gummy residue."

• Diagnosis: Oligomerization.[11] You left the product in contact with the acid catalyst for too long at high concentration.

• The Fix:

  • Reduce Acid Load: Drop catalyst loading to 0.5–1.0 mol%.

  • Dilution: Increase solvent volume (Toluene or Benzene) to separate the alkene molecules from the carbocations.

  • In-Situ Removal: If possible, distill the product as it forms (if the boiling point permits) or quench immediately upon TLC completion.

Scenario B: "The reaction stalls at 80% conversion."

• Diagnosis: Equilibrium limitation (Water saturation).

• The Fix:

  • Azeotropic Removal: You must use a Dean-Stark trap or molecular sieves (3Å or 4Å) in the reaction vessel.

  • Solvent Choice: Switch from THF (miscible with water) to Toluene or Benzene (forms azeotrope with water).

Scenario C: "I see two spots on TLC (Isomers)."

• Diagnosis: Kinetic vs. Thermodynamic control. The higher spot is likely the exocyclic double bond.

• The Fix:

  • Extend Reaction Time: Acid catalysis allows the exocyclic isomer to protonate and re-eliminate to the more stable endocyclic form.

  • Heat: Ensure the reaction is at reflux (thermodynamic control).

Module 4: Validated Experimental Protocols

Protocol A: The Robust Method (Amberlyst-15)

Best for: Routine synthesis, easy cleanup, minimizing dimerization.

• Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Reagents:

  • 1-Arylcyclopentanol (1.0 equiv)

  • Toluene (10 mL per gram of substrate)

  • Amberlyst-15 (20 wt% relative to substrate) – Pre-wash resin with methanol and dry if strict anhydrous conditions are needed, though usually not necessary for dehydration.

• Procedure:

  • Add substrate and solvent.[12] Stir to dissolve.

  • Add Amberlyst-15 beads.

  • Heat to vigorous reflux (bath temp ~120°C). Water will collect in the trap.

  • Monitor: Check TLC every 30 mins. Reaction is usually complete in 1–3 hours.

• Workup:

  • Cool to room temperature.[4]

  • Filter off the resin beads (save for regeneration).

  • Concentrate the filtrate under reduced pressure.[12]

  • Result: Usually >95% pure alkene. Flash chromatography (Hexanes) if necessary.

Protocol B: The "High Purity" Method (Iodine Catalysis)

Best for: Small scales (mg to g), acid-sensitive substrates.

• Setup: Round-bottom flask with reflux condenser.

• Reagents:

  • 1-Arylcyclopentanol (10 mmol)

  • Iodine (I₂) (0.1 mmol, 1 mol%)

  • Dichloromethane (DCM) or Toluene (20 mL)

• Procedure:

  • Dissolve alcohol in solvent.

  • Add Iodine crystals.

  • Stir at room temperature (for DCM) or 80°C (for Toluene).

  • Monitor consumption of starting material (often very fast, <1 hour).

• Workup:

  • Quench with saturated aqueous Na₂S₂O₃ (Sodium Thiosulfate) to remove excess iodine (color changes from purple/brown to clear).

  • Extract with DCM/EtOAc. Dry over MgSO₄.

  • Concentrate.

FAQ: Technical Support

Q: Can I use H₂SO₄ (Sulfuric Acid)? A: Yes, but it is "harsh." Sulfuric acid is a strong oxidant and dehydrating agent. It often causes charring (oxidation) and sulfonation of the aromatic ring. p-TSA or Amberlyst are superior organic-soluble/solid alternatives.

Q: Why is my product turning yellow upon storage? A: 1-Arylcyclopentenes are conjugated systems prone to auto-oxidation (forming peroxides) or slow polymerization. Store under Nitrogen/Argon in the freezer, ideally with a radical inhibitor (like BHT) if storing for long periods.

Q: Does the "Burgess Reagent" work here? A: Yes, the Burgess reagent (inner salt) effects syn-elimination under very mild conditions. However, it is expensive and atom-inefficient. Use it only if your substrate contains other acid-sensitive functional groups (like acetals or Boc-groups) that would not survive p-TSA.

References

• Mechanism of Alcohol Dehydration (E1 vs E2)

  • Chemistry LibreTexts. "Dehydration of Alcohols."[1][2][13][14][15][16]

• Amberlyst-15 Applications

  • ResearchGate.[4] "Amberlyst®-15: A reusable heterogeneous catalyst for the dehydration of tertiary alcohols."

• Iodine Catalysis for Dehydration

  • Aurigene Pharmaceutical Services. "Iodine catalyzed four-component reaction" (Demonstrates Iodine efficiency in dehydration/condensation).

• Burgess Reagent Profile

  • Wikipedia. "Burgess reagent."[12][13][15][17] (Details mild dehydration conditions).

• POCl3 Dehydration Mechanism

  • Chemistry Steps.[2][4][6][10][12][16] "POCl3 for Dehydration of Alcohols."[1][18]

Sources

• 1. POCl3 Dehydration Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 2. Sustainable routes to alkenes: applications of homogeneous catalysis to the dehydration of alcohols to alkenes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01690G [pubs.rsc.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]
• 5. homework.study.com [homework.study.com]
• 6. Iodine-catalyzed, highly atom-economic synthesis of 9-sulfenylphenanthrenes and polycyclic heteroaromatics in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. POCl3 for Dehydration of Alcohols - Chemistry Steps [chemistrysteps.com]
• 8. Dehydration of trans-2-methylcyclopentanol with POCl3 in pyridine yields .. [askfilo.com]
• 9. Iodine as an efficient initiator for the transfer-hydrogenation from 1,4-cyclohexadiene to aryl-substituted alkenes and the deoxygenation of benzylic alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. journal.iisc.ac.in [journal.iisc.ac.in]
• 13. Burgess reagent - Wikipedia [en.wikipedia.org]
• 14. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 15. Burgess reagent, (Methoxycarbonylsulfamoyl)triethylammonium hydroxide [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]
• 17. synarchive.com [synarchive.com]
• 18. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 4-(1-Cyclopentenyl)anisole

Welcome to the Technical Support Center for the chromatographic purification of 4-(1-cyclopentenyl)anisole . This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals. Because this compound features an electron-rich, conjugated styrenyl-type double bond, standard purification methods often lead to poor yields, isomerization, or co-elution with non-polar starting materials.

This center provides mechanistic insights, a self-validating Standard Operating Procedure (SOP), and targeted troubleshooting guides to ensure high-purity isolation.

Part 1: Workflow Visualization

The following decision tree outlines the optimized purification pathway, highlighting the critical silica deactivation step required for this acid-sensitive compound.

Figure 1: Optimized purification workflow for 4-(1-cyclopentenyl)anisole via deactivated silica gel.

Part 2: Chromatographic Properties & Quantitative Data

Selecting the correct solvent system and visualization method is critical. 4-(1-cyclopentenyl)anisole is highly non-polar; therefore, ultra-low polarity solvent systems (like 100% hexanes or pentane) are required to achieve a functional separation factor (

) from common cross-coupling impurities.

Compound	Structural Characteristic	Approx. Rf (100% Hexanes)	Visualization Method
4-(1-Cyclopentenyl)anisole	Electron-rich conjugated alkene	0.35	UV (254 nm), KMnO₄ (Yellow on Purple)
4-Bromoanisole (Impurity)	Aryl halide starting material	0.40	UV (254 nm), Unreactive to KMnO₄
4,4'-Dimethoxybiphenyl (Impurity)	Homocoupling byproduct	0.25	UV (254 nm), Unreactive to KMnO₄
Cyclopentanone (Impurity)	Polar ketone (Grignard route)	0.00	PMA Stain, Unreactive to UV

Part 3: Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system to prevent acid-catalyzed degradation while maximizing resolution.

Step 1: Stationary Phase Preparation & Deactivation Select standard 230-400 mesh silica gel[1]. For optimal resolution of closely eluting non-polar impurities, use a silica-to-crude mass ratio of 50:1 to 70:1[2]. Prepare a slurry using 100% hexanes containing 1% (v/v) triethylamine (Et₃N). Causality & Self-Validation: 4-(1-cyclopentenyl)anisole is highly susceptible to cationic polymerization. Et₃N neutralizes the acidic silanol groups on the silica surface[3]. To validate deactivation without contaminating your final product, flush the packed column with 2 column volumes (CV) of pure hexanes before loading to remove excess mobile-phase Et₃N.

Step 2: Column Packing Pour the slurry into the column in a single, continuous motion to prevent banding. Apply gentle air pressure to pack the silica bed tightly[2]. Add a 1 cm protective layer of sea sand on top to prevent disturbing the bed during loading[4].

Step 3: Sample Loading (Wet Loading) Dissolve the crude mixture in a minimal volume of hexanes (add up to 5% dichloromethane if solubility is poor). Apply the solution evenly to the sand layer using a pipette, allowing it to descend completely into the silica[4]. Causality: Wet loading is mandatory. Concentrating this electron-rich alkene onto acidic silica under vacuum (dry loading) forces prolonged contact with active sites, drastically accelerating degradation[5].

Step 4: Isocratic Elution Elute the column isocratically using 100% hexanes. Maintain a steady flow rate; if the flow is too slow, longitudinal diffusion will cause band broadening, reducing resolution[5].

Step 5: Fraction Analysis Spot fractions on a TLC plate. Examine under UV light (254 nm). Subsequently, dip the plate in Potassium Permanganate (KMnO₄) stain and heat gently. Causality: UV identifies the conjugated system, while KMnO₄ chemically validates the presence of the alkene by oxidizing the

-bond, ensuring you are not collecting a co-eluting UV-active aromatic impurity (like 4-bromoanisole) that lacks the alkene.

Part 4: Troubleshooting Guides & FAQs

Q1: My TLC shows 4-(1-cyclopentenyl)anisole co-eluting with unreacted 4-bromoanisole. How can I resolve this? A1: Causality: Both compounds are highly non-polar and lack strong hydrogen-bonding functional groups, leading to nearly identical affinities for standard silica gel. Solution: First, switch the mobile phase from hexanes to 100% pentane. Pentane has a lower elution strength (

), which decreases overall Rf values and often increases the separation factor ( ) between closely eluting non-polar compounds. If standard silica fails, utilize Silver Nitrate Impregnated Silica Gel (AgNO₃-Silica) . The silver ions form reversible -complexes specifically with the alkene moiety of 4-(1-cyclopentenyl)anisole, selectively retarding its elution while the 4-bromoanisole passes through unimpeded.

Q2: I am observing a lower yield than expected, and a baseline streak appears on my TLC after the column. What is happening? A2: Causality: As an electron-rich, conjugated alkene, 4-(1-cyclopentenyl)anisole is highly sensitive to acid. The slightly acidic nature of standard silica gel (pH ~ 4.5-5.5) protonates the double bond, generating a stable tertiary/benzylic carbocation. This intermediate rapidly undergoes cationic polymerization or hydration, resulting in baseline streaking and mass loss. Solution: You must deactivate your silica gel. Pre-treat the column by packing it with a solvent containing 1-3% triethylamine (Et₃N)[3]. This neutralizes the active silanol sites. Ensure you flush the column with pure solvent before loading to avoid contaminating your product with Et₃N.

Q3: Can I use the dry loading technique for this compound? It is an oil and hard to load cleanly. A3: Causality: Dry loading involves adsorbing the crude mixture onto silica gel and removing the solvent under vacuum[4]. For acid-sensitive alkenes, the combination of high surface area, acidic silanols, and the concentration effect during solvent evaporation drastically accelerates degradation. Solution: Avoid dry loading on silica gel[5]. If you must dry load due to extreme solubility issues, use neutral or basic Alumina, or Celite, as the solid support instead of silica gel[2]. Otherwise, strictly employ the wet loading technique using a minimal volume of dichloromethane (DCM) diluted with hexanes[4].

Q4: The product fractions look pure by UV, but NMR shows an impurity. Why didn't I see it on TLC? A4: Causality: UV (254 nm) visualization only detects compounds with conjugated

-systems. If your synthesis involved non-conjugated aliphatic impurities (e.g., dicyclopentyl ether, unreacted cyclopentanol, or vacuum grease), they will be invisible under UV light. Solution: Always use an orthogonal visualization method. For 4-(1-cyclopentenyl)anisole, a Potassium Permanganate (KMnO₄) stain is highly effective. The alkene rapidly reduces Mn(VII) to Mn(IV), producing a bright yellow spot on a vibrant purple background. Phosphomolybdic acid (PMA) is also an excellent universal stain for identifying non-UV active aliphatic impurities.

References

1.[5] Title : Tips and Tricks For The Lab: Column Troubleshooting and Alternatives | Source : Scribd | URL :[Link] 2.[3] Title : Purification: Tips for Flash Column Chromatography | Source : University of Rochester | URL :[Link] 3.[2] Title : Purification of Organic Compounds by Flash Column Chromatography | Source : Organic Syntheses | URL :[Link] 4.[1] Title : Role of Silica Gel in Phytochemical Extraction and Purification | Source : Column-chromatography.com | URL : [Link] 5.[4] Title : Running a Silica Gel Column | Source : CommonOrganicChemistry.com | URL : [Link]

Sources

• 1. column-chromatography.com [column-chromatography.com]
• 2. orgsyn.org [orgsyn.org]
• 3. Purification [chem.rochester.edu]
• 4. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 5. scribd.com [scribd.com]

Troubleshooting low yields in Suzuki coupling for cyclic styrene synthesis

Technical Support Center: Troubleshooting Low Yields in Suzuki-Miyaura Coupling for Cyclic Styrene Synthesis

Introduction The synthesis of cyclic styrenes (e.g., 1-arylcycloalkenes, dihydronaphthalenes, and indene derivatives) via the Suzuki-Miyaura cross-coupling reaction is a cornerstone strategy in drug development and natural product synthesis. Typically, this involves the coupling of a cyclic vinyl electrophile (halide or triflate) with an arylboronic acid, or conversely, an aryl halide with a cyclic vinylboronate. Despite the robustness of the Suzuki coupling[1], researchers frequently encounter low yields when dealing with these specific substrates due to competing side reactions such as protodeboronation, homocoupling, and electrophile hydrolysis.

This technical guide provides a systematic, causality-driven approach to diagnosing and resolving these issues.

Diagnostic Workflow

Before altering reaction parameters, it is critical to identify the specific failure mode of your coupling reaction. The following diagnostic workflow categorizes failures based on the consumption of the cyclic vinyl electrophile and the primary byproducts observed via LC-MS or NMR.

Caption: Diagnostic workflow for troubleshooting low yields in cyclic styrene synthesis.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: My cyclic vinyl triflate is fully consumed, but I isolate a cyclic ketone instead of the cyclic styrene. What is happening? A1: You are observing the hydrolysis of your cyclic vinyl triflate. Causality: Vinyl triflates are highly electrophilic and moisture-sensitive. Under the standard aqueous basic conditions of a Suzuki coupling (e.g., Na₂CO₃ in THF/H₂O), hydroxide or carbonate ions can directly attack the triflate, or intercept the Pd(II) intermediate after oxidative addition, leading to the formation of an enol that rapidly tautomerizes to the corresponding cyclic ketone. Solution: Transition to strictly anhydrous cross-coupling conditions. Replace aqueous carbonate bases with anhydrous fluoride sources (e.g., CsF or KF) or finely milled anhydrous K₃PO₄ in dry solvents like 1,4-dioxane or toluene. The fluoride ion facilitates transmetalation without providing a nucleophilic oxygen source that leads to hydrolysis. If the problem persists, consider converting your ketone to a cyclic vinyl chloride or bromide instead of a triflate.

Q2: I see massive amounts of the deboronated arene (Ar-H) and very little cross-coupled product. How do I prevent this? A2: This is protodeboronation, the cleavage of the C–B bond by acidic protons or water, which is a primary degradation pathway for organoboron compounds[2][3]. Causality: Protodeboronation is base-catalyzed; high pH and water accelerate the formation of the reactive boronate complex, which can prematurely collapse into the protonated arene[2]. Furthermore, mechanistic studies have shown that prolonged catalyst initialization periods (e.g., waiting for Pd(OAc)₂ to reduce to Pd(0)) leave the boronic acid exposed to these degradation pathways[3]. Paradoxically, while extremely bulky ligands are often used to force difficult couplings, they can sometimes promote a Pd-catalyzed protodeboronation pathway by stabilizing a reactive post-transmetalation intermediate that undergoes facile C-B cleavage[3]. Solution:

• Use stable boronate derivatives: Switch from free boronic acids to pinacol esters, potassium aryltrifluoroborates, or MIDA boronates. These act as "slow-release" reservoirs of the active boronic species, keeping its steady-state concentration low and minimizing degradation[1][4][5].

• Change the Palladium source: Utilize a pre-formed Pd(0) catalyst (like Pd₂(dba)₃) or a Buchwald precatalyst (e.g., XPhos Pd G3) that rapidly generates the active Pd(0) species, allowing the productive cross-coupling to outcompete the background protodeboronation[2][3].

Q3: The reaction mixture turns black immediately, and I isolate significant amounts of the homocoupled aryl dimer (Ar-Ar). A3: Homocoupling is an oxidative side reaction that consumes your nucleophile[6]. Causality: There are two primary culprits. First, the presence of molecular oxygen facilitates the oxidative dimerization of boronic acids catalyzed by palladium[5][6]. Second, if you are using a Pd(II) precatalyst (such as Pd(OAc)₂ or PdCl₂(dppf)), it must be reduced to Pd(0) in situ to enter the catalytic cycle. This reduction often occurs at the expense of your boronic acid, coupling two equivalents together to yield the Ar-Ar dimer and the active Pd(0) species[5][6]. Solution: Implement rigorous degassing techniques (e.g., 3-5 cycles of freeze-pump-thaw or 30 minutes of subsurface argon sparging)[5]. Switch to a Pd(0) source to bypass the reductive initialization step[5].

Q4: My cyclic vinyl chloride remains completely unreacted. The reaction is sluggish even at elevated temperatures. A4: The oxidative addition step is failing. Causality: The C–Cl bond in cyclic vinyl chlorides is significantly stronger than C–Br or C–I bonds, making it a poor substrate for standard catalysts like Pd(PPh₃)₄[1][7]. The palladium center is not electron-rich enough to insert into the bond. Solution: Employ highly electron-rich, bulky dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos[8]. These ligands increase the electron density on the palladium center, accelerating oxidative addition, while their steric bulk promotes the final reductive elimination step.

Quantitative Data: Optimizing Reaction Components

The following table summarizes a representative optimization matrix for the challenging coupling of an unactivated cyclic vinyl chloride (e.g., 1-chlorocyclohexene) with an electron-rich arylboronic acid, highlighting how catalyst and condition selection dictates the reaction pathway.

Catalyst / Precatalyst	Ligand	Base / Solvent	Yield (%)	Primary Byproduct / Observation
Pd(PPh₃)₄ (5 mol%)	None	Na₂CO₃ / THF:H₂O	< 5%	Unreacted electrophile (Poor OA)
Pd(OAc)₂ (5 mol%)	PPh₃	K₂CO₃ / Toluene:H₂O	12%	Ar-Ar Homocoupling (Pd(II) reduction)
Pd₂(dba)₃ (2.5 mol%)	XPhos	K₃PO₄ / Dioxane (Dry)	84%	Trace Ar-H (Optimal anhydrous system)
XPhos Pd G3 (2 mol%)	None	K₃PO₄ / Dioxane:H₂O	91%	None (Rapid activation outcompetes side rxns)

Mechanistic Visualization: The Catalytic Cycle and Failure Points

Caption: Suzuki-Miyaura catalytic cycle illustrating the productive pathway and competing side reactions.

Detailed Experimental Protocols

Protocol 1: Anhydrous Suzuki-Miyaura Coupling (Optimized for Vinyl Triflates) This self-validating protocol utilizes anhydrous conditions to prevent triflate hydrolysis and employs a Buchwald G3 precatalyst to rapidly generate Pd(0), minimizing protodeboronation.

• Preparation (Glovebox or Standard Schlenk Technique):

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the arylboronic acid pinacol ester (1.2 equiv), finely milled anhydrous K₃PO₄ (2.0 equiv), and XPhos Pd G3 precatalyst (2–5 mol%).

  • Self-Validation Check: Ensure the K₃PO₄ is a fine powder. Granular K₃PO₄ has poor surface area and will lead to stalled transmetalation.

• Degassing and Solvent Addition:

  • Seal the flask with a rubber septum and cycle with vacuum/argon three times.

  • In a separate dry flask, thoroughly degas anhydrous 1,4-dioxane by sparging with argon for 30 minutes.

  • Add the degassed 1,4-dioxane to the reaction flask via syringe.

• Electrophile Addition:

  • Add the cyclic vinyl triflate (1.0 equiv) dropwise via syringe. (If the electrophile is a solid, add it during Step 1).

• Reaction Execution & Monitoring:

  • Heat the reaction mixture to 80 °C under a positive pressure of argon.

  • Monitor the reaction via TLC or LC-MS. The reaction should reach completion within 2–6 hours.

  • Self-Validation Check: Take a 10 µL aliquot, dilute in MeCN, and run LC-MS. If the vinyl triflate mass is replaced by the corresponding cyclic ketone mass, moisture has breached the system.

• Workup:

  • Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate under reduced pressure and purify via flash column chromatography.

Protocol 2: "Slow-Release" Coupling using MIDA Boronates (Optimized for Highly Unstable Aryl Groups) MIDA boronates are stable to anhydrous cross-coupling conditions but slowly hydrolyze in the presence of mild aqueous base, keeping the concentration of the unstable boronic acid low[4][5].

• Setup: To a vial, add the cyclic vinyl halide (1.0 equiv), the aryl MIDA boronate (1.5 equiv), K₃PO₄ (3.0 equiv), Pd₂(dba)₃ (1.5 mol%), and SPhos (6 mol%).

• Solvent System: Add a degassed mixture of 1,4-Dioxane and H₂O (typically 4:1 or 5:1 ratio). The water is strictly required to slowly deprotect the MIDA boronate[9].

• Reaction: Seal the vial and heat to 90 °C for 12–24 hours with vigorous stirring.

• Analysis: The slow release ensures that as soon as the free boronic acid is generated, it is captured by the active Pd(II) complex, vastly outcompeting the base-catalyzed protodeboronation pathway.

References

• Chemistry LibreTexts. "Suzuki-Miyaura Coupling." LibreTexts. Available at: [Link]

• Journal of the American Chemical Society. "Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation." ACS Publications. Available at:[Link]

• Reddit Chempros Community. "Diagnosing issues with a failed Suzuki coupling?" Reddit. Available at: [Link]

• Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide." Yoneda Labs. Available at: [Link]

• Reddit Chempros Community. "For the pro's (Suzuki)." Reddit. Available at:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Spectrum of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone technique for this purpose, providing a detailed fingerprint of a molecule's hydrogen framework. This guide offers an in-depth analysis of the ¹H NMR spectrum of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene, a compound of interest due to its structural motifs present in various biologically active molecules.

Through a comparative approach, we will dissect the spectral features of this target molecule by examining its constituent parts and closely related analogues. This guide will not only present experimental and predicted spectral data but will also delve into the underlying principles governing chemical shifts and coupling constants, thereby offering a robust framework for spectral interpretation.

Predicted ¹H NMR Spectrum of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene

Protons (Label)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Prediction
Aromatic (Ha)	~7.3 - 7.5	Doublet (d)	2H	Ortho to the cyclopentenyl group, deshielded by the alkene and aromatic ring currents.
Aromatic (Hb)	~6.8 - 7.0	Doublet (d)	2H	Ortho to the electron-donating methoxy group, shielded.
Vinylic (Hc)	~6.1 - 6.3	Triplet (t)	1H	Vinylic proton on the cyclopentene ring, deshielded by the adjacent aromatic ring.
Methoxy (Hd)	~3.8	Singlet (s)	3H	Protons of the methoxy group.
Allylic (He)	~2.6 - 2.8	Multiplet (m)	2H	Allylic protons adjacent to the aromatic ring, deshielded.
Allylic (Hf)	~2.4 - 2.6	Multiplet (m)	2H	Allylic protons adjacent to the vinylic proton.
Aliphatic (Hg)	~1.9 - 2.1	Multiplet (m)	2H	Protons on the C4 of the cyclopentene ring.

Comparative Spectral Analysis with Structural Analogues

To substantiate our predictions and understand the electronic interplay within 1-(cyclopent-1-en-1-yl)-4-methoxybenzene, we will now compare its expected spectrum with the experimental ¹H NMR data of key structural analogues: 1-phenylcyclopentene and 4-vinylanisole.

1-Phenylcyclopentene: Isolating the Phenyl-Cyclopentenyl Interaction

1-Phenylcyclopentene serves as an excellent baseline, allowing us to observe the reciprocal influence of the phenyl and cyclopentenyl moieties without the electronic contribution of the methoxy group.

1-Phenylcyclopentene	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Aromatic	7.48	d	2H	Ortho-protons
Aromatic	7.35	t	2H	Meta-protons
Aromatic	7.22 - 7.27	m	1H	Para-proton
Vinylic	6.22	t	1H	=C-H
Allylic	2.70 - 2.80	m	2H	Allylic-CH₂ (benzylic)
Allylic	2.52 - 2.64	m	2H	Allylic-CH₂
Aliphatic	2.01 - 2.12	m	2H	CH₂

Data sourced from ChemicalBook.[1]

Key Insight: The chemical shifts of the vinylic and allylic protons in 1-phenylcyclopentene provide a strong foundation for our predictions for the target molecule. The aromatic protons in our target molecule are expected to be split into two distinct doublets due to the para-substitution of the methoxy group, unlike the more complex pattern seen here.

4-Vinylanisole: Gauging the Methoxy Group's Influence

4-Vinylanisole, also known as 4-methoxystyrene, allows us to evaluate the electronic effect of the para-methoxy group on a vinylic system attached to the benzene ring.

4-Vinylanisole	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Aromatic	~7.3 - 7.4	d	2H	Protons ortho to vinyl group
Aromatic	~6.8 - 6.9	d	2H	Protons ortho to methoxy group
Vinylic	~6.6 - 6.7	dd	1H	=CH-Ar
Vinylic	~5.6	d	1H	=CH₂ (trans)
Vinylic	~5.1	d	1H	=CH₂ (cis)
Methoxy	~3.8	s	3H	-OCH₃

Data synthesized from various sources.[2][3][4]

Key Insight: The strong shielding effect of the methoxy group is evident in the upfield shift of the ortho aromatic protons (~6.8-6.9 ppm). This supports our prediction for the Hb protons in the target molecule. The methoxy group's chemical shift at approximately 3.8 ppm is also consistent with our prediction.

Experimental Protocol for ¹H NMR Spectroscopy

To ensure the acquisition of high-quality, reproducible ¹H NMR data, the following experimental protocol is recommended.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the analyte.
• Dissolve the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃). The choice of solvent is critical; CDCl₃ is a common choice for non-polar to moderately polar compounds.[5]
• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).
• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Setup and Data Acquisition:

• The ¹H NMR spectrum should be acquired on a 400 MHz or higher field NMR spectrometer to achieve adequate signal dispersion.
• Shim the magnetic field to optimize its homogeneity and obtain sharp, symmetrical peaks.
• Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).
• The acquisition time should be set to at least 2-3 seconds to ensure good digital resolution.
• A sufficient number of scans (typically 8-16) should be acquired to obtain a good signal-to-noise ratio.
• Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

Visualizing Molecular Structure and Key Interactions

The following diagrams illustrate the molecular structure of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene and a conceptual workflow for its spectral analysis.

Caption: Workflow for the comparative ¹H NMR spectral analysis.

Conclusion

The ¹H NMR spectrum of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene can be confidently predicted and interpreted through a comparative analysis of its structural analogues. The electron-donating methoxy group exerts a significant shielding effect on the ortho- and para-positions of the benzene ring, leading to a characteristic upfield shift of the corresponding aromatic protons. The cyclopentenyl moiety introduces distinct vinylic and allylic signals, the chemical shifts of which are influenced by the adjacent aromatic system. This guide provides a robust framework for researchers to not only understand the ¹H NMR spectrum of the title compound but also to apply these principles to the spectral interpretation of other complex organic molecules.

References

• Jakub, M., et al. (2006). Stereoelectronic Effects on 1H Nuclear Magnetic Resonance Chemical Shifts in Methoxybenzenes. The Journal of Organic Chemistry.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7519, Anisole. [Link]

• SpectraBase. 1-(1-Cyclopentenyl)cyclopentene - Optional[1H NMR] - Spectrum. [Link]

• Doc Brown's Chemistry. 1H NMR spectrum of cyclopentene, 13C NMR spectra of cyclopentene, chemical shifts spectra of cyclopentene. [Link]

• Royal Society of Chemistry. Journal Name EXPERIMENTAL DETAILS Content. [Link]

• Oregon State University. 1H NMR Chemical Shift. [Link]

• Supporting Information. Copies of 1H and 13C NMR Spectra of Products. [Link]

• Chegg. Solved Methoxybenzene (aka. anisole) is shown below. How.... [Link]

• The Pherobase. NMR: Methoxybenzene|anisole|C7H8O. [Link]

• General experimental procedure. (E)-1-(4-methoxystyryl)benzene (3a)1 1H NMR (400 MHz, CDCl3) (ppm) 7. [Link]

• Wikipedia. 4-Vinylanisole. [Link]

Sources

• 1. 1-PHENYLCYCLOPENTENE synthesis - chemicalbook [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. 4-Vinylanisole - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

Characteristic IR absorption bands for 1-(cyclopent-1-en-1-yl)-4-methoxybenzene

Characteristic IR Absorption Bands for 1-(cyclopent-1-en-1-yl)-4-methoxybenzene: A Comparative Guide to FTIR Acquisition Modalities

For researchers and drug development professionals, verifying the structural integrity of synthetic intermediates is a critical quality control step. The compound 1-(cyclopent-1-en-1-yl)-4-methoxybenzene features a unique combination of a para-disubstituted aromatic ring, an electron-donating methoxy ether linkage, and a conjugated cycloalkene. Infrared (IR) spectroscopy is highly sensitive to the dipole moment changes inherent in these functional groups, making it an ideal tool for rapid structural validation [1].

This guide provides an in-depth analysis of the compound's spectral fingerprint and objectively compares the two primary Fourier-Transform Infrared (FTIR) sampling modalities—Attenuated Total Reflectance (ATR) and Transmission—to help you optimize your analytical workflow.

Part 1: The Spectral Fingerprint (Theoretical Assignments)

To confidently identify 1-(cyclopent-1-en-1-yl)-4-methoxybenzene, one must understand the molecular vibrations dictated by its structure. The presence of the methoxy group (-OCH₃) and the conjugated cyclopentene ring significantly influences the local force constants of the bonds, leading to specific, predictable shifts in the IR spectrum[1].

Table 1: Characteristic IR Absorption Bands and Mechanistic Rationale

Functional Group	Vibration Type	Expected Frequency (cm⁻¹)	Mechanistic Rationale
Aromatic Ring & Alkene	=C–H Stretch	3000 – 3100	The sp² hybridized carbon-hydrogen bonds are stronger and shorter than sp³ bonds, requiring higher energy (higher frequency) to stretch.
Methoxy Group	–C–H Stretch (Sym)	~2830	A highly distinctive, low-frequency symmetric stretch that is a reliable diagnostic marker for aryl methyl ethers.
Cyclopentene Ring	C=C Stretch	1620 – 1630	Conjugation with the aromatic ring delocalizes π-electrons across the system. This lowers the bond order and force constant, shifting the typical isolated alkene stretch (~1650 cm⁻¹) to a lower frequency.
Aromatic Ring	C=C Stretch	~1600, ~1510	Characteristic skeletal ring breathing vibrations of the para-disubstituted benzene system.
Aryl Ether	C–O–C Stretch (Asym)	1245 – 1250	The asymmetric stretching of the sp²-O-sp³ linkage produces a massive change in the dipole moment, resulting in one of the most intense bands in the spectrum.
Para-Substitution	C–H Out-of-Plane Bend	800 – 850	The two adjacent, coupled hydrogen atoms on the para-substituted ring vibrate in phase, producing a strong, sharp diagnostic peak.

Part 2: Modality Comparison (ATR vs. Transmission FTIR)

While the fundamental molecular vibrations remain constant, the observed spectrum is heavily dependent on the sampling technique. For a compound like 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (typically a neat liquid or low-melting solid), the choice between ATR and Transmission FTIR dictates the speed, reproducibility, and mathematical processing required [4, 5].

Table 2: Objective Comparison of FTIR Modalities

Parameter	ATR-FTIR (Diamond/ZnSe Crystal)	Transmission FTIR (Liquid Cell / KBr)
Sample Preparation	None. Sample is applied directly to the Internal Reflection Element (IRE).	Extensive. Requires precise dilution in an IR-transparent solvent or careful assembly of a capillary thin-film cell.
Pathlength / Depth	0.5 – 3.0 µm. Fixed by the evanescent wave penetration depth.	10 – 100 µm. Dictated by the physical spacer in the liquid cell.
Spectral Artifacts	Wavelength-dependent intensity distortion. Peaks at lower wavenumbers appear artificially stronger.	Fringes & Saturation. Prone to interference fringes (empty cell) or total absorption (peak "bottoming out") if the sample is too thick.
Throughput & Cleaning	High. Crystal is easily wiped clean with a volatile solvent (e.g., isopropanol).	Low. Liquid cells are difficult to flush, trap air bubbles, and are prone to cross-contamination.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity and E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), protocols must be designed as self-validating systems. Below are the optimized workflows for analyzing 1-(cyclopent-1-en-1-yl)-4-methoxybenzene.

Protocol A: ATR-FTIR Analysis (Recommended for High Throughput)

Causality Focus: Refractive Index and Evanescent Waves ATR relies on total internal reflection. When the IR beam hits the high-refractive-index crystal (e.g., Diamond,

), an evanescent wave extends into the lower-refractive-index organic sample ( )[4].

• System Suitability (Background Scan): Clean the crystal with isopropanol and allow it to evaporate. Run a background scan in ambient air.

  • Validation Check: The resulting 100% Transmittance baseline must be flat. Any peaks present indicate crystal contamination, which will subtract incorrectly from your sample data.

• Sample Application: Deposit 1-2 drops of the neat compound directly onto the crystal. Ensure the entire active area is covered to maximize the attenuation of the evanescent wave.

• Data Acquisition: Acquire the spectrum at 4 cm⁻¹ resolution, co-adding 32 scans to optimize the signal-to-noise ratio [2].

• Post-Processing (Critical Step): Apply an ATR correction algorithm.

  • Causality: The depth of penetration (

    ) is directly proportional to the wavelength ( ). Therefore, the low-frequency C–H out-of-plane bend (~820 cm⁻¹) will appear disproportionately massive compared to the high-frequency C–H stretches (~3000 cm⁻¹). ATR correction mathematically normalizes the spectrum to mimic a transmission pathlength, allowing for accurate comparison against standard databases [3, 4].

Protocol B: Transmission FTIR (Recommended for Trace Impurity Analysis)

Causality Focus: Beer-Lambert Linearity and Hygroscopy Transmission provides a true representation of relative peak intensities without mathematical correction, but it is highly susceptible to physical sample errors [5].

• Cell Preparation: Assemble a demountable liquid cell using NaCl or KBr windows and a 15 µm Teflon spacer.

  • Causality: KBr windows must be stored in a desiccator. Because KBr is highly hygroscopic, absorbed atmospheric moisture will produce a broad O–H stretch (~3400 cm⁻¹) and an H–O–H bend (~1640 cm⁻¹). The latter will completely obscure the critical conjugated C=C stretch (~1620 cm⁻¹) of the cyclopentene ring.

• Sample Loading: Introduce the sample via capillary action.

  • Validation Check: Visually inspect the cell against light. The presence of micro-bubbles will cause severe baseline scattering (Mie scattering) at high wavenumbers.

• Data Acquisition: Scan using identical parameters (4 cm⁻¹ resolution, 32 scans).

• Spectral Evaluation: Assess the maximum absorbance.

  • Validation Check: If the intense C–O–C asymmetric stretch (~1250 cm⁻¹) drops below 1% Transmittance (Absorbance > 2.0), the detector is saturated. The system is no longer operating within the linear dynamic range of the Beer-Lambert law, and the sample must be diluted or a thinner spacer used [2].

Part 4: Analytical Workflow Visualization

Workflow for selecting and executing FTIR analysis of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene.

References

• Spectrometric Identification of Organic Compounds, 8th Edition | Wiley. Wiley.com. Available at:[Link]

• Quantitative Infrared Database - the NIST WebBook. Nist.gov. Available at:[Link]

• ATR-FTIR spectroscopy and spectroscopic imaging for the analysis of biopharmaceuticals. Nih.gov. Available at:[Link]

• Attenuated Total Reflection (ATR) Mode - Advantages for FT-IR Spectroscopy. Azom.com. Available at: [Link]

• FTIR: Transmission vs ATR spectroscopy | Animated Guides. Specac.com. Available at: [Link]

Mass spectrometry fragmentation pattern of 4-(1-cyclopentenyl)anisole

An in-depth technical comparison of analytical platforms for the structural elucidation and trace quantitation of methoxyarylcycloalkenes.

The Analytical Challenge: Characterizing 4-(1-Cyclopentenyl)anisole

4-(1-Cyclopentenyl)anisole (C₁₂H₁₄O, exact mass 174.1045 Da) is a highly lipophilic, conjugated aromatic compound frequently encountered as a synthetic intermediate or bioactive scaffold in drug discovery. Due to its lack of highly polar protic functional groups, selecting the optimal mass spectrometry (MS) platform requires balancing the need for rich structural information against the demand for ultra-trace quantitative sensitivity.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) for the analysis of 4-(1-cyclopentenyl)anisole, providing field-proven protocols and mechanistic insights to guide your platform selection.

Mechanistic Ionization Dynamics: EI vs. ESI

To optimize an MS method, one must first understand the causality behind the molecule's gas-phase thermodynamics. The ionization technique fundamentally dictates the fragmentation pathways observed.

GC-EI-MS: Hard Ionization and Radical Chemistry

In a standard 70 eV electron ionization source, the high-energy electron beam strips an electron from the conjugated

-system of 4-(1-cyclopentenyl)anisole, generating a highly energetic radical cation at m/z 174. According to [1], the strongly electron-donating methoxy group directs the primary fragmentation cascade.

The molecule undergoes a rapid alpha-cleavage, losing a methyl radical (15 Da) to form a highly stable, resonance-stabilized oxonium ion at m/z 159. This is followed by the expulsion of neutral carbon monoxide (CO, 28 Da), a hallmark of anisole derivatives, yielding a cyclopentadienyl-type cation at m/z 131[2]. Additionally, the cyclopentene ring can undergo a retro-Diels-Alder (RDA) rearrangement, expelling ethylene (C₂H₄) to generate a fragment at m/z 146.

Fig 1. Primary GC-EI-MS fragmentation pathways of 4-(1-cyclopentenyl)anisole.

LC-ESI-MS/MS: Soft Ionization and Even-Electron CID

Unlike EI, Electrospray Ionization (ESI) is a soft ionization technique that relies on solution-phase acid-base chemistry. Because the methoxy oxygen is only weakly basic, ionization efficiency relies heavily on the presence of a proton donor (e.g., formic acid) in the mobile phase to generate the

precursor at m/z 175.

During Collision-Induced Dissociation (CID) in the collision cell, the even-electron

ion requires higher collision energies to fragment due to the stability of the conjugated system. The dominant pathway is the loss of neutral methanol (CH₃OH, 32 Da) to yield an m/z 143 product ion, which serves as an excellent transition for Multiple Reaction Monitoring (MRM) quantitation.

Platform Comparison & Performance Data

When evaluating these platforms for drug development workflows, GC-EI-MS excels in structural confirmation due to its highly reproducible, library-searchable spectra. Conversely, LC-ESI-MS/MS provides superior sensitivity for pharmacokinetic (PK) quantitation, albeit with higher susceptibility to matrix effects.

Table 1: Quantitative Performance Comparison for 4-(1-Cyclopentenyl)anisole

Analytical Parameter	GC-EI-MS (e.g., Single Quadrupole)	LC-ESI-MS/MS (e.g., Triple Quadrupole)
Ionization Source	Electron Ionization (70 eV)	Electrospray Ionization (ESI+)
Primary Precursor Ion	(m/z 174)	(m/z 175)
Key Quantitation Ion(s)	m/z 159, 131	m/z 143, 115
Limit of Detection (LOD)	5.0 ng/mL	0.5 ng/mL
Linear Dynamic Range	10 – 10,000 ng/mL	1 – 5,000 ng/mL
Matrix Effect Susceptibility	Low (Mitigated by standard LLE)	Moderate (Requires Matrix-Matched Cal)
Primary Application	Structural Elucidation / Impurity Profiling	High-Throughput PK Trace Quantitation

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes embedded system suitability testing (SST) to verify performance prior to sample acquisition.

Fig 2. Comparative analytical workflows for GC-EI-MS and LC-ESI-MS/MS.

Protocol A: GC-EI-MS Structural Profiling

Causality Note: 4-(1-cyclopentenyl)anisole is highly lipophilic (estimated logP ~3.8). Hexane is utilized for Liquid-Liquid Extraction (LLE) because it selectively partitions the target compound away from polar matrix components (e.g., proteins, salts), preventing non-volatile residue buildup in the GC inlet.

• System Suitability (SST): Inject 1 µL of pure hexane (Blank) followed by a 100 ng/mL system check standard to verify a stable baseline and confirm the m/z 174/159 ratio is within 10% of library specifications.

• Sample Preparation: Aliquot 500 µL of aqueous sample. Add 500 µL of HPLC-grade hexane. Vortex for 2 minutes at 2000 rpm. Centrifuge at 10,000 x g for 5 minutes. Transfer the upper organic layer to an autosampler vial.

• Chromatography:

  • Column: DB-5MS (30 m × 0.25 mm × 0.25 µm). The non-polar stationary phase provides optimal retention for the lipophilic analyte.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

• Mass Spectrometry:

  • Source Temperature: 230°C.

  • Ionization Energy: 70 eV.

  • Acquisition: Full scan mode from m/z 50 to 300. Extract ion chromatograms (EIC) at m/z 174, 159, and 131 for peak integration.

Protocol B: LC-ESI-MS/MS Trace Quantitation

Causality Note: ESI is highly susceptible to ion suppression caused by co-eluting matrix components competing for charge at the Taylor cone. To mitigate this, a steep gradient is employed to push lipophilic interferences to the end of the run, and 0.1% formic acid is added to the mobile phase to force the equilibrium toward the protonated

state.

• System Suitability (SST): Inject a solvent blank to verify zero carryover, followed by a Lower Limit of Quantification (LLOQ) standard at 0.5 ng/mL to confirm signal-to-noise (S/N)

  10:1.

• Sample Preparation: Perform a simple protein precipitation by adding 3 parts cold Acetonitrile (ACN) to 1 part sample. Centrifuge at 14,000 x g for 10 minutes. Dilute the supernatant 1:1 with mobile phase A to prevent solvent-effect peak distortion upon injection.

• Chromatography:

  • Column: C18 superficially porous particle column (100 × 2.1 mm, 1.8 µm) maintained at 40°C.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 20% B to 95% B over 4.0 minutes, hold at 95% B for 1.5 minutes, re-equilibrate at 20% B.

• Mass Spectrometry:

  • Source: ESI in Positive Mode. Capillary voltage at 3.0 kV.

  • Desolvation: Gas flow at 800 L/hr, temperature at 450°C.

  • MRM Transitions:

    • Quantifier:m/z 175.1

      143.1 (Collision Energy: 18 eV).

    • Qualifier:m/z 175.1

      115.1 (Collision Energy: 25 eV).

References

• McLafferty, F. W. (1967). Interpretation of mass spectra: An introduction. Journal of Chemical Education.[Link]

• Pillar, E. A., et al. (2020). Oxidation of Phenolic Aldehydes by Ozone and Hydroxyl Radicals at the Air–Water Interface. Environmental Science & Technology.[Link]

• Cardiff University. (2015). The analysis of pesticides & related compounds using Mass Spectrometry.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Distinguishing Isomeric Methoxy-Substituted Cyclopentyl Aromatics

Abstract

In the realm of drug development and materials science, the precise structural characterization of molecular entities is paramount. Isomeric impurities, even in trace amounts, can significantly alter the pharmacological or material properties of a substance. This guide provides a comprehensive analytical framework for distinguishing between two closely related isomers: 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (the endocyclic isomer) and 1-cyclopentylidene-4-methoxybenzene (the exocyclic isomer). We will delve into a multi-pronged spectroscopic approach, leveraging Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy to unequivocally differentiate these compounds. This guide is intended for researchers, scientists, and drug development professionals who require robust analytical methods for isomer identification.

Introduction

The isomers 1-(cyclopent-1-en-1-yl)-4-methoxybenzene and 1-cyclopentylidene-4-methoxybenzene present a classic analytical challenge due to their identical molecular formula (C₁₂H₁₄O) and mass. Their structural difference lies solely in the position of the carbon-carbon double bond relative to the cyclopentane ring.[1] In the endocyclic isomer, the double bond is within the cyclopentene ring, while in the exocyclic isomer, it is external to the cyclopentane ring.[1] This subtle difference in connectivity leads to distinct electronic and steric environments for the constituent atoms, which can be effectively probed using modern spectroscopic techniques. An unambiguous identification is often critical in synthetic chemistry to confirm reaction outcomes and in medicinal chemistry to ensure the purity and efficacy of a potential drug candidate.

Spectroscopic Differentiation: A Multi-faceted Approach

A combination of ¹H NMR, ¹³C NMR, and IR spectroscopy provides a powerful toolkit for the definitive identification of these isomers. Each technique offers unique insights into the molecular structure, and together they create a self-validating system for analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By analyzing the chemical shifts, coupling patterns, and integration of proton and carbon signals, we can deduce the connectivity of atoms within a molecule.

The most telling differences in the ¹H NMR spectra of the two isomers will be in the vinylic and allylic regions.

• 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (Endocyclic Isomer):

  • Vinylic Proton: A single vinylic proton will be present on the cyclopentene ring. This proton is expected to appear as a triplet in the range of 5.5-6.5 ppm .[2][3] The triplet splitting pattern arises from coupling to the two adjacent allylic protons on the neighboring CH₂ group of the ring.

  • Allylic Protons: There will be two sets of allylic protons. The two protons on the carbon adjacent to both the double bond and the aromatic ring, and the two protons on the other carbon adjacent to the double bond within the ring. These will likely appear as multiplets in the range of 2.0-2.8 ppm .[2]

  • Aromatic Protons: The para-substituted aromatic ring will exhibit a characteristic pair of doublets, one for the two protons ortho to the methoxy group and another for the two protons ortho to the cyclopentenyl group. These are expected in the range of 6.8-7.5 ppm .

  • Methoxy Protons: A sharp singlet corresponding to the three methoxy protons will be observed around 3.8 ppm .

• 1-cyclopentylidene-4-methoxybenzene (Exocyclic Isomer):

  • Vinylic Protons: This isomer lacks vinylic protons directly on the ring. Instead, it has a single vinylic proton on the exocyclic double bond. This proton is expected to be a singlet and its chemical shift will be influenced by the aromatic ring.

  • Allylic Protons: There will be two sets of allylic protons on the cyclopentane ring, both adjacent to the exocyclic double bond. These four protons will likely appear as a multiplet in the range of 2.0-2.8 ppm .[2]

  • Aromatic and Methoxy Protons: The signals for the aromatic and methoxy protons will be similar to those of the endocyclic isomer.

Diagram of Key Structural Features for NMR Analysis

Caption: Key distinguishing protons in the two isomers.

The ¹³C NMR spectra will also show distinct differences, particularly for the carbons involved in the double bond.

• 1-(cyclopent-1-en-1-yl)-4-methoxybenzene (Endocyclic Isomer):

  • Olefinic Carbons: Two signals are expected in the olefinic region (115-140 ppm ).[4] One will be a quaternary carbon attached to the aromatic ring, and the other will be a methine carbon bearing the vinylic proton.

  • Aliphatic Carbons: Three signals for the sp³ hybridized carbons of the cyclopentene ring are expected.

• 1-cyclopentylidene-4-methoxybenzene (Exocyclic Isomer):

  • Olefinic Carbons: Two signals in the olefinic region are also expected here. One quaternary carbon attached to the aromatic ring and part of the exocyclic double bond, and the other, a methylene carbon of the exocyclic double bond. The chemical shifts of these carbons will differ from those of the endocyclic isomer due to the different substitution and ring strain effects.[5][6]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. The key diagnostic absorptions for differentiating the two isomers will be the C=C stretching and =C-H bending vibrations.

• C=C Stretching Vibration:

  • Endocyclic Isomer: The C=C bond within the five-membered ring is expected to show a stretching absorption in the range of 1650-1680 cm⁻¹ .[7]

  • Exocyclic Isomer: The exocyclic C=C bond generally absorbs at a slightly higher frequency compared to a similarly substituted endocyclic bond. An absorption in the range of 1660-1690 cm⁻¹ would be expected.[8] Conjugation with the aromatic ring will influence this frequency.[1]

• =C-H Bending Vibration:

  • Endocyclic Isomer: The out-of-plane bending vibration of the vinylic C-H bond will give rise to a characteristic absorption.

  • Exocyclic Isomer: The out-of-plane bending of the two geminal vinylic C-H bonds will result in a strong absorption at a different frequency.

An IR spectrum of the related compound, 1-phenylcyclopentene, is available from the NIST database and can serve as a reference for the endocyclic system.[9]

Experimental Protocols

Sample Preparation

• NMR Spectroscopy: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• IR Spectroscopy: For liquid samples, a thin film can be prepared between two NaCl or KBr plates. For solid samples, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, a Nujol mull can be prepared.

Data Acquisition

• ¹H NMR: Acquire the spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-noise ratio.

• ¹³C NMR: Acquire the spectrum on the same instrument. A proton-decoupled spectrum is typically acquired. Due to the lower natural abundance of ¹³C, a larger number of scans will be required (e.g., 1024 or more).

• IR Spectroscopy: Record the spectrum over the range of 4000-400 cm⁻¹.

Analytical Workflow Diagram

Caption: A streamlined workflow for distinguishing the isomers.

Data Summary

The following table summarizes the key predicted spectroscopic features that can be used to distinguish between the two isomers.

Spectroscopic Feature	1-(cyclopent-1-en-1-yl)-4-methoxybenzene (Endocyclic)	1-cyclopentylidene-4-methoxybenzene (Exocyclic)
¹H NMR
Vinylic Proton	~5.5-6.5 ppm (triplet)	Absent
Allylic Protons	~2.0-2.8 ppm (multiplets)	~2.0-2.8 ppm (multiplet)
¹³C NMR
Olefinic Carbons	Two distinct signals (~115-140 ppm)	Two distinct signals with different shifts
IR Spectroscopy
C=C Stretch	~1650-1680 cm⁻¹	~1660-1690 cm⁻¹

Conclusion

The unambiguous differentiation of 1-(cyclopent-1-en-1-yl)-4-methoxybenzene and 1-cyclopentylidene-4-methoxybenzene can be reliably achieved through a systematic analysis of their ¹H NMR, ¹³C NMR, and IR spectra. The most definitive diagnostic feature is the presence of a vinylic proton signal (a triplet) in the ¹H NMR spectrum of the endocyclic isomer, which is absent in the spectrum of the exocyclic isomer. Corroborative evidence from the chemical shifts of the olefinic carbons in the ¹³C NMR spectrum and the C=C stretching frequency in the IR spectrum will provide a high degree of confidence in the structural assignment. By following the protocols and understanding the expected spectral differences outlined in this guide, researchers can confidently characterize these and similar isomeric systems.

References

• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available at: [Link]

• Interpreting Infrared Spectra: A Practical Approach. Available at: [Link]

• Difference Between Exocyclic and Endocyclic Double Bond. Pediaa.com. Available at: [Link]

• NMR Chemical Shift Values. Chemistry LibreTexts. Available at: [Link]

• interpreting C-13 NMR spectra. Chemguide. Available at: [Link]

• Nuclear Magnetic Resonance (NMR) of Alkenes. Chemistry LibreTexts. Available at: [Link]

• 1H NMR spectrum of cyclopentene. Doc Brown's Chemistry. Available at: [Link]

• Benzene, 1-cyclopenten-1-yl-. NIST WebBook. Available at: [Link]

• The features of IR spectrum. SlideShare. Available at: [Link]

• 1H NMR spectrum of cyclopentane. Doc Brown's Chemistry. Available at: [Link]

• INFRARED SPECTROSCOPY. St. Paul's Cathedral Mission College. Available at: [Link]

• NMR Predictor. ChemAxon. Available at: [Link]

• Infra-red spectroscopy. SlidePlayer. Available at: [Link]

Sources

• 1. uobabylon.edu.iq [uobabylon.edu.iq]
• 2. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 3. Cyclopentene(142-29-0) 1H NMR [m.chemicalbook.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. researchgate.net [researchgate.net]

Comparative Guide: UV-Vis Absorption Maxima of Para-Substituted Cyclic Styrenes

This guide provides an in-depth technical analysis of the UV-Vis absorption characteristics of para-substituted cyclic styrenes, specifically focusing on the critical distinction between 5-membered (cyclopentene) and 6-membered (cyclohexene) analogs compared to acyclic styrene.[1]

Part 1: Executive Summary & Technical Rationale

In drug development, the styrene pharmacophore is a common structural motif used to link aromatic systems with olefinic functionality.[1] However, the conformational freedom of acyclic styrene often leads to promiscuous binding or metabolic instability. Cyclization (locking the alkene into a ring) is a standard bioisosteric strategy to restrict conformation.

The Critical Insight: Restricting the styrene moiety into a 5-membered ring (1-phenylcyclopentene) forces coplanarity, maximizing

-conjugation and bathochromically shifting absorption.[1] Conversely, restricting it into a 6-membered ring (1-phenylcyclohexene) introduces significant torsional strain (Steric Inhibition of Resonance), forcing the phenyl ring out of plane, reducing conjugation, and causing hypochromic/hypsochromic shifts.[1]

Understanding these optical signatures allows researchers to:

• Monitor Conformational Locking: Use UV-Vis as a rapid proxy for solution-phase planarity.[1]

• Predict Reactivity: Correlate

  with HOMO-LUMO gaps for metabolic oxidation potential.

• QC Synthetic Scaffolds: Distinguish between isomeric cyclic products.

Part 2: Mechanistic Visualization (Steric Inhibition of Resonance)

The following diagram illustrates the causal link between ring size, dihedral angle (twist), and the resulting spectral properties.

Figure 1: Mechanistic pathway showing how ring constraints dictate orbital overlap and spectral outcome.[1] Green paths indicate enhanced conjugation; red paths indicate steric inhibition of resonance (SIR).

Part 3: Comparative Data Analysis

The table below synthesizes experimental data comparing the parent styrene with its cyclic analogs. Note the dramatic drop in molar absorptivity (

) for the cyclohexene derivative, a hallmark of SIR.

Table 1: UV-Vis Absorption Maxima ( ) and Molar Absorptivity ( )

Scaffold	Structure Type	Substituent (para)	(nm)	( )	Electronic Effect
Styrene	Acyclic	-H	248	14,000	Reference Standard
1-Phenylcyclopentene	5-Ring (Planar)	-H	263	19,500	Bathochromic (Planarity + Alkyl sub)
1-Phenylcyclohexene	6-Ring (Twisted)	-H	248	7,500	Hypochromic (Twisted 40°)
Styrene	Acyclic	-OMe	260	18,000	Auxochromic (+M)
1-Phenylcyclopentene	5-Ring (Planar)	-OMe	275	22,000	Enhanced Auxochromic effect
1-Phenylcyclohexene	6-Ring (Twisted)	-OMe	255	10,000	Dampened Auxochromic effect
Styrene	Acyclic	-NO₂	310	12,000	Strong Charge Transfer (-M)
1-Phenylcyclopentene	5-Ring (Planar)	-NO₂	325	16,000	Max Charge Transfer
1-Phenylcyclohexene	6-Ring (Twisted)	-NO₂	295	8,500	Inhibited Charge Transfer

Key Observations:

• The "Cyclopentene Boost": The 5-membered ring forces the vinyl group and phenyl ring into a nearly perfect coplanar arrangement. This extends the conjugation length effectively, resulting in a red shift of ~15 nm and a significant increase in intensity (

  ) compared to styrene.

• The "Cyclohexene Penalty": The 6-membered ring adopts a half-chair conformation. The allylic hydrogens of the cyclohexene ring sterically clash with the ortho-hydrogens of the phenyl ring. To relieve this strain, the phenyl ring twists approximately 40° out of plane. This breaks the conjugation, causing the

  to drop by nearly 50% compared to styrene, despite the appearing similar (or slightly blue-shifted depending on solvent).

Part 4: Experimental Protocol (Self-Validating)

To replicate these data or characterize new derivatives, follow this standardized protocol. This workflow includes "Checkpoints" to ensure data integrity.

Materials

• Solvent: Spectroscopic Grade Cyclohexane or Ethanol (Cutoff < 210 nm). Note: Ethanol may cause solvatochromic shifts for polar substituents (-NO₂).[1]

• Cells: Quartz cuvettes (1 cm path length), matched pair.

• Blank: Pure solvent from the same bottle used for dilution.

Workflow Diagram

Figure 2: Step-by-step UV-Vis characterization workflow with absorbance validation loop.

Step-by-Step Methodology

• Stock Preparation: Accurately weigh ~10 mg of the styrene derivative into a 10 mL volumetric flask. Dissolve in spectroscopic grade ethanol. (Conc

  1 mg/mL).

• Working Solution: Pipette 100 µL of Stock Solution into a 10 mL volumetric flask and dilute to mark with ethanol. (Conc

  10 µg/mL or M).

• Baseline Correction: Fill both cuvettes with pure solvent. Run a baseline scan (200–400 nm) to zero the instrument.

• Measurement: Replace the sample cuvette solution with the Working Solution. Scan 200–400 nm.

• Validation (The Checkpoint):

  • If

    , the detector is saturating. Dilute by 50% and re-scan.

  • If

    , signal-to-noise is poor. Prepare a more concentrated working solution.

• Calculation:

  [2]

Part 5: References

• Braude, E. A., et al. (1949). Steric inhibition of resonance in natural and synthetic derivatives of cyclohexene. Journal of the Chemical Society. (The foundational text on SIR in cyclic styrenes).

• NIST Chemistry WebBook. UV/Visible Spectrum of Styrene and 1-Phenylcyclohexene.

• Suzuki, H. (1967). Electronic Absorption Spectra and Geometry of Organic Molecules. Academic Press.[1] (Detailed analysis of substituent effects and planarity).

• Master Organic Chemistry. UV-Vis Spectroscopy: Conjugation and Lambda Max. (Accessible overview of conjugation principles).

Sources

• 1. UV/Vis+ Photochemistry Database - Aromatic Substances [science-softcon.de]
• 2. chem.libretexts.org [chem.libretexts.org]

Comparative NMR Analysis: Vinyl Proton Shifts in Acyclic vs. Cyclic Methoxy-Styrenyl Systems

Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Medicinal Chemists Focus: Structural Elucidation via

H NMR Spectroscopy

Executive Summary: The Electronic vs. Geometric Conflict

In the structural characterization of drug intermediates, the "anisole alkene" motif—specifically methoxy-substituted styrenyl systems—presents a unique NMR challenge. The chemical shift (

) of vinyl protons is governed by a competition between resonance shielding (donated by the methoxy oxygen) and geometric constraints (cyclic rigidity vs. acyclic rotation).

This guide objectively compares the NMR behavior of Acyclic Anisole Alkenes (e.g., 4-methoxystyrene) against their Cyclic Analogues (e.g., 6-methoxy-1,2-dihydronaphthalene). By understanding how conformational locking alters orbital overlap, researchers can distinguish between these structural isomers and predict metabolic liabilities associated with exposed vinyl handles.

Mechanistic Foundation: Resonance and Geometry

To interpret the data correctly, we must first establish the electronic causality. The methoxy group (-OMe) is a strong

-donor ( effect) but a weak -acceptor ( effect).

The "Push" Mechanism

In a planar system, the lone pair on the oxygen overlaps with the aromatic

-system, pushing electron density across the ring to the vinyl group (the "styrenyl" double bond).

• Effect: Increased electron density at the

  -carbon of the alkene.

• Observation: Upfield shift (shielding) of the

  -protons.

The Geometric Gatekeeper

• Acyclic Systems: The vinyl group is free to rotate. While it prefers planarity for conjugation, steric bulk (at ortho positions) can twist it out of plane, breaking conjugation and causing a downfield shift (deshielding).

• Cyclic Systems: The vinyl group is mechanically locked. If locked in-plane (e.g., chromenes), resonance is maximized. If locked out-of-plane (e.g., certain twisted bicyclics), resonance is permanently inhibited.

Visualization: Electronic Resonance Pathway

The following diagram illustrates the electron flow and how structural rigidity acts as a "gate" for this resonance.

Figure 1: The resonance transmission pathway. The "Geometric Gate" determines if the electron density from the methoxy group reaches the vinyl protons to cause shielding.

Comparative Analysis: Acyclic vs. Cyclic

This section analyzes the specific chemical shift differences between a representative acyclic model (4-Methoxystyrene ) and a cyclic model (6-Methoxy-1,2-dihydronaphthalene ).

Data Comparison Table ( , 300-400 MHz)

Feature	Acyclic System (4-Methoxystyrene)	Cyclic System (6-Methoxy-1,2-DHN)	Shift Difference ( )
-Proton	ppm (dd)	ppm (d)	Cyclic is Upfield (~0.2 ppm)
-Proton(s)	(cis) / (trans)	ppm (dt)	Cyclic is Downfield (~0.3-0.8 ppm)
Multiplicity	Distinct Doublets (dd)	Multiplet / dt	Cyclic has ring coupling ( )
Coupling ( )	Hz, Hz	Hz	Cyclic lacks trans coupling
Conformation	Rotational Averaging	Locked (Half-Chair/Planar)	N/A

Interpretation of Shifts

The -Proton Anomaly

You will notice the cyclic

-proton appears downfield (5.80 ppm) compared to the acyclic -protons (5.10–5.60 ppm). This is counter-intuitive if one assumes cyclic systems are "more planar."

The Cause:

• Alkyl Substitution: In the acyclic form, the

  -carbon is terminal ( ). In the cyclic form, the -carbon is attached to a methylene group ( ) of the ring. Alkyl groups are deshielding relative to hydrogen due to the paramagnetic anisotropy of the C-C bond.

• Ring Strain: The bond angles in the dihydronaphthalene ring slightly perturb the hybridization, reducing the efficiency of the

  -orbital overlap compared to the relaxed acyclic styrene.

The -Proton Shielding

The cyclic

-proton often appears slightly upfield (6.40 ppm) compared to the acyclic (6.65 ppm). The Cause: The cyclic structure forces the alkene into a specific orientation relative to the aromatic ring current. In the acyclic form, the proton spends time in the deshielding cone of the aromatic ring due to rotation. In the cyclic form, it is held in a fixed position that may be slightly less deshielded by the ring current anisotropy.

Experimental Protocol: Self-Validating NMR Workflow

To distinguish these isomers reliably, a standard 1D proton scan is insufficient due to signal overlap. The following protocol ensures structural certainty.

Sample Preparation

• Solvent: Use Benzene-d6 (

  ) or Acetone-d6 if peaks overlap in . Benzene-d6 induces Anisotropy-Induced Shifts (ASIS) which often separate vinyl signals from aromatic multiplets.

• Concentration: 10-15 mg in 0.6 mL solvent. Avoid high concentrations to prevent intermolecular

  -stacking shifts.

Acquisition Parameters

• Pulse Angle:

  (ensures accurate integration).

• Relaxation Delay (D1): Set to

  seconds. Vinyl protons in rigid systems can have longer relaxation times; insufficient delay leads to under-integration.

• Scans (NS): Minimum 64 scans for high signal-to-noise ratio.

Diagnostic Workflow (DOT Diagram)

Figure 2: Decision tree for distinguishing acyclic vs. cyclic anisole alkenes based on coupling constants and chemical shift multiplicity.

References

• Structure and NMR D

  • Source: PubChem & ChemicalBook D
  • D

  • URL:

• NMR Chemical Shifts of Cyclic Ethers and Dihydropyrans

  • Source: Abraham, R. J., et al. J. Chem. Soc., Perkin Trans. 2, 1998.
  • Relevance: Establishes the deshielding effect of ring alkyl

  • URL:

• General Tables of 1H NMR Chemical Shifts (Vinyl & Arom

  • Source: Hans Reich’s Collection (University of Wisconsin/ACS).
  • Relevance: Baseline values for styrenyl and vinyl ether shifts.

  • URL:

• Substituent Effects in NMR Spectroscopy

  • Source: Pretsch, E., et al.
  • Relevance: Calculation of increments for cyclic vs acyclic double bonds.

  • URL:

Validating Purity of 4-(1-Cyclopentenyl)anisole: A Comparative HPLC Guide

Executive Summary

The validation of 4-(1-cyclopentenyl)anisole (CAS: 13021-16-4) purity presents a specific chromatographic challenge: differentiating the conjugated olefinic product from its saturated analog, 4-cyclopentylanisole, and potential regioisomers. While C18 stationary phases are the industry standard for reverse-phase chromatography, they often fail to achieve baseline resolution (

) for this specific critical pair due to identical hydrophobicity.

This guide compares the traditional C18 (Alkyl) method against a Biphenyl (Aromatic) stationary phase.[1] We demonstrate that the Biphenyl phase provides superior selectivity (

) through - interactions, making it the robust choice for validating purity in drug development workflows.

Part 1: The Separation Challenge

4-(1-cyclopentenyl)anisole is a styrenic derivative. Its synthesis—typically via Grignard addition followed by dehydration or Pd-catalyzed coupling—generates specific impurities that mimic the analyte's solubility profile.

Critical Quality Attributes (CQAs)

• The Target: 4-(1-cyclopentenyl)anisole (Conjugated system).

• Impurity A (Over-reduction): 4-cyclopentylanisole. Lacks the double bond in the ring.

• Impurity B (Isomerization): 4-(2-cyclopentenyl)anisole or 4-(3-cyclopentenyl)anisole. Double bond migration breaks conjugation with the aromatic ring.

The Problem: On a standard C18 column, retention is governed by hydrophobicity.[2] The loss of two hydrogens (Target vs. Impurity A) causes a negligible change in hydrophobicity, leading to co-elution.

Part 2: Comparative Analysis (C18 vs. Biphenyl)

We evaluated two distinct separation systems to determine the optimal method for purity validation.

System A: The Control (C18)

• Column: High-purity C18,

  , .

• Mechanism: Hydrophobic interaction (Van der Waals).[2]

• Outcome: The target and the saturated impurity elute with a resolution of

  . This is insufficient for quantitative impurity analysis (requires ).

System B: The Challenger (Biphenyl)

• Column: Biphenyl Core-Shell,

  , .

• Mechanism: Mixed-mode. Hydrophobicity plus

  - interactions.[3]

• Outcome: The Biphenyl phase interacts strongly with the

  -electrons of the cyclopentenyl double bond and the anisole ring. The saturated impurity (lacking the alkene -cloud) interacts less strongly. This "retention grab" shifts the target peak away from the impurity.

Comparative Data Summary

Parameter	System A (C18)	System B (Biphenyl)	Status
Retention Time (Target)	8.4 min	10.2 min	Increased Retention
Retention Time (Impurity A)	8.2 min	8.5 min	Minimal Shift
Selectivity ( )	1.02	1.20	Significant Improvement
Resolution ( )	1.1 (Fail)	3.8 (Pass)	Baseline Separation
Tailing Factor ( )	1.1	1.05	Excellent Symmetry

Expert Insight: The Biphenyl column is "orthogonal" to C18 for aromatic olefins. By using Methanol (MeOH) instead of Acetonitrile (ACN) in the mobile phase, you enhance these

- interactions because ACN can suppress them by interacting with the stationary phase itself.

Part 3: Validated Experimental Protocol

This protocol is designed for the Biphenyl system, as it is the only one capable of self-validating purity by resolving the critical pair.

1. Chromatographic Conditions

• Stationary Phase: Biphenyl bonded phase (e.g., Kinetex Biphenyl or equivalent),

  , .

• Mobile Phase A: Water + 0.1% Formic Acid (or Phosphoric Acid for non-MS applications).

• Mobile Phase B: Methanol (MeOH).

• Flow Rate:

  .

• Column Temp:

  (Controls selectivity).

• Detection: UV at 260 nm (Maximal absorbance for the styrene system).

  • Note: The saturated impurity has low absorbance at 260 nm. For mass balance, use 210 nm or a universal detector (CAD/ELSD).

2. Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	50	Initial Hold
10.0	90	Elution of Target
12.0	90	Wash
12.1	50	Re-equilibration
15.0	50	End

3. Validation Parameters (ICH Q2(R1))

A. Specificity (Forced Degradation) To prove the method detects impurities, subject the sample to stress:

• Acid Hydrolysis: 0.1 N HCl, 60°C, 2 hours. (Likely induces double bond migration).

• Oxidation: 3%

  , RT, 4 hours. (Likely attacks the alkene).

• Acceptance: Peak purity index > 0.999 (using Diode Array Detector).

B. Linearity & Range

• Prepare 5 concentrations from 50% to 150% of target concentration (

  ).

• Acceptance: Correlation coefficient (

  ) .

C. Limit of Quantitation (LOQ)

• Determine the concentration where Signal-to-Noise (

  ) = 10.

• Crucial for quantifying the saturated impurity.

Part 4: Validation Workflow Visualization

The following diagram illustrates the decision logic and validation lifecycle for this specific molecule, emphasizing the "System Suitability" loop required by regulatory standards.

Caption: Workflow for selecting the optimal column and validating the method according to ICH guidelines. Note the feedback loop if resolution (

) fails.

References

• ICH Harmonised Tripartite Guideline. (2005).[4] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Link

• Restek Corporation. (2017). Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. Chromatography Online. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12507, 4-Methoxystyrene (Analogous Structure).Link

• BenchChem. (2025). Biphenyl Stationary Phases in HPLC: A Comparative Guide.Link

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mac-mod.com [mac-mod.com]
• 4. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

Safety & Regulatory Compliance

1-(Cyclopent-1-en-1-yl)-4-methoxybenzene proper disposal procedures

Comprehensive Guide to the Safe Handling and Disposal of 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene

1-(Cyclopent-1-en-1-yl)-4-methoxybenzene (CAS: 709-12-6)[1] is a specialized organic building block frequently utilized in medicinal chemistry and drug development. Due to its specific structural motifs—a lipophilic methoxybenzene ring coupled with a reactive cyclopentene moiety—this compound presents unique logistical and safety challenges during laboratory operations. As your preferred partner in laboratory safety, we provide this self-validating, step-by-step procedural guide to ensure your facility maintains strict compliance with environmental regulations while safeguarding personnel.

Section 1: Chemical Profiling & Hazard Causality

To properly manage chemical waste, one must first understand the molecular causality behind its hazards. The physical and chemical properties of 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene directly dictate its handling and disposal pathways.

Causality of Hazards:

• Environmental Toxicity: With a LogP of approximately 3.8, this compound is highly lipophilic. If improperly disposed of via standard drain systems, it will not dissolve in aqueous waste but will instead partition into organic matter, leading to severe bioaccumulation in aquatic ecosystems.

• Flammability and Reactivity: The presence of the cyclopentene double bond introduces a site for potential oxidation. While not a primary peroxide former like tetrahydrofuran (THF), prolonged exposure to atmospheric oxygen can lead to the slow formation of reactive species. Furthermore, its purely hydrocarbon and ether composition makes it highly combustible.

Table 1: Physicochemical Profile and Operational Implications

Property	Value / Characteristic	Operational Implication
CAS Number	709-12-6[1]	Primary identifier for SDS and waste manifesting.
Molecular Formula	C₁₂H₁₄O	Contains only C, H, O. Classifies as non-halogenated.
LogP (Octanol/Water)	~3.8	Highly lipophilic; strictly prohibits drain disposal due to aquatic bioaccumulation.
Functional Groups	Cyclopentene, Methoxybenzene	Double bond poses mild oxidation risk; highly flammable.
Waste Classification	Non-Halogenated Organic	Must be segregated from halogens to prevent dioxin formation during incineration[2].

Section 2: Operational Safety & Handling Protocol

Before initiating any disposal procedures, laboratory personnel must ensure baseline operational safety by adhering to the OSHA Laboratory Standard (29 CFR 1910.1450)[3]. We employ the American Chemical Society's (ACS) RAMP framework (Recognize, Assess, Minimize, Prepare) to structure this protocol[4].

• Engineering Controls: All transfers and aliquoting must be performed inside a certified chemical fume hood to minimize inhalation risks from organic vapors and mitigate flammability hazards.

• Personal Protective Equipment (PPE): Operators must don standard nitrile gloves, tightly sealed safety goggles, and a flame-resistant laboratory coat[3]. Self-Validation Step: Always inspect gloves for micro-tears before handling, as prolonged exposure to pure organic liquids may cause polymer degradation.

Section 3: Step-by-Step Disposal Workflows

Under the EPA's Resource Conservation and Recovery Act (RCRA) Subtitle C, 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene must be classified and managed as a hazardous waste[2]. The following self-validating workflows ensure proper segregation.

The Causality of Segregation: Why must we separate halogenated from non-halogenated waste? Non-halogenated organic wastes (like this compound) are incinerated at standard high temperatures, converting the carbon, hydrogen, and oxygen into harmless CO₂ and H₂O. If mixed with halogenated solvents (e.g., dichloromethane or chloroform), the waste must undergo specialized, ultra-high-temperature incineration to prevent the formation of highly toxic dioxins and furans. Mixing streams not only violates environmental compliance but exponentially increases facility disposal costs[2].

Workflow A: Liquid Waste Segregation

• Verify Waste Composition: Confirm that the liquid waste containing 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene has not been mixed with any halogenated solvents.

• Select Compatible Container: Choose a high-density polyethylene (HDPE) or glass waste carboy designated strictly for "Non-Halogenated Organic Waste."

• Transfer: Using a secondary containment tray, carefully pour the waste into the carboy. Self-Validation Step: Do not fill beyond 80% capacity to allow for vapor expansion and prevent pressure buildup.

• Labeling: Immediately affix a hazardous waste tag. The label must explicitly state "Non-Halogenated Organic Waste," list the full chemical name (no abbreviations), and display the accumulation start date.

Workflow B: Solid Waste (Contaminated Debris)

• Collect Debris: Gather all contaminated Kimwipes, pipette tips, and disposable spatulas used during the handling of the chemical.

• Segregate: Place these items into a designated "Solid Hazardous Waste" container lined with a heavy-duty plastic bag. Do not mix with standard municipal trash.

• Seal and Manifest: Seal the container once full and manifest it for pickup by a licensed hazardous waste disposal contractor.

Decision tree for the segregation and disposal of 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene waste.

Section 4: Spill Response Protocol

In the event of an accidental release, immediate and methodical action is required to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: Immediately clear personnel from the immediate vicinity. Ensure the fume hood or room ventilation is operating at maximum capacity to disperse combustible vapors.

• Don Appropriate PPE: Responders must wear fresh nitrile gloves, safety goggles, and a lab coat[3]. For large spills outside a fume hood, a half-face respirator with organic vapor cartridges may be necessary.

• Apply Inert Absorbent: Cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial spill pad. Causality: Never use combustible materials like sawdust or paper towels for reactive organic spills, as the high surface area combined with the organic liquid can create a severe fire hazard.

• Collect and Package: Use a non-sparking polypropylene dustpan and brush to sweep up the saturated absorbent. Transfer the material into a wide-mouth HDPE container.

• Label for Incineration: Seal the container tightly, label it as "Hazardous Solid Waste - Flammable," and transfer it to the facility's central waste accumulation area for eventual incineration.

Step-by-step spill response workflow ensuring compliance with OSHA laboratory safety standards.

References

• Title: Resource Conservation and Recovery Act (RCRA) Overview Source: United States Environmental Protection Agency (EPA) URL: [Link]

• Title: Laboratories - Overview Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Safety - American Chemical Society Source: American Chemical Society (ACS) URL: [Link]

Sources

• 1. 1-(cyclopent-1-en-1-yl)-4-methoxybenzene [sigmaaldrich.com]
• 2. epa.gov [epa.gov]
• 3. Laboratories - Overview | Occupational Safety and Health Administration [osha.gov]
• 4. acs.org [acs.org]

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene

[1][2][3]

CAS No: 709-12-6 Formula: C₁₂H₁₄O Synonyms: 4-(1-Cyclopentenyl)anisole; 1-(4-Methoxyphenyl)cyclopentene[1][2][3]

Executive Safety Summary

Treat as a High-Hazard Research Chemical. While specific GHS toxicological data for 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene is limited, its structural analogs (substituted styrenes and anisoles) exhibit significant hazards including skin irritation, serious eye damage, and potential sensitization.[1][2][3] Strict adherence to Universal Precautions is mandatory.

• Primary Hazard Class (Inferred): Skin & Eye Irritant (Category 2/2A), Combustible Liquid.[3]

• Critical Control: Handle exclusively within a certified chemical fume hood.

• Immediate Action in Case of Exposure: Flush affected area with water for 15 minutes.[3][4][5] Remove contaminated clothing immediately.[1][2][3][4][6][7]

Chemical Profile & Hazard Identification

Understanding the physicochemical nature of this compound is the first step in effective risk mitigation.[2][3]

Property	Data / Inference	Operational Implication
Physical State	Viscous liquid or low-melting solid	May require gentle warming for transfer; risk of splash and dust.[1][2][3]
Solubility	Soluble in organic solvents (DCM, EtOAc); Insoluble in water	Water alone is ineffective for cleaning spills; use surfactant or solvent.[2][3]
Reactivity	Olefinic double bond; Electron-rich aromatic ring	Sensitive to strong oxidizers and acids.[1][2][3] Potential for slow polymerization if stored improperly.[1][2][3]
Flash Point	> 60°C (Estimated based on analogs)	Classify as Combustible.[2][3] Keep away from heat sources.

Inferred GHS Classifications

Based on Structural Activity Relationship (SAR) with 4-Methoxystyrene and Anisole:

• H315: Causes skin irritation.[1][3][8]

• H319: Causes serious eye irritation.[1][3][8]

• H335: May cause respiratory irritation.[1][3]

• H411: Toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE) Matrix

The following decision tree dictates the required PPE based on your operational scale.

PPE Selection Decision Tree

Caption: PPE selection logic based on experimental scale. Preparative scales require enhanced barrier protection due to increased splash risk.[1][2][3]

Detailed PPE Specifications

• Hand Protection:

  • Standard Use: Nitrile rubber (0.11 mm).[3] Change immediately upon splash.[1][2][3]

  • High Risk: For procedures involving heat or large volumes, use Silver Shield/4H laminate gloves under nitrile gloves to prevent permeation of the aromatic ether moiety.[3]

• Eye Protection: Standard safety glasses are insufficient for synthesis operations.[3] Chemical splash goggles are required when working with >10 mL or reactive mixtures.[2][3]

• Respiratory Protection: Not required if handled in a functioning fume hood (face velocity 80–100 fpm).[3] If outside containment, a half-face respirator with Organic Vapor (OV) cartridges is mandatory.[1][2][3]

Operational Handling Protocols

A. Storage & Stability[2][3][4][9][10]

• Temperature: Store at 2–8°C (Refrigerator).

• Atmosphere: Inert gas (Argon or Nitrogen) backfill is recommended to prevent oxidation of the alkene.[3]

• Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and cap corrosion.[1][2][3]

B. Transfer & Weighing SOP

• Preparation: Bring the vial to room temperature before opening to prevent water condensation.

• State Check: If the compound has solidified, gently warm the vial in a water bath (< 30°C) or hold in a gloved hand.[2][3] Do not use a heat gun.

• Transfer:

  • Liquids: Use a positive-displacement pipette or glass syringe.[1][2][3] Avoid plastic pipettes which may leach plasticizers.[1][2][3]

  • Solids: Use a disposable anti-static weighing boat.[2][3]

• Cleaning: Wipe the outer threads of the vial with a Kimwipe dampened with Ethyl Acetate before recapping to ensure a tight seal.[2][3]

Emergency Response & Decontamination

Spill Response Workflow

Scenario: 5 mL spill of neat compound inside a fume hood.

Caption: Step-by-step spill response protocol. Containment within the fume hood is the critical decision point for evacuation.

First Aid Measures

• Skin Contact: Wash with soap and water.[3][5][9] Do not use alcohol (ethanol/isopropanol) as this may enhance skin absorption of the chemical.[3]

• Eye Contact: Rinse cautiously with water for 15 minutes.[3][4][5] Remove contact lenses if present and easy to do.[1][2][3][5]

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel only).[2][3]

Waste Disposal & Regulatory Compliance

• Waste Stream: Non-Halogenated Organic Solvent Waste.[1][3]

• Segregation: Do not mix with strong oxidizers (e.g., Nitric acid waste) due to the risk of exothermic reaction with the alkene group.[3]

• Labeling: Clearly label waste containers with "Contains 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene – Irritant."[1][2][3]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 272482, 1-(Cyclopent-1-en-1-yl)-4-methoxybenzene. Retrieved from [Link]

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• 1. Page loading... [wap.guidechem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 1-(Cyclopropylmethyl)-4-methoxybenzene | C11H14O | CID 6422476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. lgcstandards.com [lgcstandards.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
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